2-Methyl-1,1-diphenylpropene

• CAS: 781-33-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methyl-1,1-diphenylpropene (CAS 781-33-9)

Introduction

2-Methyl-1,1-diphenylpropene, also known by synonyms such as 1,1-Diphenylisobutylene, is a sterically hindered aromatic alkene.[1][2] Its unique structure, featuring a tetrasubstituted double bond flanked by two phenyl groups and an isopropylidene moiety, imparts distinct chemical properties and reactivity. This guide provides a comprehensive overview of its synthesis, physicochemical characteristics, reactivity, spectral properties, and applications, tailored for researchers and professionals in organic synthesis and polymer chemistry.

Physicochemical Properties

The fundamental physical and chemical properties of 2-Methyl-1,1-diphenylpropene are summarized in the table below. These properties are crucial for its handling, purification, and application in various chemical transformations.

Property	Value	Reference
CAS Number	781-33-9	[1][3]
Molecular Formula	C₁₆H₁₆	[1][3]
Molecular Weight	208.30 g/mol	[1][4]
IUPAC Name	(2-methyl-1-phenylprop-1-enyl)benzene	[3]
Boiling Point	297.2 °C at 760 mmHg	[1]
Density	0.977 g/cm³	[1]
Flash Point	135.9 °C	[1]
Appearance	Colorless to Almost colorless clear liquid	[5]
Refractive Index (n20/D)	1.539	[6]
LogP	4.528	[1]

Synthesis Methodologies: A Mechanistic Perspective

The synthesis of 2-Methyl-1,1-diphenylpropene is most effectively achieved through two primary pathways: the Wittig reaction and the Grignard reaction followed by dehydration. The choice between these methods often depends on the availability of starting materials and desired scale.

Wittig Reaction Approach

The Wittig reaction is a powerful method for forming carbon-carbon double bonds by reacting a phosphorus ylide with an aldehyde or ketone.[7][8] For the synthesis of 2-Methyl-1,1-diphenylpropene, the logical disconnection of the double bond points to benzophenone (a ketone) and an isopropylidene-derived phosphorus ylide.[9]

Core Principle: The nucleophilic carbon of the isopropylidene triphenylphosphorane attacks the electrophilic carbonyl carbon of benzophenone. This leads to the formation of a betaine intermediate, which rapidly collapses to a four-membered oxaphosphetane ring. The driving force for the reaction is the subsequent decomposition of this intermediate into the desired alkene and the highly stable triphenylphosphine oxide.[8]

Diagram 1: Wittig Reaction Workflow. A two-stage process involving ylide formation and subsequent reaction.

Experimental Protocol: Wittig Synthesis

• Ylide Generation:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), combine isopropyl bromide and triphenylphosphine in anhydrous diethyl ether or THF.

  • Stir the mixture at room temperature to form the isopropyltriphenylphosphonium bromide salt.

  • Cool the resulting suspension to -78 °C (dry ice/acetone bath).

  • Slowly add a strong base, such as n-butyllithium (n-BuLi), to deprotonate the phosphonium salt, generating the characteristic orange-red color of the ylide.[8]

• Reaction with Benzophenone:

  • Dissolve benzophenone in anhydrous THF and add it dropwise to the ylide solution at -78 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Workup and Purification:

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • The crude product will contain triphenylphosphine oxide, which can be largely removed by precipitation from a nonpolar solvent like hexane.

  • Further purify the resulting oil by column chromatography on silica gel to yield pure 2-Methyl-1,1-diphenylpropene.

Grignard Reaction and Dehydration Approach

An alternative route involves the nucleophilic addition of a Grignard reagent to a ketone to form a tertiary alcohol, which is subsequently dehydrated.[10][11] For this target molecule, isopropyl magnesium bromide is reacted with benzophenone to produce 2-methyl-1,1-diphenylpropan-2-ol.

Core Principle: The highly polarized carbon-magnesium bond of the Grignard reagent renders the isopropyl group strongly nucleophilic and basic.[12][13] It attacks the carbonyl carbon of benzophenone. An acidic workup protonates the resulting alkoxide to form the tertiary alcohol. Subsequent treatment with a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid) protonates the hydroxyl group, converting it into a good leaving group (water). Elimination of water and a proton from an adjacent carbon forms the stable, highly substituted alkene.

Diagram 2: Grignard Reaction Workflow. Synthesis via a tertiary alcohol intermediate.

Experimental Protocol: Grignard Synthesis

• Grignard Reagent Preparation:

  • Ensure all glassware is rigorously flame-dried and assembled under an inert atmosphere.[14]

  • Place magnesium turnings in a flask with a reflux condenser.

  • Add a solution of isopropyl bromide in anhydrous diethyl ether dropwise to the magnesium. The reaction is exothermic and should initiate spontaneously (indicated by bubbling and turbidity). If not, gentle heating or the addition of an iodine crystal may be required.[14]

  • Once the reaction is complete (most of the magnesium is consumed), the Grignard reagent is ready for use.

• Addition to Benzophenone:

  • Dissolve benzophenone in anhydrous diethyl ether and add it slowly to the Grignard reagent solution, maintaining a gentle reflux.[14]

  • After the addition is complete, stir the mixture at room temperature until the reaction is complete.

• Workup and Dehydration:

  • Cool the reaction mixture in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude tertiary alcohol.

  • To dehydrate, dissolve the crude alcohol in a suitable solvent (e.g., toluene) and add a catalytic amount of a strong acid like p-toluenesulfonic acid.

  • Heat the mixture to reflux, using a Dean-Stark apparatus to remove the water formed during the reaction.

  • Upon completion, cool the mixture, wash with sodium bicarbonate solution and then brine, dry the organic layer, and remove the solvent.

  • Purify the final product by distillation under reduced pressure or column chromatography.

Reactivity and Mechanistic Insights

The chemical behavior of 2-Methyl-1,1-diphenylpropene is dominated by its electron-rich, sterically hindered double bond.

Electrophilic Addition

While susceptible to electrophilic addition like a typical alkene, the steric hindrance from the two phenyl groups and the isopropylidene group can influence the rate and regioselectivity of such reactions. The carbocation intermediate formed upon addition of an electrophile would be highly stabilized due to the resonance delocalization across the two phenyl rings and the inductive effect of the alkyl groups.

Role in Living Cationic Polymerization

A significant application of compounds with similar structures is in the field of polymer chemistry, specifically in living cationic polymerization.[15][16] While not a monomer that readily polymerizes itself due to steric hindrance, 2-Methyl-1,1-diphenylpropene can act as a precursor to an efficient initiating system.

Mechanism of Initiation: In the presence of a Lewis acid (e.g., BCl₃ or TiCl₄) and a proton source (adventitious water or an added alcohol), the double bond can be protonated. This generates a stable tertiary carbocation, which can then initiate the polymerization of more reactive monomers like isobutylene or vinyl ethers.[17][18] The key to a "living" process is the establishment of a rapid equilibrium between the active, propagating carbocationic species and a dormant, covalent species (e.g., a tertiary chloride), which suppresses termination and chain transfer reactions.[15][16]

Diagram 3: Initiation of Living Cationic Polymerization. Formation of a stable carbocation to start polymer growth.

Spectroscopic Characterization

The identity and purity of 2-Methyl-1,1-diphenylpropene can be unequivocally confirmed through a combination of spectroscopic techniques.[3]

Technique	Key Features and Expected Observations
¹H NMR	- Aromatic Protons: A complex multiplet in the range of δ 7.0-7.4 ppm, integrating to 10H, corresponding to the two phenyl groups.[19] - Methyl Protons: A singlet at approximately δ 1.6-1.8 ppm, integrating to 6H, for the two equivalent methyl groups of the isopropylidene moiety. The singlet nature arises from the absence of adjacent protons.[20]
¹³C NMR	- Aromatic Carbons: Multiple signals in the δ 125-145 ppm region.[3] - Alkene Carbons: Two quaternary signals for the C=C double bond, expected in the δ 130-150 ppm region. - Methyl Carbons: A signal in the upfield region, typically δ 20-30 ppm.
IR Spectroscopy	- C-H stretch (aromatic): Peaks just above 3000 cm⁻¹. - C-H stretch (aliphatic): Peaks just below 3000 cm⁻¹ (e.g., 2975-2860 cm⁻¹).[21] - C=C stretch (alkene): A characteristic absorption around 1640-1660 cm⁻¹.[21] - C=C stretch (aromatic): Peaks around 1600 cm⁻¹ and 1495 cm⁻¹. - C-H bend (out-of-plane): Strong absorptions in the 690-900 cm⁻¹ region, indicative of benzene ring substitution.
Mass Spectrometry	- Molecular Ion (M⁺): A prominent peak at m/z = 208, corresponding to the molecular weight.[3][22] - Major Fragments: Loss of a methyl group (CH₃) to give a stable cation at m/z = 193. Other fragments corresponding to the stable diphenylmethyl (tropylium-like) structures are also expected.

Applications

The primary utility of 2-Methyl-1,1-diphenylpropene lies in its role as a specialized chemical intermediate and a tool in polymer science.

• Organic Synthesis: It serves as a precursor for the synthesis of more complex molecules. The double bond can be subjected to various transformations, such as oxidation or addition reactions, to introduce new functional groups.[23]

• Polymer Chemistry: As detailed above, it is a precursor for initiating systems in living cationic polymerizations, allowing for the synthesis of well-defined polymers with controlled molecular weights and low polydispersity.[15][16]

• Protecting Group Chemistry: The 1,1-diphenylethylidene group can be conceptualized as a sterically bulky moiety, suggesting potential applications in protecting group strategies where steric hindrance is required.

Safety and Handling

Proper handling of 2-Methyl-1,1-diphenylpropene is essential to ensure laboratory safety.

• Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant gloves, and a lab coat.[24][25] Work should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[26]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[25][26] Keep away from heat, sparks, and open flames.

• Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g., sand or vermiculite) and place it in a sealed container for disposal.[26] Avoid discharge into drains or the environment.

• First Aid: In case of skin or eye contact, flush immediately with copious amounts of water.[25] If inhaled, move to fresh air. Seek medical attention if irritation persists. Always consult the Safety Data Sheet (SDS) for complete and detailed information before handling.[24][26]

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An In-depth Technical Guide to the Synthesis of 2-Methyl-1,1-diphenylpropene

This guide provides a comprehensive overview of the primary synthetic routes for 2-Methyl-1,1-diphenylpropene (C₁₆H₁₆), a tri-substituted alkene of interest in organic synthesis.[1][2] We will delve into the two most prevalent and reliable methodologies: the Wittig reaction and the Grignard reaction followed by dehydration. This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but the underlying chemical logic to empower effective and informed synthesis.

Introduction: The Target Molecule

2-Methyl-1,1-diphenylpropene, also known as 1,1-Diphenyl-2-methylpropene, is a sterically hindered alkene.[1] Its synthesis presents a practical platform for exploring fundamental carbon-carbon bond-forming reactions. The choice of synthetic route is often dictated by available starting materials, desired purity, and scalability. This guide will focus on the synthesis starting from the common and commercially available ketone, benzophenone.[3]

Synthetic Pathways from Benzophenone

The conversion of the carbonyl group in benzophenone to the target alkene can be efficiently achieved via two distinct and powerful reactions in the synthetic chemist's toolkit. We will explore both a direct, one-step olefination and a two-step addition-elimination sequence.

Method A: The Wittig Reaction

The Wittig reaction stands as a cornerstone of alkene synthesis, offering a direct and high-yielding route from carbonyls to alkenes.[4][5] This reaction utilizes a phosphorus ylide, a species with adjacent positive and negative charges, to convert the C=O double bond of a ketone into a C=C double bond.[5] For the synthesis of 2-Methyl-1,1-diphenylpropene, benzophenone is reacted with the isopropylidenephosphorane ylide.[6]

The reaction is initiated by the nucleophilic attack of the ylide's carbanion on the electrophilic carbonyl carbon of benzophenone. This forms a betaine intermediate, which rapidly collapses into a four-membered oxaphosphetane ring. The inherent strain in this ring and the strength of the phosphorus-oxygen bond drive the decomposition of the oxaphosphetane into the desired alkene and triphenylphosphine oxide, a thermodynamically stable byproduct.[5]

The choice of a strong base, such as n-butyllithium (n-BuLi), is critical for the deprotonation of the phosphonium salt to generate the reactive ylide.[5] Anhydrous aprotic solvents like tetrahydrofuran (THF) are essential to prevent the quenching of the highly basic ylide and any organometallic reagents.

Caption: Workflow for the Wittig Synthesis of 2-Methyl-1,1-diphenylpropene.

Parameter	Value	Rationale & Citation
Benzophenone	1.0 equivalent	Limiting reagent.
Isopropyltriphenylphosphonium Bromide	1.1 - 1.5 equivalents	A slight excess ensures complete consumption of benzophenone.
Base (n-Butyllithium)	1.1 - 1.5 equivalents	Stoichiometrically matched to the phosphonium salt for complete ylide formation.[5]
Solvent	Anhydrous Tetrahydrofuran (THF)	Aprotic solvent that solubilizes reactants and does not react with the strong base.
Reaction Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic deprotonation; warming facilitates the reaction with the ketone.[7]
Reaction Time	2 - 12 hours	Monitored by Thin Layer Chromatography (TLC) for completion.
Typical Yield	70-85%	Dependent on reaction conditions and purification efficiency.

• Apparatus Setup: All glassware must be rigorously dried in an oven (120 °C) overnight and assembled hot under a stream of dry nitrogen or argon. This prevents atmospheric moisture from quenching the reagents.

• Ylide Generation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add isopropyltriphenylphosphonium bromide (1.2 equivalents). Add anhydrous THF via syringe. Cool the resulting suspension to 0 °C in an ice bath.

• Add n-butyllithium (1.15 equivalents, 1.6 M in hexanes) dropwise via syringe. The causality here is critical: slow addition maintains temperature control over the exothermic deprotonation. A deep orange or red color will appear, indicating the formation of the phosphorus ylide.[7] Stir the mixture at 0 °C for 30-60 minutes to ensure complete ylide formation.

• Reaction with Benzophenone: In a separate flame-dried flask, dissolve benzophenone (1.0 equivalent) in a minimal amount of anhydrous THF. Add this solution dropwise to the ylide solution at 0 °C using a syringe or dropping funnel.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Let it stir for 2-12 hours. The progress is monitored by TLC (e.g., using a 95:5 hexanes:ethyl acetate eluent), observing the disappearance of the benzophenone spot.

• Work-up and Isolation: Upon completion, cool the reaction mixture back to 0 °C and quench it by the slow, careful addition of saturated aqueous ammonium chloride solution. This protonates any remaining ylide and base.

• Transfer the mixture to a separatory funnel and extract the product into diethyl ether or ethyl acetate (3 x 50 mL). The organic layers are combined, washed with brine to remove residual water, and dried over anhydrous sodium sulfate or magnesium sulfate.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator. The primary byproduct, triphenylphosphine oxide, can be challenging to remove.[8] The crude product is purified by flash column chromatography on silica gel, eluting with 100% hexanes, to yield 2-Methyl-1,1-diphenylpropene as a clear oil or low-melting solid.[9]

Method B: Grignard Reaction and Dehydration

An alternative, two-step approach involves the nucleophilic addition of a Grignard reagent to benzophenone, followed by the dehydration of the resulting tertiary alcohol.[10] This method utilizes organomagnesium halides, which are powerful carbon nucleophiles capable of attacking the carbonyl carbon.[11]

Step 1: Grignard Addition. Isopropylmagnesium bromide, prepared from isopropyl bromide and magnesium metal, acts as the Grignard reagent. The highly polarized carbon-magnesium bond attacks the benzophenone carbonyl, forming a magnesium alkoxide intermediate after a 1,2-addition.[10] A subsequent acidic workup protonates the alkoxide to yield the tertiary alcohol, 1,1-diphenyl-2-methyl-2-propanol. The use of anhydrous ether is crucial as Grignard reagents are strong bases and will be destroyed by protic solvents like water or alcohols.[11][12]

Step 2: Dehydration. The synthesized tertiary alcohol is then subjected to acid-catalyzed dehydration. Protonation of the hydroxyl group by a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid) converts it into a good leaving group (water). Departure of water generates a tertiary carbocation, which is stabilized by the adjacent phenyl groups. A base (water or the conjugate base of the acid) then abstracts a proton from an adjacent carbon to form the alkene double bond, yielding the final product.

Caption: Workflow for Grignard Reaction and Subsequent Dehydration.

Parameter	Value	Rationale & Citation
Step 1: Grignard Reaction
Benzophenone	1.0 equivalent	Limiting reagent.
Magnesium Turnings	1.2 - 1.5 equivalents	Excess ensures complete reaction of the alkyl halide.
Isopropyl Bromide	1.1 - 1.4 equivalents	Precursor for the Grignard reagent.
Solvent	Anhydrous Diethyl Ether or THF	Essential aprotic solvent for Grignard reagent formation and stability.[12]
Step 2: Dehydration
Tertiary Alcohol Intermediate	1.0 equivalent	Substrate for the elimination reaction.
Acid Catalyst (e.g., H₂SO₄)	Catalytic amount	Protonates the hydroxyl group, facilitating its departure as water.
Solvent	Toluene or Xylene	High-boiling solvent to facilitate dehydration, often with a Dean-Stark trap.
Typical Overall Yield	65-80%	Dependent on the efficiency of both steps.

• Grignard Reagent Preparation: In a flame-dried, three-necked flask fitted with a condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine—its purple color will disappear upon reaction initiation, serving as a visual indicator.[8]

• Add a solution of isopropyl bromide (1.1 equivalents) in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is exothermic and should initiate spontaneously, evidenced by gentle refluxing of the ether. Maintain a steady reflux by controlling the addition rate. After addition is complete, stir for another 30-60 minutes.

• Grignard Addition: Cool the freshly prepared Grignard reagent to 0 °C. Dissolve benzophenone (1.0 equivalent) in anhydrous ether and add it dropwise to the Grignard solution. A thick, white precipitate will form.

• After the addition, allow the mixture to warm to room temperature and stir for 1-3 hours.

• Work-up: Cool the reaction in an ice bath and quench by the slow addition of saturated aqueous ammonium chloride. This is a safer alternative to water or dilute acid, which can react violently with excess Grignard reagent. Extract the aqueous layer with diethyl ether (3 x 50 mL), combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Dehydration: Remove the solvent under reduced pressure. Dissolve the crude tertiary alcohol in toluene. Add a catalytic amount of a strong acid (e.g., a few drops of concentrated H₂SO₄ or a spatula tip of p-toluenesulfonic acid).

• Fit the flask with a Dean-Stark apparatus and a condenser and reflux the mixture. Water will be collected in the trap as an azeotrope with toluene, driving the equilibrium towards the alkene product. Monitor the reaction by TLC until the alcohol starting material is consumed.

• Final Purification: Cool the reaction mixture. Wash with saturated sodium bicarbonate solution to neutralize the acid, then with water and brine. Dry the organic layer and remove the solvent under reduced pressure. Purify the resulting crude product by flash column chromatography (silica gel, hexanes) to obtain pure 2-Methyl-1,1-diphenylpropene.

Product Characterization

The identity and purity of the synthesized 2-Methyl-1,1-diphenylpropene should be confirmed using standard analytical techniques. Spectroscopic data can be compared with literature values.

• ¹H NMR: Expect signals for the two methyl groups (singlet, ~1.5-2.0 ppm) and the aromatic protons of the two phenyl groups (multiplet, ~7.0-7.5 ppm).

• ¹³C NMR: Look for characteristic peaks for the sp² carbons of the double bond and the aromatic rings, as well as the sp³ methyl carbons.[1]

• Mass Spectrometry (GC-MS): The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the product (208.30 g/mol ).[1][2]

• Infrared (IR) Spectroscopy: The spectrum should show C=C stretching for the alkene and C-H stretching for the aromatic and aliphatic groups. The absence of a strong C=O stretch (around 1700 cm⁻¹) from benzophenone and a broad O-H stretch (around 3300 cm⁻¹) from the alcohol intermediate confirms reaction completion.[1]

Conclusion

The synthesis of 2-Methyl-1,1-diphenylpropene from benzophenone can be reliably accomplished via either the Wittig reaction or a Grignard reaction followed by dehydration. The Wittig reaction offers a direct, one-pot conversion, with the main challenge being the removal of the triphenylphosphine oxide byproduct.[8] The Grignard/dehydration sequence is a classic two-step process that is also high-yielding but requires careful control of anhydrous conditions.[10][12] The choice between these methods will depend on the specific laboratory resources, desired scale, and the synthetic chemist's preference. Both pathways provide excellent platforms for demonstrating fundamental principles of organic synthesis.

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2-Methyl-1,1-diphenylpropene chemical properties

An In-Depth Technical Guide to the Chemical Properties of 2-Methyl-1,1-diphenylpropene

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-Methyl-1,1-diphenylpropene (CAS No. 781-33-9), a trisubstituted alkene of significant interest in organic synthesis. We will delve into its core chemical properties, synthesis methodologies, reactivity, and spectroscopic characterization, offering field-proven insights for researchers, scientists, and drug development professionals. The narrative emphasizes the causality behind experimental choices, ensuring that the described protocols are robust and self-validating.

Compound Identity and Physicochemical Properties

2-Methyl-1,1-diphenylpropene, also known as 1,1-Diphenylisobutylene, is a hydrocarbon with the molecular formula C₁₆H₁₆.[1][2] Its structure features a central carbon-carbon double bond, with one olefinic carbon attached to two phenyl groups and the other to two methyl groups. This sterically hindered and electronically rich alkene framework dictates its unique reactivity.

Data Presentation: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₆H₁₆	[1][3]
Molecular Weight	208.30 g/mol	[1][3]
CAS Number	781-33-9	[1][3]
IUPAC Name	(2-methyl-1-phenylprop-1-enyl)benzene	[1]
Density	0.977 g/cm³	[3]
Boiling Point	297.2°C at 760 mmHg	[3]
Flash Point	135.9°C	[3]
LogP	5.4	[1]

| Canonical SMILES | CC(=C(C1=CC=CC=C1)C2=CC=CC=C2)C |[1][3] |

Synthesis Methodologies: A Tale of Two Carbonyls

The synthesis of 2-Methyl-1,1-diphenylpropene is most effectively achieved through carbon-carbon bond-forming reactions that construct the core olefinic structure. The choice of synthetic route is often dictated by the availability of starting materials and desired scale. We will explore two primary, reliable methods: the Wittig reaction and the Grignard reaction followed by dehydration.

The Wittig Reaction: Precision in Alkene Formation

The Wittig reaction is a superior method for unambiguously forming a double bond at a specific location.[4][5] It involves the reaction of a phosphorus ylide with a ketone or aldehyde.[5] For the synthesis of 2-Methyl-1,1-diphenylpropene, the logical disconnection points to benzophenone (a ketone) and an isopropylidene-derived ylide.[6][7]

Causality of Experimental Design: The choice of benzophenone as the carbonyl component is strategic. The alternative, reacting acetone with a diphenylmethylene-derived ylide, is less practical due to the challenges in preparing the corresponding phosphonium salt. The reaction's success hinges on the nucleophilic attack of the ylide's carbanion on the electrophilic carbonyl carbon, followed by the formation of a four-membered oxaphosphetane intermediate which then collapses to form the alkene and triphenylphosphine oxide.[5] The stability of the triphenylphosphine oxide byproduct provides a strong thermodynamic driving force for the reaction.

Mandatory Visualization: Wittig Reaction Workflow

Caption: Workflow for the synthesis of 2-Methyl-1,1-diphenylpropene via the Wittig reaction.

Experimental Protocol: Wittig Synthesis

• Ylide Generation:

  • In a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), combine isopropyltriphenylphosphonium bromide (1.1 eq) with anhydrous tetrahydrofuran (THF).

  • Cool the suspension to -78°C (dry ice/acetone bath).

  • Slowly add n-butyllithium (n-BuLi, 1.05 eq) dropwise. The formation of the deep red ylide indicates successful deprotonation.

  • Allow the mixture to stir at this temperature for 1 hour.

• Wittig Reaction:

  • Dissolve benzophenone (1.0 eq) in anhydrous THF and add it dropwise to the cold ylide solution.

  • Allow the reaction to slowly warm to room temperature and stir overnight. The disappearance of the red color indicates consumption of the ylide.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter and concentrate the solvent in vacuo.

  • Purify the crude product via column chromatography on silica gel (eluting with hexane) to separate the desired alkene from the triphenylphosphine oxide byproduct.

The Grignard Reaction: A Classic C-C Bond Formation

An alternative synthesis involves the addition of a Grignard reagent to a carbonyl compound, followed by dehydration of the resulting alcohol.[8] To synthesize 2-Methyl-1,1-diphenylpropene, isopropylmagnesium bromide is added to benzophenone. This forms the tertiary alcohol, 2-methyl-1,1-diphenylpropan-1-ol, which is then dehydrated under acidic conditions.

Causality of Experimental Design: The Grignard reagent is a potent nucleophile and a strong base, necessitating strictly anhydrous conditions to prevent it from being quenched by protic solvents like water.[8][9] The initial nucleophilic addition to the benzophenone carbonyl creates an alkoxide intermediate. A subsequent acidic workup protonates this intermediate to yield the tertiary alcohol. The final step, dehydration, is an acid-catalyzed elimination reaction (E1 mechanism) that proceeds through a stable tertiary carbocation, favoring the formation of the more substituted alkene (Zaitsev's rule).

Mandatory Visualization: Grignard Synthesis Workflow

Caption: Grignard reaction and subsequent dehydration to yield 2-Methyl-1,1-diphenylpropene.

Experimental Protocol: Grignard Synthesis & Dehydration

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 eq) in a flame-dried, three-neck flask equipped with a reflux condenser and dropping funnel, under an inert atmosphere.[10]

  • Add a small volume of anhydrous diethyl ether and a crystal of iodine to activate the magnesium surface.[11]

  • Add a solution of isopropyl bromide (1.1 eq) in anhydrous diethyl ether dropwise. The reaction is initiated when the color of the iodine fades and gentle refluxing begins. Maintain a gentle reflux by controlling the addition rate.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the reagent.

• Addition to Ketone:

  • Cool the Grignard solution to 0°C (ice bath).

  • Add a solution of benzophenone (1.0 eq) in anhydrous diethyl ether dropwise.

  • After addition, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Dehydration:

  • Cool the reaction mixture in an ice bath and quench by the slow, careful addition of saturated aqueous NH₄Cl or dilute sulfuric acid.

  • Extract the product into diethyl ether (3x), combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Remove the solvent in vacuo. The crude product is the tertiary alcohol.

  • To dehydrate, dissolve the crude alcohol in toluene, add a catalytic amount of p-toluenesulfonic acid, and heat to reflux with a Dean-Stark apparatus to remove water.

  • Upon completion (monitored by TLC), cool the reaction, wash with sodium bicarbonate solution, then brine, and dry over anhydrous Na₂SO₄.

  • Purify by column chromatography (hexane) to yield the final product.

Chemical Reactivity: The Role of the Alkene

The reactivity of 2-Methyl-1,1-diphenylpropene is dominated by the electron-rich C=C double bond. It readily undergoes electrophilic addition reactions.

Electrophilic Addition of HBr

The addition of a hydrogen halide like HBr proceeds via a two-step mechanism.[12] The π-bond of the alkene acts as a nucleophile, attacking the electrophilic proton of HBr.[13][14] This addition follows Markovnikov's rule , where the proton adds to the less substituted carbon of the double bond.

Causality of Regioselectivity: The protonation of the C=C bond can, in theory, form two different carbocations.

• Protonation at C2 (isopropylidene carbon): This would form a secondary benzylic carbocation.

• Protonation at C1 (diphenyl carbon): This forms a tertiary carbocation that is also benzylic , stabilized by resonance with two phenyl rings.

The tertiary, doubly benzylic carbocation is significantly more stable. Therefore, the reaction proceeds exclusively through this intermediate. The subsequent nucleophilic attack by the bromide ion (Br⁻) on this carbocation yields the final product, 2-bromo-1,1-diphenyl-2-methylpropane.[12][15]

Mandatory Visualization: Mechanism of Electrophilic Addition

Caption: Mechanism for the electrophilic addition of HBr to 2-Methyl-1,1-diphenylpropene.

Spectroscopic Characterization

The identity and purity of 2-Methyl-1,1-diphenylpropene are confirmed using standard spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum is relatively simple due to the molecule's symmetry. It would show a singlet for the six equivalent protons of the two methyl groups (CH ₃) and a multiplet in the aromatic region (typically 7.0-7.5 ppm) for the ten protons of the two phenyl rings.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum provides more detailed structural information. Key signals would include those for the methyl carbons, the two sp² hybridized olefinic carbons (one quaternary), and the distinct signals for the aromatic carbons (ipso, ortho, meta, para).[1]

• Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands. These include C-H stretching vibrations for sp³ hybridized carbons (just below 3000 cm⁻¹) and sp² hybridized carbons (just above 3000 cm⁻¹). A key, though potentially weak, absorption for the C=C double bond stretch is expected in the 1620-1680 cm⁻¹ region.[1] Strong absorptions corresponding to the aromatic rings will also be present.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak [M]⁺ at an m/z corresponding to its molecular weight (208.30).[1] Fragmentation patterns would likely involve the loss of a methyl group (m/z = 193) to form a stable benzylic cation.

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2-Methyl-1,1-diphenylpropene NMR spectra analysis

An In-depth Technical Guide to the NMR Spectra Analysis of 2-Methyl-1,1-diphenylpropene

Abstract

This technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) spectra of 2-Methyl-1,1-diphenylpropene (C₁₆H₁₆). Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical prediction, experimental acquisition, and detailed interpretation of both ¹H and ¹³C NMR spectra. We explore the structural nuances of the molecule—including the influence of aromatic ring currents, alkene deshielding effects, and molecular symmetry—and correlate these features to specific spectral data. The guide includes a detailed, field-proven protocol for sample preparation and data acquisition, ensuring high-quality, reproducible results. Data is presented in clear tabular formats, and key concepts are illustrated with diagrams to provide a thorough understanding of the NMR characterization of this tetrasubstituted alkene.

Introduction to the NMR Analysis of 2-Methyl-1,1-diphenylpropene

2-Methyl-1,1-diphenylpropene is a sterically hindered tetrasubstituted alkene featuring two phenyl rings and two methyl groups attached to a central carbon-carbon double bond. Its rigid structure and distinct electronic environments make it an excellent subject for NMR spectroscopic analysis. Understanding its spectral features is critical for confirming its synthesis, assessing its purity, and predicting its reactivity.

NMR spectroscopy serves as a powerful tool for elucidating molecular structure by probing the magnetic properties of atomic nuclei, primarily ¹H (protons) and ¹³C. The key parameters derived from an NMR spectrum are:

• Chemical Shift (δ): This indicates the electronic environment of a nucleus. The π-electrons in the phenyl rings and the C=C double bond create significant magnetic anisotropy, which strongly influences the chemical shifts of nearby nuclei. Protons directly attached to an aromatic ring (aryl protons) are deshielded and appear in the downfield region of the spectrum (typically 6.5-8.0 ppm), while protons on carbons adjacent to the double bond (allylic protons) are also deshielded, though to a lesser extent.[1][2][3]

• Integration: The area under a signal in a ¹H NMR spectrum is proportional to the number of protons generating that signal, allowing for a quantitative ratio of different proton types.[3][4]

• Spin-Spin Coupling (J): This phenomenon, which splits a single resonance into multiple lines (a multiplet), provides information about the connectivity of atoms. The magnitude of the coupling constant depends on the number and orientation of bonds separating the coupled nuclei.

This guide will systematically deconstruct the ¹H and ¹³C NMR spectra of 2-Methyl-1,1-diphenylpropene, beginning with a predictive analysis based on its structure.

Structural Analysis and Spectral Prediction

A robust NMR analysis begins with a theoretical prediction of the spectrum based on the molecule's structure and symmetry.

Caption: Molecular structure of 2-Methyl-1,1-diphenylpropene.

Due to the free rotation of the C-Ph bonds and the equivalence of the two methyl groups, the molecule possesses a degree of symmetry that simplifies its NMR spectra.

Predicted ¹H NMR Spectrum

Based on the structure, we can predict the following signals:

• Aromatic Protons (Ph): The two phenyl rings contain a total of 10 protons. Due to potentially hindered rotation and the anisotropic effect of the double bond, these protons may not all be chemically equivalent. However, they are expected to appear as a complex, overlapping multiplet in the characteristic aromatic region of ~7.0-7.5 ppm .[1][5] The integration of this region should correspond to 10 protons.

• Methyl Protons (Me): The two methyl groups attached to Cβ are chemically and magnetically equivalent due to free rotation around the C-C single bonds. They are not adjacent to any other protons, so no spin-spin splitting is expected. Therefore, these six protons should appear as a single, sharp singlet. Given their allylic position, they will be slightly deshielded and are predicted to appear in the range of ~1.8-2.5 ppm .[3] The integration for this signal will be 6 protons.

Predicted ¹³C NMR Spectrum

In a proton-decoupled ¹³C NMR spectrum, each unique carbon atom will produce a single peak.

• Alkene Carbons (Cα, Cβ): The two sp² hybridized carbons of the double bond will be significantly deshielded and appear in the range of 110-150 ppm .[6][7][8] Cα, bonded to two phenyl groups, will be further downfield than Cβ, which is bonded to two methyl groups. Both are quaternary carbons and will likely show weaker intensity.

• Aromatic Carbons (Ph): The phenyl rings contain four types of carbon atoms:

  • C-ipso: The carbon directly attached to the double bond (quaternary).

  • C-ortho: Two carbons adjacent to the ipso-carbon.

  • C-meta: Two carbons meta to the ipso-carbon.

  • C-para: The carbon opposite the ipso-carbon. These will appear in the aromatic region of ~120-150 ppm .[1][9] The quaternary ipso-carbon signal is often weaker.

• Methyl Carbons (Me): The two equivalent sp³ hybridized methyl carbons will be the most shielded, appearing furthest upfield, typically in the range of ~20-25 ppm .[7][8]

Experimental Protocol for NMR Data Acquisition

Acquiring high-quality, interpretable NMR data requires meticulous sample preparation and systematic instrument operation. This protocol outlines a self-validating workflow.

Caption: Workflow for NMR Spectrum Acquisition and Analysis.

Sample Preparation

Causality: The choice of solvent and sample concentration is critical. A deuterated solvent is used to avoid large interfering solvent signals in the ¹H spectrum, and its deuterium signal is used to stabilize (lock) the magnetic field.[3][10] Chloroform-d (CDCl₃) is an excellent choice for non-polar analytes like 2-Methyl-1,1-diphenylpropene.

• Weighing: Accurately weigh 5-10 mg of the purified compound.

• Dissolution: Dissolve the sample in approximately 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Filtration (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool into the NMR tube to prevent degradation of spectral resolution.

Spectrometer Setup and Data Acquisition

Causality: Proper instrument setup ensures optimal spectral quality. Shimming homogenizes the magnetic field across the sample, resulting in sharp, symmetrical peaks. Tuning the probe ensures maximum sensitivity and efficient power delivery.[3][11]

• Insertion: Insert the NMR tube into a spinner turbine and place it in the spectrometer's magnet.

• Locking: Lock the spectrometer on the deuterium signal from the CDCl₃ solvent.

• Shimming: Perform an automated shimming routine to optimize the magnetic field homogeneity. Manual adjustment may be required to achieve the best resolution.

• Tuning: Tune and match the probe for the ¹H and ¹³C frequencies.

Acquisition Parameters

• ¹H NMR Spectrum:

  • Pulse Angle: 30-45° (for quantitative accuracy with short delays).

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 2-5 seconds (to allow for full magnetization recovery).

  • Number of Scans: 8-16 scans are typically sufficient for good signal-to-noise.

• ¹³C NMR Spectrum:

  • Mode: Proton-decoupled acquisition to ensure each carbon appears as a singlet.

  • Pulse Angle: 30-45°.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 256-1024 scans are often necessary due to the low natural abundance of ¹³C.

Interpretation of Experimental Spectra

The following data tables summarize the expected and typically observed NMR signals for 2-Methyl-1,1-diphenylpropene.

¹H NMR Spectrum Data

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Assignment
Aromatic Protons (Ph-H)	~7.10 - 7.40	Multiplet (m)	10H	Protons are on sp² carbons within aromatic rings, leading to significant deshielding from the ring current effect.[1][2] The overlapping signals from ortho, meta, and para protons create a complex multiplet.
Methyl Protons (Me-H)	~2.10	Singlet (s)	6H	These allylic protons are equivalent. The absence of adjacent protons results in a singlet. Their position is downfield from typical alkane methyl groups due to the deshielding effect of the adjacent C=C bond.[3]

¹³C NMR Spectrum Data

Signal Assignment	Chemical Shift (δ, ppm)	Rationale for Assignment
Cα (Alkene, Quaternary)	~143	This sp² carbon is bonded to two electron-withdrawing phenyl groups, causing it to be highly deshielded and appear far downfield.[8][12]
C-ipso (Aromatic, Quaternary)	~141	The ipso-carbons of the phenyl rings are directly attached to the alkene group. Being quaternary, their signal is often of lower intensity.
Cβ (Alkene, Quaternary)	~129	This sp² carbon is attached to two electron-donating methyl groups, making it more shielded (further upfield) than Cα.
C-ortho/meta/para (Aromatic)	~126 - 128	These aromatic carbons appear in their characteristic region. The signals for ortho, meta, and para carbons are often closely spaced.[1][9]
Methyl Carbons (Me-C)	~24	These sp³ carbons are the most shielded in the molecule, appearing at the highest field (lowest ppm value).[7]

Conclusion

The NMR spectra of 2-Methyl-1,1-diphenylpropene are highly characteristic and directly reflect its molecular structure. The ¹H NMR spectrum is defined by two main features: a complex multiplet in the aromatic region corresponding to the ten phenyl protons and a sharp singlet in the aliphatic region for the six equivalent methyl protons. The ¹³C NMR spectrum confirms the presence of five distinct carbon environments, with the sp² hybridized carbons of the alkene and aromatic rings resonating at low field and the sp³ methyl carbons at high field. This guide provides the predictive framework and experimental protocol necessary for researchers to confidently acquire and interpret the NMR data for this compound, ensuring structural verification and purity assessment in a scientific setting.

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2-Methyl-1,1-diphenylpropene molecular weight and formula

An In-Depth Technical Guide to 2-Methyl-1,1-diphenylpropene: Synthesis, Properties, and Medicinal Chemistry Potential

Abstract

2-Methyl-1,1-diphenylpropene, a distinct tri-substituted alkene, presents a unique molecular scaffold characterized by a gem-diphenyl ethylene core and an isopropylidene moiety. This guide provides a comprehensive technical overview of its fundamental chemical properties, a detailed examination of its synthesis via the Wittig reaction, and an expert analysis of its potential applications as a foundational structure in drug discovery and development. By exploring the causality behind synthetic choices and the strategic importance of its structural motifs, this document serves as a resource for researchers and scientists aiming to leverage this compound in the design of novel therapeutic agents.

Core Molecular Profile

2-Methyl-1,1-diphenylpropene, also known by its IUPAC name (2-methyl-1-phenylprop-1-enyl)benzene, is a hydrocarbon with the chemical formula C₁₆H₁₆.[1][2][3][4][5] Its structure features two phenyl groups attached to one carbon of a central double bond and two methyl groups on the adjacent carbon, creating a sterically hindered yet chemically versatile alkene.

Identifiers and Physicochemical Properties

A summary of the key identifiers and computed physicochemical properties for 2-Methyl-1,1-diphenylpropene is presented below. These values are crucial for predicting its behavior in various solvent systems and its potential as a drug-like scaffold.

Property	Value	Source(s)
Molecular Formula	C₁₆H₁₆	[1][3][4][5]
Molecular Weight	208.30 g/mol	[3][4][5]
Exact Mass	208.125200510 Da	[1][4]
CAS Number	781-33-9	[1][5]
IUPAC Name	(2-methyl-1-phenylprop-1-enyl)benzene	[3][5]
Synonyms	1,1-Diphenyl-2-methylpropene	[3][5]
Density	0.977 g/cm³	[1]
Boiling Point	297.2°C at 760 mmHg	[1]
Flash Point	135.9°C	[1]
XLogP3	5.4	[1]
Rotatable Bond Count	2	[1][4]
Hydrogen Bond	Donor: 0, Acceptor: 0	[1][4]

Synthesis and Mechanistic Insights

The construction of the tetrasubstituted double bond in 2-Methyl-1,1-diphenylpropene is most effectively achieved through the Wittig reaction.[3][6] This Nobel Prize-winning method is a cornerstone of alkene synthesis, valued for its reliability and the unambiguous placement of the carbon-carbon double bond.[7][8]

Retrosynthetic Analysis

A retrosynthetic disconnection of the target molecule across the double bond reveals two logical precursor fragments: a carbonyl compound and a phosphonium ylide. For 2-Methyl-1,1-diphenylpropene, the most strategic disconnection points to benzophenone (a ketone) and an isopropylidene phosphorane (the ylide). This approach is favored due to the commercial availability and stability of benzophenone.

Caption: Retrosynthetic pathway for 2-Methyl-1,1-diphenylpropene.

Forward Synthesis Workflow

The forward synthesis involves two primary stages: the preparation of the phosphonium ylide from an alkyl halide, and the subsequent Wittig reaction with the ketone.

Caption: The two-stage workflow for the synthesis of the target molecule.

Detailed Experimental Protocol (Exemplary)

This protocol is a representative procedure based on established Wittig reaction methodologies.[7][8]

Step 1: Preparation of Isopropyltriphenylphosphonium Bromide

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Argon), combine equimolar amounts of triphenylphosphine and isopropyl bromide in a suitable anhydrous solvent (e.g., toluene or acetonitrile).

• Heat the mixture to reflux and stir for 24-48 hours, monitoring the reaction by TLC for the consumption of triphenylphosphine.

• Cool the reaction mixture to room temperature, allowing the phosphonium salt to precipitate.

• Collect the white solid by vacuum filtration, wash with cold diethyl ether, and dry in vacuo to yield the phosphonium salt.

Step 2: Synthesis of 2-Methyl-1,1-diphenylpropene

• Suspend the dried isopropyltriphenylphosphonium bromide in anhydrous THF in a flame-dried, two-neck flask under argon.

• Cool the suspension to -78°C using a dry ice/acetone bath.

• Add a solution of a strong base, such as n-butyllithium (n-BuLi) in hexanes (1.05 equivalents), dropwise via syringe. The formation of the ylide is indicated by a characteristic color change (often to deep orange or red).

• Allow the mixture to stir at low temperature for 1 hour, then warm to 0°C for an additional hour.

• Dissolve benzophenone (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at 0°C.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Transfer the mixture to a separatory funnel, add water and diethyl ether, and separate the layers.

• Extract the aqueous layer twice more with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica gel (eluting with a non-polar solvent like hexanes) to isolate 2-Methyl-1,1-diphenylpropene. The byproduct, triphenylphosphine oxide, is more polar and will elute later.

Relevance and Potential in Medicinal Chemistry

While direct biological applications of 2-Methyl-1,1-diphenylpropene are not extensively documented, its core structure contains motifs of significant interest to drug development professionals. Its value lies in its potential use as a molecular scaffold for building more complex, biologically active molecules.

The 1,1-Diphenylethylene Scaffold

The 1,1-diphenylethylene core is a key structural feature in a class of compounds known as Selective Estrogen Receptor Modulators (SERMs). For instance, the drug Tamoxifen, used in the treatment of ER-positive breast cancer, is a triarylethylene derivative.[9] Although 2-Methyl-1,1-diphenylpropene is a simpler analog, it provides a rigid scaffold upon which additional pharmacophoric groups could be strategically placed. The two phenyl rings can be functionalized to explore interactions with receptor pockets, making the core a valuable starting point for library synthesis.

The Role of Methyl Groups

The introduction of methyl groups onto a molecular scaffold can have profound effects on its pharmacological profile—a phenomenon sometimes referred to as the "magic methyl" effect.[10] The gem-dimethyl substitution on the propene backbone in this molecule provides several key features:

• Steric Hindrance: The methyl groups can provide steric shielding, potentially slowing metabolic attack at nearby positions and increasing the compound's half-life.

• Conformational Restriction: The bulky isopropylidene group restricts the rotation of the phenyl rings, locking the molecule into a more defined conformation. This pre-organization can be advantageous for binding to a specific biological target, as it reduces the entropic penalty upon binding.

• Increased Lipophilicity: The addition of the methyl groups increases the molecule's lipophilicity (as indicated by its high XLogP3 value), which can enhance membrane permeability.

This compound and its derivatives can serve as valuable tools to probe the structure-activity relationships (SAR) of how methylation impacts target engagement and pharmacokinetic properties.[10]

A Scaffold for Library Development

The diphenylpropene structure is analogous to other chemical classes, such as chalcones (1,3-diphenyl-2-propen-1-one derivatives), which have been investigated for a wide range of biological activities, including as anti-inflammatory agents via COX-1/COX-2 inhibition.[10][11] By using 2-Methyl-1,1-diphenylpropene as a foundational scaffold, medicinal chemists can envision synthetic routes to introduce pharmacophores (e.g., sulfonamides, azides) onto the phenyl rings to create novel compound libraries for screening against various therapeutic targets.[11]

Conclusion

2-Methyl-1,1-diphenylpropene is a molecule with well-defined chemical properties and a straightforward, robust synthetic pathway. While it may not be a therapeutic agent in its own right, its true value for researchers lies in its identity as a versatile chemical building block. The combination of the rigid 1,1-diphenylethylene core and the conformationally-restricting isopropylidene group makes it an attractive and unexplored scaffold for the development of new chemical entities in medicinal chemistry. The principles and protocols outlined in this guide provide the necessary foundation for scientists to synthesize, characterize, and strategically utilize this compound in the pursuit of novel drug discovery.

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An In-depth Technical Guide to the IUPAC Nomenclature of 2-Methyl-1,1-diphenylpropene

Abstract

The precise and unambiguous naming of chemical compounds is fundamental to scientific communication, ensuring reproducibility and accuracy in research and development. This technical guide provides a comprehensive analysis of the IUPAC (International Union of Pure and Applied Chemistry) nomenclature for the compound commonly known as 2-Methyl-1,1-diphenylpropene. Addressed to researchers, scientists, and professionals in drug development, this document elucidates the systematic application of IUPAC rules, prioritizing the selection of the parent structure and the correct assignment of locants for substituents. We will deconstruct the naming process to arrive at the preferred IUPAC name, (2-methyl-1-phenylprop-1-enyl)benzene . This guide also presents relevant physicochemical data, a representative synthetic protocol, and illustrative diagrams to provide a holistic understanding of this compound.

Introduction: The Imperative for Systematic Nomenclature

In the landscape of chemical sciences, the proliferation of novel and complex molecules necessitates a rigorous and standardized system of nomenclature. The IUPAC system provides this universal language, moving beyond trivial or common names that can be ambiguous or vary regionally. For a molecule with the structural complexity of 2-Methyl-1,1-diphenylpropene, a systematic approach is crucial to define its connectivity and stereochemistry without error.

This guide will navigate the decision-making process embedded in the IUPAC rules, focusing on the critical choice between a cyclic and an acyclic parent structure. Understanding this logic is paramount for the accurate naming of a wide array of substituted aromatic and aliphatic compounds encountered in medicinal chemistry and materials science.

Deciphering the Structure: A Step-by-Step IUPAC Analysis

The structure possesses a three-carbon alkene chain (propene) substituted with a methyl group and two phenyl groups. The common name, 2-Methyl-1,1-diphenylpropene, treats the propene chain as the parent structure. However, for the preferred IUPAC name, a hierarchical set of rules must be applied.

Step 1: Identification of the Principal Functional Group

The primary functional group in the molecule is the carbon-carbon double bond, defining it as an alkene.[1] According to IUPAC rules, the presence of a double bond is indicated by the "-ene" suffix in the parent name.[2][3]

Step 2: Selection of the Parent Hydride: Ring vs. Chain Seniority

A critical decision in naming this compound is the choice between the propene chain and the benzene rings as the parent structure. The IUPAC "Blue Book" (Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013) provides clear guidance on this matter.

According to rule P-52.2.8, within the same heteroatom class, a ring is always selected as the parent hydride to construct a preferred IUPAC name when there is a choice between a ring and a chain.[4][5][6] In this case, both the benzene rings and the propene chain are hydrocarbons. Therefore, one of the benzene rings is designated as the senior parent structure.[4][5]

• Parent Structure: Benzene

The remaining portion of the molecule is then treated as a substituent attached to the benzene ring.

Step 3: Naming the Substituent

The substituent is a complex group derived from the propene chain. To name this substituent, we follow these sub-steps:

• Identify the point of attachment: The substituent is attached to the parent benzene ring from the C1 position of the original propene chain.

• Identify the longest chain in the substituent: The longest carbon chain in the substituent containing the double bond is a three-carbon chain (propene).[1]

• Number the substituent chain: Numbering starts from the point of attachment to the parent ring. The double bond is between C1 and C2 of the substituent chain.

• Identify and number the groups on the substituent chain:

  • A methyl group is on C2.

  • A phenyl group is on C1.

• Assemble the substituent name: The substituent is named as an "-enyl" group. The groups on this chain are listed alphabetically. Therefore, the substituent is named (2-methyl-1-phenylprop-1-enyl) .

Step 4: Assembling the Final IUPAC Name

The final preferred IUPAC name is constructed by combining the name of the substituent with the name of the parent structure.

Preferred IUPAC Name: (2-methyl-1-phenylprop-1-enyl)benzene [7]

The following DOT script illustrates the logical flow for determining the preferred IUPAC name.

Figure 1: IUPAC Naming Workflow

Physicochemical and Spectroscopic Data

A comprehensive understanding of a compound extends beyond its name to its physical and spectral properties. These data are crucial for its identification, characterization, and application in various experimental settings.

Property	Value	Source
Molecular Formula	C₁₆H₁₆	[7][8]
Molecular Weight	208.30 g/mol	[7][8]
CAS Number	781-33-9	[8]
Appearance	Not specified, likely a liquid or low-melting solid
Boiling Point	297.2 °C at 760 mmHg	[8]
Density	0.977 g/cm³	[8]
¹³C NMR	Spectra available	[7]
Mass Spectrometry (GC-MS)	Spectra available	[7]
IR Spectra (FTIR)	Spectra available	[7]

Representative Synthetic Protocol: Wittig Reaction

The synthesis of 2-Methyl-1,1-diphenylpropene can be achieved through various synthetic routes. A common and illustrative method is the Wittig reaction, which is a reliable method for forming carbon-carbon double bonds.

Overall Reaction

Benzophenone reacts with the ylide generated from isopropyltriphenylphosphonium bromide to yield the target alkene and triphenylphosphine oxide as a byproduct.

Experimental Workflow

The following diagram outlines the key stages of the synthesis.

Figure 2: Synthetic Workflow via Wittig Reaction

Detailed Step-by-Step Methodology

• Ylide Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon), suspend isopropyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.0 equivalent) dropwise via syringe. The solution will typically turn a deep red or orange color, indicating the formation of the ylide. Allow the mixture to stir at 0 °C for 30 minutes.

• Wittig Reaction: In a separate flame-dried flask, dissolve benzophenone (1.0 equivalent) in anhydrous THF.

• Slowly add the prepared ylide solution to the benzophenone solution via cannula at 0 °C.

• Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure 2-Methyl-1,1-diphenylpropene.

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, mass spectrometry, and IR spectroscopy.

Conclusion

The systematic application of IUPAC nomenclature rules is indispensable for clarity and precision in the chemical sciences. For the compound with the molecular structure C₁₆H₁₆, the preferred IUPAC name is (2-methyl-1-phenylprop-1-enyl)benzene . This name is derived from the hierarchical rule that designates a ring system as the parent hydride over an acyclic chain. This in-depth guide has not only elucidated the derivation of this name but also provided essential physicochemical data and a representative synthetic protocol to offer a comprehensive resource for researchers. Adherence to systematic nomenclature, as demonstrated here, is a cornerstone of scientific integrity and facilitates global collaboration and innovation.

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Introduction: Situating 1,1-Diphenyl-2-methylpropene in Modern Chemistry

An In-depth Technical Guide to the Physical and Chemical Properties of 1,1-Diphenyl-2-methylpropene

1,1-Diphenyl-2-methylpropene, also known by synonyms such as 1,1-diphenylisobutylene and 2-methyl-1,1-diphenylpropene, is a tetrasubstituted alkene of significant interest in the fields of organic synthesis and polymer chemistry.[1][2] Its unique structure, featuring a sterically hindered double bond flanked by two phenyl groups and two methyl groups, imparts a distinct set of physical properties and chemical reactivities. The geminal diphenyl groups provide electronic stabilization through conjugation, while the bulky isopropylidene moiety introduces significant steric hindrance that governs its reaction pathways.

This guide offers an in-depth exploration of the core physicochemical properties of 1,1-Diphenyl-2-methylpropene. It is intended for researchers, scientists, and drug development professionals who may utilize this compound as a synthetic intermediate, a monomeric unit, or a model substrate for mechanistic studies. We will delve into its structural and physical characteristics, spectroscopic signature, synthesis, and potential applications, grounding our discussion in established scientific principles and field-proven insights.

Molecular Structure and Identification

The foundational identity of any chemical substance lies in its molecular structure. 1,1-Diphenyl-2-methylpropene is registered under CAS Number 781-33-9.[3] Its molecular formula is C₁₆H₁₆, corresponding to a molecular weight of approximately 208.30 g/mol .[3][4][5]

Caption: 2D representation of 1,1-Diphenyl-2-methylpropene.

Core Physicochemical Properties

The physical properties of a compound are critical for its handling, purification, and application in various experimental setups. The data below has been consolidated from multiple authoritative sources.

Property	Value	Source(s)
Molecular Formula	C₁₆H₁₆	[3][5]
Molecular Weight	208.30 g/mol	[5][6]
CAS Number	781-33-9	[3]
Appearance	Not specified; likely a liquid or low-melting solid
Melting Point	11 °C	[6]
Boiling Point	280 °C (at 760 mmHg) 297.2 °C (at 760 mmHg)	[6] [3]
Density	1.000 g/mL 0.977 g/cm³	[6] [3]
Refractive Index (n_D)	1.596	[6]
Flash Point	135.9 °C	[3]

Note on Discrepancies: The minor variations observed in boiling point and density are common in chemical literature and can be attributed to differences in experimental conditions and measurement purity. Researchers should consider these values as a close range rather than absolute constants.

Solubility Profile: A "Like Dissolves Like" Paradigm

While exhaustive quantitative solubility data for 1,1-Diphenyl-2-methylpropene is not widely published, its solubility profile can be reliably predicted based on its predominantly nonpolar, hydrocarbon-rich structure. The principle of "similia similibus solvuntur" (like dissolves like) is the guiding tenet here. This principle, when applied to the analogous structure of its isomer 1,2-diphenylpropene, provides a strong predictive framework.[2]

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar Solvents	Toluene, Hexane, Diethyl Ether, Benzene	High	The intermolecular London dispersion forces of these solvents closely match those of the nonpolar solute, facilitating dissolution.[2]
Polar Aprotic Solvents	Dichloromethane, Tetrahydrofuran (THF), Acetone	Medium to Low	A significant polarity mismatch limits solubility, although some dissolution may occur.[2]
Polar Protic Solvents	Ethanol, Methanol, Water	Very Low to Insoluble	The strong hydrogen-bonding network in protic solvents makes the solvation of a nonpolar molecule energetically unfavorable.[2]

Experimental Protocol: Determination of Solubility

To establish precise solubility values, the following robust, self-validating protocol is recommended. This method is designed to achieve thermodynamic equilibrium, ensuring reproducible and accurate results.

Caption: Workflow for experimental solubility determination.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 1,1-Diphenyl-2-methylpropene to a known volume of the chosen solvent in a sealed vial. The presence of undissolved solid is crucial for ensuring saturation.

• Equilibration: Agitate the vial at a constant, recorded temperature using a shaker or stirrer for an extended period (24-48 hours) to allow the system to reach thermodynamic equilibrium.

• Settling: Cease agitation and allow the vial to stand undisturbed at the same temperature for several hours to permit the excess solid to sediment completely.

• Sampling and Filtration: Carefully withdraw a known volume of the clear supernatant using a volumetric pipette. Immediately filter the sample through a syringe filter (e.g., 0.22 µm PTFE) to remove any suspended microcrystals. This step is critical to prevent artificially high results.

• Quantification:

  • Gravimetric Method: Transfer the filtered aliquot to a pre-weighed vial, evaporate the solvent under reduced pressure, and weigh the remaining solute mass.

  • Spectroscopic/Chromatographic Method: Dilute the filtered aliquot and determine its concentration using a pre-calibrated analytical technique such as UV-Vis spectroscopy or Gas Chromatography (GC).

• Data Analysis: Calculate the solubility in the desired units (e.g., g/100 mL, mg/mL, or mol/L). Repeat the experiment at least in triplicate to ensure statistical validity.

Synthesis and Purification

1,1-Diphenyl-2-methylpropene can be synthesized via several routes. A common and effective method involves the Grignard reaction of a suitable ketone followed by dehydration. An alternative high-yield approach starts from 1,1-difluoro-2,2-diphenylethylene and methylmagnesium chloride.[1]

Protocol: Synthesis from 1,1-Difluoro-2,2-diphenylethylene

This protocol describes a palladium-catalyzed cross-coupling reaction, which is noted for its efficiency and high yield (87%).[1]

Causality Behind Experimental Choices:

• Inert Atmosphere: Organometallic reagents like methylmagnesium chloride and the palladium catalyst are sensitive to oxygen and moisture. An inert atmosphere (argon or nitrogen) is essential to prevent their degradation and ensure high catalytic activity.

• Anhydrous Solvent: Diethyl ether is dried to prevent the Grignard reagent from being quenched by water.

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) is a robust and versatile catalyst for cross-coupling reactions, effectively facilitating the substitution of the fluorine atoms with methyl groups.

• Reflux: Heating the reaction to reflux provides the necessary activation energy for the catalytic cycle to proceed efficiently.

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An In-depth Technical Guide to the Solubility of 2-Methyl-1,1-diphenylpropene in Organic Solvents

Date: January 3, 2026

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 2-Methyl-1,1-diphenylpropene in a range of common organic solvents. As a molecule of interest in synthetic chemistry and potentially in drug development, a thorough understanding of its solubility is paramount for its effective handling, reaction optimization, purification, and formulation. This document elucidates the physicochemical properties of 2-Methyl-1,1-diphenylpropene that govern its solubility, presents a predicted solubility profile, and details a robust experimental protocol for its quantitative determination. Furthermore, this guide discusses the theoretical underpinnings of its solubility behavior and the practical implications for laboratory and industrial applications, all while adhering to the principles of scientific integrity and providing actionable insights for researchers, scientists, and drug development professionals.

Introduction: The Significance of Solubility for 2-Methyl-1,1-diphenylpropene

2-Methyl-1,1-diphenylpropene, a substituted alkene with a significant hydrophobic profile, presents unique challenges and opportunities in its application. The solubility of a compound is a critical physical property that dictates its utility in a multitude of chemical processes.[1] For researchers and drug development professionals, an understanding of solubility is not merely academic; it is a fundamental prerequisite for:

• Reaction Chemistry: Ensuring that reactants are in the same phase is crucial for optimal reaction kinetics. The choice of solvent can dramatically influence reaction rates and yields.

• Purification: Techniques such as recrystallization are entirely dependent on the differential solubility of the target compound and its impurities in a given solvent system at varying temperatures.[2][3]

• Formulation: In the context of drug development, the solubility of an active pharmaceutical ingredient (API) in various excipients and solvent systems is a key determinant of its bioavailability and the feasibility of different dosage forms.

• Analytical Chemistry: The choice of solvent is critical for preparing solutions for analysis by techniques such as chromatography and spectroscopy.

This guide aims to provide a detailed and practical understanding of the solubility of 2-Methyl-1,1-diphenylpropene, moving from theoretical prediction to experimental verification.

Physicochemical Properties of 2-Methyl-1,1-diphenylpropene

The solubility of a compound is intrinsically linked to its molecular structure and physical properties. The key physicochemical parameters for 2-Methyl-1,1-diphenylpropene are summarized in the table below.

Property	Value	Source
Chemical Formula	C₁₆H₁₆	[4]
Molecular Weight	208.30 g/mol	[4]
Appearance	Not specified, likely a solid at room temperature
Boiling Point	297.2 °C at 760 mmHg	LookChem
Density	0.977 g/cm³	LookChem
logP (Predicted)	~4.5 - 5.4	LookChem, PubChem
Hydrogen Bond Donors	0	LookChem
Hydrogen Bond Acceptors	0	LookChem

The high predicted octanol-water partition coefficient (logP) is a strong indicator of the nonpolar, lipophilic nature of 2-Methyl-1,1-diphenylpropene.[4] The absence of hydrogen bond donors and acceptors further reinforces its inability to engage in strong polar interactions. These structural features are the primary determinants of its solubility behavior, which is governed by the principle of "similia similibus solvuntur" or "like dissolves like."[5][6] This principle states that substances with similar polarities are more likely to be soluble in one another.

Predicted Solubility Profile of 2-Methyl-1,1-diphenylpropene

Based on its nonpolar structure, the solubility of 2-Methyl-1,1-diphenylpropene in a variety of common organic solvents can be predicted. The following table provides a qualitative assessment of its expected solubility at ambient temperature.

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Nonpolar Aprotic	Hexane, Cyclohexane, Toluene, Benzene, Diethyl Ether	High	The London dispersion forces, which are the primary intermolecular interactions in these solvents, are well-matched to the nonpolar nature of 2-Methyl-1,1-diphenylpropene. Aromatic solvents like toluene and benzene are expected to be particularly effective due to potential π-π stacking interactions with the phenyl rings of the solute.[7]
Halogenated	Dichloromethane (DCM), Chloroform, Carbon Tetrachloride	High	These solvents are relatively nonpolar to moderately polar and are excellent at dissolving a wide range of organic compounds. Chloroform has been noted as a solvent for a related compound.
Polar Aprotic	Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Medium to Low	These solvents possess a significant dipole moment but lack acidic protons. While some dissolution may occur, the disparity in polarity between the solvent and the highly nonpolar solute will limit solubility.[5]
Polar Protic	Water, Methanol, Ethanol, Isopropanol	Low / Insoluble	The strong hydrogen-bonding network present in these solvents makes it energetically unfavorable to create a cavity to accommodate the nonpolar 2-Methyl-1,1-diphenylpropene molecule. The energy gained from solvating the nonpolar molecule is insufficient to overcome the energy required to disrupt the solvent-solvent hydrogen bonds.[6]

Factors Influencing Solubility

Several factors beyond the inherent polarity of the solute and solvent can influence the solubility of 2-Methyl-1,1-diphenylpropene:

• Temperature: For most solid organic compounds, solubility in an organic solvent increases with temperature.[8] This is because the dissolution process is often endothermic, and the increased kinetic energy at higher temperatures helps to overcome the lattice energy of the solid and the intermolecular forces of the solvent. This principle is the basis for recrystallization.[3]

• Pressure: For solid and liquid solutes, the effect of pressure on solubility is generally negligible.[9]

• Molecular Size and Shape: Larger molecules can be more difficult to solvate as it requires the creation of a larger cavity in the solvent.

• Presence of Impurities: The presence of impurities can either increase or decrease the apparent solubility of a compound.

Experimental Protocol for the Determination of Solubility

To move beyond prediction and obtain quantitative solubility data, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining the solubility of 2-Methyl-1,1-diphenylpropene in a given organic solvent.

Rationale for Experimental Design

This protocol is designed as a self-validating system. By ensuring that a saturated solution is in equilibrium with an excess of the solid solute, we can be confident that the measured concentration of the supernatant represents the true solubility at that temperature. The use of a constant temperature bath is critical as solubility is highly temperature-dependent. Filtration is a key step to separate the dissolved solute from the excess solid, ensuring that the analysis is only of the saturated solution.

Materials and Equipment

• 2-Methyl-1,1-diphenylpropene (solid)

• Selected organic solvents (analytical grade)

• Analytical balance (± 0.1 mg)

• Scintillation vials or sealed test tubes

• Constant temperature bath or shaker incubator

• Vortex mixer

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

Experimental Workflow

Caption: Experimental workflow for determining the solubility of 2-Methyl-1,1-diphenylpropene.

Step-by-Step Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 2-Methyl-1,1-diphenylpropene to a series of vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Accurately pipette a known volume of the desired organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature bath or a shaker incubator set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached. A preliminary kinetic study can determine the minimum time to reach equilibrium.

• Sample Collection and Preparation:

  • Remove the vials from the incubator and allow the excess solid to sediment.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the supernatant through a syringe filter into a clean, tared vial to remove any undissolved microcrystals.

• Quantification:

  • Gravimetric Method (for less volatile solvents): Weigh the filtered solution. Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause the solute to sublime. Weigh the remaining solid.

  • Spectroscopic/Chromatographic Method (preferred):

    • Prepare a series of standard solutions of 2-Methyl-1,1-diphenylpropene of known concentrations in the solvent of interest.

    • Generate a calibration curve by measuring the absorbance (UV-Vis) or peak area (HPLC) of the standard solutions.

    • Accurately dilute the filtered saturated solution to a concentration that falls within the linear range of the calibration curve.

    • Analyze the diluted sample and determine its concentration from the calibration curve.

• Data Analysis:

  • Calculate the solubility of 2-Methyl-1,1-diphenylpropene in the chosen solvent, expressed in units such as g/L, mg/mL, or mol/L, taking into account any dilution factors.

Applications in Research and Drug Development

While specific applications of 2-Methyl-1,1-diphenylpropene are not extensively documented in publicly available literature, its structural motifs suggest potential utility in several areas:

• Organic Synthesis: As a substituted alkene, it can serve as a precursor for a variety of chemical transformations, including addition reactions, oxidations, and polymerizations. Its solubility in nonpolar solvents makes it suitable for reactions that are sensitive to protic or highly polar environments.

• Polymer Chemistry: The vinyl group could potentially participate in polymerization reactions. Understanding its solubility is crucial for controlling polymerization kinetics and for processing the resulting polymer.

• Medicinal Chemistry: The diphenylpropene scaffold is present in some biologically active molecules. For instance, derivatives of triphenylethylene are known to have applications as selective estrogen receptor modulators (SERMs).[10] While 2-Methyl-1,1-diphenylpropene itself may not be an active therapeutic, it could serve as a fragment or starting material for the synthesis of more complex drug candidates. Its high lipophilicity would be a key consideration in drug design, influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

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A Technical Guide to the Theoretical Investigation of 2-Methyl-1,1-diphenylpropene: A Computational Chemistry Approach

Abstract

This technical guide provides a comprehensive framework for the theoretical and computational analysis of 2-Methyl-1,1-diphenylpropene (C₁₆H₁₆), a non-planar, trisubstituted alkene.[1][2] The inherent steric strain between the gem-diphenyl groups and the isopropylidene moiety necessitates the use of robust computational methods to accurately predict its three-dimensional structure and electronic properties. This document is intended for researchers and scientists in computational chemistry and drug development, offering a self-validating protocol grounded in Density Functional Theory (DFT). We will detail the rationale behind methodological choices, from geometry optimization and frequency analysis to the examination of frontier molecular orbitals, ensuring a scientifically rigorous approach to understanding this sterically hindered system.

Introduction: The Structural Challenge of 2-Methyl-1,1-diphenylpropene

2-Methyl-1,1-diphenylpropene is a sterically crowded molecule characterized by a central carbon-carbon double bond substituted with two phenyl rings on one carbon and two methyl groups on the other.[2][3] Unlike simpler alkenes, significant steric hindrance between the bulky phenyl groups forces them to twist out of the plane of the C=C double bond. This twisting, defined by key dihedral angles, governs the molecule's overall conformation, stability, and electronic properties.

The study of such trisubstituted alkenes is crucial in various fields, including materials chemistry and as synthetic intermediates.[4][5] Theoretical calculations provide a powerful, non-experimental route to elucidate the preferred three-dimensional geometry, understand the electronic landscape, and predict spectroscopic features. This guide establishes a standard operating procedure for conducting such an investigation using widely accepted computational methods.

The Computational Mandate: Why Theoretical Calculations are Essential

Direct experimental determination of the precise dihedral angles and electronic distribution in a molecule like 2-Methyl-1,1-diphenylpropene can be complex. Theoretical calculations offer a direct route to this information. The primary objectives of this computational study are:

• Determine the Minimum Energy Conformation: To find the most stable 3D arrangement of the atoms by performing a geometry optimization.

• Validate the Structure: To confirm that the optimized geometry represents a true energy minimum on the potential energy surface.

• Analyze Electronic Properties: To understand the distribution of electrons, identify the frontier molecular orbitals (HOMO and LUMO), and calculate the electrostatic potential, which are key to predicting reactivity.

The workflow for achieving these objectives is a multi-step, self-validating process.

Caption: A validated workflow for the theoretical analysis of molecular structures.

Methodological Deep Dive: Selecting the Right Tools

The accuracy of any theoretical calculation is critically dependent on the chosen level of theory and basis set. For organic molecules involving π-systems, Density Functional Theory (DFT) provides an excellent balance of computational efficiency and accuracy.

Level of Theory: B3LYP Functional

We recommend the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. This is a well-established and widely used functional for calculations on organic molecules.[6]

• Expertise & Causality: B3LYP incorporates a portion of the exact Hartree-Fock exchange, which helps to correct for the self-interaction error inherent in many pure DFT functionals. This is particularly important for accurately describing the electronic structure of the π-conjugated phenyl rings and the steric interactions that dictate the molecule's conformation. Studies on related substituted styrenes have successfully employed B3LYP for mechanistic insights and energy calculations.[6][7]

Basis Set: Pople Style 6-31G(d,p)

The basis set is the set of mathematical functions used to build the molecular orbitals. We select the 6-31G(d,p) basis set as a robust starting point.

• Expertise & Causality:

  • 6-31G: This describes the core and valence electrons. The "split-valence" nature (using two functions for valence electrons) provides the necessary flexibility for describing chemical bonds.

  • (d,p): These are polarization functions . The '(d)' adds d-type functions to heavy (non-hydrogen) atoms, and the '(p)' adds p-type functions to hydrogen atoms. These functions are not occupied in the ground state of the free atoms but are essential for describing the distortion of electron clouds upon bond formation. For 2-Methyl-1,1-diphenylpropene, d-functions on carbon are critical for accurately modeling the π-system of the phenyl rings and the strained C=C bond, making this addition non-negotiable for a credible result.[8]

Parameter	Recommended Selection	Rationale
Software	Gaussian, Q-Chem, etc.	Industry-standard quantum chemistry packages.[6][9]
Level of Theory	B3LYP	Excellent accuracy-to-cost ratio for organic systems.[6]
Basis Set	6-31G(d,p)	Provides flexibility and polarization for accurate geometry.[8]
Calculation Type	Opt, Freq	Geometry Optimization followed by Frequency Analysis.
Solvation Model	None (Gas Phase)	Establishes a baseline for the intrinsic molecular structure.

Experimental Protocol: A Step-by-Step Computational Guide

This protocol outlines the self-validating process for calculating the structure and properties of 2-Methyl-1,1-diphenylpropene.

Step 1: Initial Structure Construction

• Using a molecular builder (e.g., GaussView, Avogadro), construct an initial 3D model of 2-Methyl-1,1-diphenylpropene.

• The initial dihedral angles of the phenyl rings are not critical, as the optimization algorithm will find the energy minimum. However, a reasonable starting guess can speed up convergence. PubChem provides a 3D conformer that can serve as a starting point.[2]

• Save the structure as a coordinate file (e.g., .xyz or .mol).

Step 2: Input File Generation

• Create a text input file for the quantum chemistry software.

• Specify the desired charge (0) and multiplicity (singlet).

• Define the computational method using a route card or keyword line. For Gaussian, this would be: #p B3LYP/6-31G(d,p) Opt Freq

  • #p: Requests additional output.

  • B3LYP/6-31G(d,p): Specifies the level of theory and basis set.

  • Opt: Keyword to perform a geometry optimization.

  • Freq: Keyword to perform a frequency calculation on the optimized geometry.

Step 3: Execution and Monitoring

• Submit the input file to the software for calculation.

• Monitor the convergence of the optimization. The process is complete when the forces on the atoms and the energy change between steps fall below predefined thresholds.

Step 4: Validation and Data Extraction (Trustworthiness Pillar)

• Optimization Convergence: First, confirm the optimization job terminated normally.

• Frequency Analysis: This is the critical self-validation step. Open the output file and search for the calculated vibrational frequencies.

  • Result: A true minimum energy structure will have zero imaginary frequencies .

  • Troubleshooting: If one or more imaginary frequencies are present, the structure is a transition state or a higher-order saddle point, not a minimum. In this case, the geometry must be perturbed along the imaginary frequency's vibrational mode and the optimization re-run.

• Data Extraction: Once a true minimum is confirmed, extract the key data from the output file.

Caption: Key structural relationships within 2-Methyl-1,1-diphenylpropene.

Analysis of Results: Interpreting the Computational Output

The validated output provides a wealth of information about the molecule's structure and electronics.

Structural Parameters

The primary result is the optimized 3D coordinates. From these, key structural parameters can be measured and should be tabulated for clarity.

Parameter	Description	Expected Value (Qualitative)
C1=C2 Bond Length	The length of the central double bond.	~1.35 Å
C1-C(phenyl) Bond Length	The single bonds connecting the alkene to the phenyl rings.	~1.48 Å
C-C-C Bond Angles	Angles around the sp² hybridized carbons.	~120° (will be distorted)
Dihedral Angle (P-C1-C2-M)	Torsion angle defining the twist of the phenyl rings.	Significantly non-zero (e.g., 30°-60°)

Note: The dihedral angle is the most telling parameter, quantifying the degree of non-planarity forced by steric hindrance.

Electronic Properties

The calculation also provides crucial insights into the molecule's electronic character.

Property	Description	Significance
HOMO Energy	Energy of the Highest Occupied Molecular Orbital.	Relates to the ability to donate an electron (nucleophilicity).
LUMO Energy	Energy of the Lowest Unoccupied Molecular Orbital.	Relates to the ability to accept an electron (electrophilicity).
HOMO-LUMO Gap	The energy difference between the HOMO and LUMO.	Indicates kinetic stability and electronic excitation energy.
Dipole Moment	A measure of the overall polarity of the molecule.	Influences intermolecular interactions and solubility.

For 2-Methyl-1,1-diphenylpropene, the HOMO is expected to be a π-orbital localized primarily across the diphenyl-substituted carbon and the phenyl rings. The LUMO is likely to be a corresponding π* anti-bonding orbital. Visualizing these orbitals provides immediate insight into potential sites of electrophilic or nucleophilic attack.

Conclusion

This guide provides a robust and self-validating framework for the theoretical calculation of the 2-Methyl-1,1-diphenylpropene structure. By employing Density Functional Theory with the B3LYP functional and a 6-31G(d,p) basis set, researchers can confidently determine the molecule's minimum energy conformation, validate it through frequency analysis, and extract meaningful structural and electronic properties. This protocol, grounded in established computational practices, ensures that the resulting data is both accurate and trustworthy, providing a solid foundation for further research in drug design, materials science, and synthetic chemistry.

References

• Stereoselective Synthesis of Trisubstituted Alkenes via Copper Hydride-Catalyzed Alkyne Hydroalkylation. (2023). Journal of the American Chemical Society. Available at: [Link]

• 2-Methyl-1,1-diphenylpropene. LookChem. Available at: [Link]

• Trisubstituted Alkenes as Valuable Building Blocks. (2024). MDPI. Available at: [Link]

• Stereoselective Synthesis of Trisubstituted Alkenes via Copper Hydride-Catalyzed Alkyne Hydroalkylation. (2023). National Institutes of Health (NIH). Available at: [Link]

• Trisubstituted Alkenes as Valuable Building Blocks. (2024). National Institutes of Health (NIH). Available at: [Link]

• Enhanced Reactivity for the Wagner-Jauregg Reaction Under Aqueous Conditions. (2023). ACS Omega. Available at: [Link]

• Stereoselective Synthesis of Trisubstituted (Z)-Alkenes from Ketones via the Julia–Kocienski Olefination. (2020). ResearchGate. Available at: [Link]

• Optimized geometry of 1 with methyl groups substituted for alkyl chains. (2020). ResearchGate. Available at: [Link]

• DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane. (2022). National Institutes of Health (NIH). Available at: [Link]

• DFT Mechanistic Study of the Cyclopropanation of Styrene and Aryldiazodiacetate Catalyzed by Tris(pentafluorophenyl)borane. (2022). ACS Omega. Available at: [Link]

• 2-methyl-1,1-diphenylpropene. Stenutz. Available at: [Link]

• 2-Methyl-1,1-diphenylpropene. (2025). National Institutes of Health (NIH), PubChem. Available at: [Link]

• DFT Studies on the Allylation of Styrene Oxide Catalyzed by Indium Nanoparticles (InNPs). (2022). MDPI. Available at: [Link]

• DFT calculations. Calculated potential energy surface for the reaction.... (2023). ResearchGate. Available at: [Link]

• The use of chemical shift calculations in the conformational analysis of substituted benzenes. (2007). Magnetic Resonance in Chemistry. Available at: [Link]

• Conformational energy analysis of substituted diphenylethanes : Part XI. Molecular mechanics of diastereoisomeric 1,4-disubstituted 2,3-diphenylbutanes. (1993). ResearchGate. Available at: [Link]

• Geometry Optimization with General Constraints. (2022). Q-Chem Manual. Available at: [Link]

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Protocols & Analytical Methods

Application and Protocol for the Synthesis of 2-Methyl-1,1-diphenylpropene via Wittig Reaction

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details the synthesis of the tetrasubstituted alkene, 2-Methyl-1,1-diphenylpropene, utilizing the renowned Wittig reaction. The document provides a thorough examination of the reaction mechanism, a meticulously outlined experimental protocol, and in-depth procedures for product purification and characterization. This application note is designed for researchers, scientists, and professionals in drug development, offering both the theoretical underpinnings and practical insights required for the successful synthesis of this sterically hindered alkene. The protocol emphasizes safety, efficiency, and validation of the final product through modern spectroscopic techniques.

Introduction: The Significance of the Wittig Reaction for Alkene Synthesis

The Wittig reaction, a Nobel Prize-winning transformation discovered by Georg Wittig in 1954, stands as a cornerstone of modern organic synthesis for the creation of carbon-carbon double bonds.[1][2] Its remarkable reliability and versatility allow for the conversion of aldehydes and ketones into alkenes with a high degree of regiochemical control, definitively establishing the position of the newly formed double bond.[3][4] This is a significant advantage over traditional elimination reactions, which can often lead to a mixture of isomeric products.[5][6]

This application note focuses on the synthesis of 2-Methyl-1,1-diphenylpropene, a tetrasubstituted alkene. The synthesis of such sterically encumbered alkenes can be challenging, and the Wittig reaction, while a powerful tool, often requires careful optimization to achieve satisfactory yields due to potential steric hindrance.[1][7] Tetrasubstituted alkenes are crucial structural motifs in a variety of biologically active molecules and are of significant interest in medicinal chemistry and materials science.[8][9][10]

Reaction Mechanism and Strategic Rationale

The Wittig reaction proceeds through a sequence of well-defined steps, the understanding of which is crucial for experimental success. The overall transformation involves the reaction of a phosphorus ylide with a carbonyl compound to yield an alkene and triphenylphosphine oxide.[1][11] The formation of the highly stable phosphorus-oxygen double bond in triphenylphosphine oxide is the thermodynamic driving force for the reaction.[1]

The key steps in the synthesis of 2-Methyl-1,1-diphenylpropene are:

• Phosphonium Salt Formation: The synthesis begins with the preparation of the phosphonium salt, isopropyltriphenylphosphonium iodide. This is achieved through a bimolecular nucleophilic substitution (SN2) reaction between triphenylphosphine and isopropyl iodide.[4][12]

• Ylide Generation: The phosphonium salt is then deprotonated at the carbon adjacent to the phosphorus atom using a strong base, typically an organolithium reagent like n-butyllithium (n-BuLi), to form the phosphorus ylide (or phosphorane).[1][4][12] The resulting ylide is a resonance-stabilized species, with the negative charge delocalized onto the phosphorus atom.[1] This ylide is highly nucleophilic and is typically generated in situ under an inert atmosphere due to its reactivity with air and moisture.[1][7]

• Oxaphosphetane Formation: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of benzophenone. The subsequent steps have been a subject of extensive study, with the modern consensus pointing towards a concerted [2+2] cycloaddition mechanism to form a four-membered ring intermediate called an oxaphosphetane, especially in lithium-salt-free conditions.[13][14][15] An older, stepwise mechanism involving a zwitterionic betaine intermediate is still often presented but is now considered less likely to be the primary pathway for non-stabilized ylides.[14][15]

• Alkene and Triphenylphosphine Oxide Formation: The unstable oxaphosphetane intermediate rapidly decomposes to furnish the desired alkene, 2-Methyl-1,1-diphenylpropene, and triphenylphosphine oxide.[1][12]

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of 2-Methyl-1,1-diphenylpropene.

Materials and Reagents

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Notes
Isopropyltriphenylphosphonium iodide	C₂₁H₂₂IP	432.28	4.32 g	10.0	Commercially available or synthesized.
n-Butyllithium (n-BuLi)	C₄H₉Li	64.06	4.0 mL	10.0	2.5 M solution in hexanes. Pyrophoric.
Benzophenone	C₁₃H₁₀O	182.22	1.82 g	10.0
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	50 mL	-	Distilled from sodium/benzophenone.
Diethyl ether (anhydrous)	(C₂H₅)₂O	74.12	As needed	-	For workup.
Saturated aq. Ammonium Chloride (NH₄Cl)	NH₄Cl	53.49	As needed	-	For quenching.
Saturated aq. Sodium Chloride (Brine)	NaCl	58.44	As needed	-	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	As needed	-	For drying.
Silica Gel	SiO₂	60.08	As needed	-	For column chromatography (230-400 mesh).
Hexane	C₆H₁₄	86.18	As needed	-	For column chromatography.

Equipment

• Round-bottom flasks (100 mL and 250 mL)

• Magnetic stirrer and stir bars

• Septa and needles

• Syringes

• Condenser

• Inert gas (Nitrogen or Argon) manifold

• Separatory funnel

• Rotary evaporator

• Column chromatography setup

• Thin-layer chromatography (TLC) plates and developing chamber

Step-by-Step Procedure

Part A: Ylide Generation

• Setup: A 100 mL round-bottom flask equipped with a magnetic stir bar is flame-dried under vacuum and allowed to cool to room temperature under a positive pressure of nitrogen.

• Reagent Addition: Isopropyltriphenylphosphonium iodide (4.32 g, 10.0 mmol) is added to the flask, which is then sealed with a rubber septum. Anhydrous THF (30 mL) is added via syringe.

• Cooling: The resulting suspension is cooled to 0 °C in an ice-water bath.

• Base Addition: n-Butyllithium (4.0 mL of a 2.5 M solution in hexanes, 10.0 mmol) is added dropwise via syringe over 10 minutes. A deep orange or reddish color should develop, indicating the formation of the ylide. The mixture is stirred at 0 °C for 30 minutes.

Part B: Wittig Reaction

• Carbonyl Addition: A solution of benzophenone (1.82 g, 10.0 mmol) in anhydrous THF (20 mL) is added dropwise to the ylide solution at 0 °C over 15 minutes.

• Reaction: The reaction mixture is allowed to slowly warm to room temperature and then stirred for 12-16 hours. The progress of the reaction can be monitored by TLC (using a hexane/ethyl acetate eluent system, e.g., 95:5).

• Quenching: After the reaction is complete, it is carefully quenched by the slow, dropwise addition of saturated aqueous ammonium chloride (20 mL) at 0 °C.

Part C: Workup and Purification

• Extraction: The mixture is transferred to a separatory funnel. The aqueous layer is separated and extracted with diethyl ether (2 x 30 mL). The organic layers are combined.

• Washing: The combined organic layer is washed with water (30 mL) and then with brine (30 mL).

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product, a mixture of 2-Methyl-1,1-diphenylpropene and triphenylphosphine oxide, is purified by flash column chromatography on silica gel.[16] Elution with pure hexane is typically sufficient to isolate the non-polar alkene product from the more polar triphenylphosphine oxide byproduct.

  • Alternative Purification: If chromatographic separation is challenging, the crude mixture can be treated with hydrogen peroxide or iodomethane to convert the residual triphenylphosphine into more polar derivatives, facilitating their removal by column chromatography.[16] Recrystallization from a suitable solvent like ethanol or isopropanol can also be an effective method for purifying the final product.[6][17]

Workflow Diagram

Caption: Figure 1. Experimental workflow for the synthesis of 2-Methyl-1,1-diphenylpropene.

Characterization and Data Analysis

The successful synthesis of 2-Methyl-1,1-diphenylpropene should be confirmed by a combination of spectroscopic methods.

Spectroscopic Data

Technique	Expected Data
¹H NMR (CDCl₃)	Multiplets in the aromatic region (δ 7.1-7.4 ppm) corresponding to the 10 protons of the two phenyl groups. A singlet for the six equivalent methyl protons (δ ~1.5-2.0 ppm).
¹³C NMR (CDCl₃)	Multiple signals in the aromatic region (δ ~125-145 ppm). A signal for the quaternary vinylic carbon attached to the phenyl groups, and another for the vinylic carbon attached to the isopropyl group. A signal for the isopropyl methine carbon and a signal for the two equivalent methyl carbons.
IR Spectroscopy	C-H stretching of aromatic rings (~3050-3100 cm⁻¹), C-H stretching of sp³ carbons (~2850-3000 cm⁻¹), C=C stretching of the alkene and aromatic rings (~1600-1650 cm⁻¹ and ~1450-1600 cm⁻¹).
Mass Spectrometry	Molecular ion peak (M⁺) at m/z = 208.30.[18]

Note: The exact chemical shifts in NMR spectra can vary depending on the solvent and concentration.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Yield	Incomplete ylide formation due to wet glassware or solvents.	Ensure all glassware is rigorously dried and use anhydrous solvents.
Steric hindrance preventing the reaction.[1][7]	Increase reaction time or temperature (with caution, as this may lead to side reactions). Consider using a more reactive ylide if possible, although options are limited for this specific product.
Incomplete Reaction	Insufficient reaction time.	Monitor the reaction by TLC and allow it to proceed until the starting material is consumed.
Difficult Purification	Similar polarity of the product and triphenylphosphine oxide.	Use the alternative purification methods described in section 3.3.[16] A highly non-polar eluent system in column chromatography is crucial.
Side Reactions	The ylide can act as a base, leading to enolization of the ketone if it has α-protons (not an issue with benzophenone).	This is generally not a concern with benzophenone.

Conclusion

The Wittig reaction provides a direct and reliable method for the synthesis of 2-Methyl-1,1-diphenylpropene from readily available starting materials. While the synthesis of this tetrasubstituted alkene can be challenging due to steric hindrance, careful control of reaction conditions, particularly the exclusion of moisture and the use of an appropriate purification strategy, can lead to a successful outcome. The protocol outlined in this document provides a robust framework for researchers to synthesize and characterize this valuable compound for applications in drug discovery and materials science.

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• Filo. (2025, October 12). Synthesize 2-methyl-1-phenylprop-I-ene using a Wittig reaction. Begin by... Retrieved from [Link]

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863–927.

• Master Organic Chemistry. (2018, February 6). The Wittig Reaction: Examples and Mechanism. Retrieved from [Link]

• CHEM333 Lab Experiment 9 The WITTIG REACTION With CHEMILUMINESCENCE!. (n.d.). Retrieved from [Link]

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• O'Brien, C. J., et al. (2009). Organic synthesis: The Wittig reaction cleans up.

• Chegg. (2021, December 5). Solved 6. 2-methyl-1,1-diphenylpropene can be prepared by... Retrieved from [Link]

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Application Note: Synthesis of 2-Methyl-1,1-diphenylpropene via Grignard Reaction

Abstract

This application note provides a comprehensive, in-depth guide for the synthesis of 2-Methyl-1,1-diphenylpropene, a sterically hindered tri-substituted alkene. The synthetic strategy employs a two-step process commencing with the formation of a tertiary alcohol, 2-methyl-1,1-diphenylpropan-2-ol, via the addition of two equivalents of phenylmagnesium bromide to ethyl isobutyrate. The subsequent step involves the acid-catalyzed dehydration of the tertiary alcohol intermediate to yield the target alkene. This document is intended for researchers, scientists, and professionals in drug development, offering detailed experimental protocols, mechanistic insights, safety precautions, and data presentation to ensure a successful and reproducible synthesis.

Introduction: The Versatility of Grignard Reagents in Alkene Synthesis

The Grignard reaction, discovered by Victor Grignard in 1900, remains a cornerstone of synthetic organic chemistry for the formation of carbon-carbon bonds.[1][2] Grignard reagents, with the general formula R-MgX, are potent nucleophiles and strong bases, capable of reacting with a wide array of electrophiles.[3][4][5][6] While widely recognized for the synthesis of alcohols, their application extends to the construction of complex alkenes.[7]

The synthesis of 2-Methyl-1,1-diphenylpropene (C₁₆H₁₆)[8] serves as an excellent case study for a two-step Grignard-based alkene synthesis. This method involves the initial formation of a tertiary alcohol by reacting a Grignard reagent with an ester, followed by an elimination reaction to introduce the double bond.[7][9][10] This approach is particularly useful for preparing highly substituted alkenes that may be difficult to access through other synthetic routes.[7]

Mechanistic Pathway

The overall synthesis proceeds in two distinct stages:

Stage 1: Nucleophilic Acyl Substitution and Addition to form 2-methyl-1,1-diphenylpropan-2-ol

The reaction between an ester, such as ethyl isobutyrate, and a Grignard reagent involves a two-fold addition.[10][11] The first equivalent of phenylmagnesium bromide acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the ethoxy group to yield a ketone (1,1-diphenyl-2-methylpropan-1-one). This newly formed ketone is more reactive than the starting ester and immediately reacts with a second equivalent of the Grignard reagent in a classic nucleophilic addition to the carbonyl, forming a magnesium alkoxide intermediate.[9][10] An acidic workup then protonates the alkoxide to yield the tertiary alcohol, 2-methyl-1,1-diphenylpropan-2-ol.[12]

Stage 2: Acid-Catalyzed Dehydration to 2-Methyl-1,1-diphenylpropene

The tertiary alcohol is subsequently subjected to acid-catalyzed dehydration.[7] The hydroxyl group is protonated by a strong acid, forming a good leaving group (water). The departure of water generates a stable tertiary carbocation. A base (such as water or the conjugate base of the acid) then abstracts a proton from an adjacent carbon, leading to the formation of a π-bond and yielding the final alkene product, 2-Methyl-1,1-diphenylpropene.[7]

Experimental Protocols

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Purity	Supplier
Magnesium Turnings	Mg	24.31	>99.8%	Sigma-Aldrich
Bromobenzene	C₆H₅Br	157.01	99.5%	Alfa Aesar
Anhydrous Diethyl Ether	(C₂H₅)₂O	74.12	>99.7%	Fisher Scientific
Iodine	I₂	253.81	99.8%	J.T. Baker
Ethyl Isobutyrate	C₆H₁₂O₂	116.16	99%	TCI
Sulfuric Acid	H₂SO₄	98.08	98%	VWR
Saturated Ammonium Chloride	NH₄Cl	53.49	N/A	In-house prep.
Sodium Bicarbonate	NaHCO₃	84.01	ACS Grade	EMD Millipore
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	ACS Grade	Macron
Petroleum Ether	N/A	N/A	ACS Grade	Pharmco
Diethyl Ether	(C₂H₅)₂O	74.12	ACS Grade	Fisher Scientific

Workflow Diagram

Caption: Experimental workflow for the synthesis of 2-Methyl-1,1-diphenylpropene.

Step-by-Step Protocol

Part A: Preparation of Phenylmagnesium Bromide

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a glass stopper. All glassware must be rigorously flame-dried or oven-dried to remove any trace of water.[13][14] Protect the apparatus from atmospheric moisture using calcium chloride drying tubes.[13]

• Reagent Preparation: Place 2.6 g (0.107 mol) of magnesium turnings in the flask. Add a small crystal of iodine to activate the magnesium surface.[3][4] In the dropping funnel, prepare a solution of 10.0 mL (15.0 g, 0.0955 mol) of bromobenzene in 40 mL of anhydrous diethyl ether.

• Initiation: Add approximately 5-10 mL of the bromobenzene solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and the solution becomes cloudy with gentle bubbling.[13] Gentle warming with a heat gun may be necessary if the reaction does not start.

• Formation: Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux.[13] The exothermic nature of the reaction should sustain the reflux.[15] If the reaction becomes too vigorous, cool the flask in an ice-water bath.[15][16]

• Completion: After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting solution of phenylmagnesium bromide should be grayish-brown.

Part B: Synthesis of 2-methyl-1,1-diphenylpropan-2-ol

• Reaction Setup: Cool the freshly prepared phenylmagnesium bromide solution to 0 °C in an ice bath.

• Addition of Ester: Prepare a solution of 5.0 g (0.043 mol) of ethyl isobutyrate in 20 mL of anhydrous diethyl ether. Add this solution dropwise to the stirred Grignard reagent at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Workup: Cool the reaction mixture again in an ice bath. Cautiously quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) until the bubbling ceases and two distinct layers form.[7] Avoid using strong acids for the initial quench to prevent premature dehydration of the tertiary alcohol.[17]

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with 30 mL portions of diethyl ether.

• Washing: Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed by brine.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude tertiary alcohol.

Part C: Dehydration to 2-Methyl-1,1-diphenylpropene

• Reaction Setup: Dissolve the crude 2-methyl-1,1-diphenylpropan-2-ol in a suitable solvent such as toluene or xylene in a round-bottom flask equipped with a reflux condenser.

• Acid Addition: Add a catalytic amount of concentrated sulfuric acid (H₂SO₄) or a few crystals of p-toluenesulfonic acid.

• Dehydration: Heat the mixture to reflux for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol spot has disappeared.

• Workup: Cool the reaction mixture to room temperature and wash with water, followed by a saturated sodium bicarbonate solution to neutralize the acid, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation. The crude product can be purified by vacuum distillation or column chromatography on silica gel using a non-polar eluent like petroleum ether to remove any biphenyl byproduct.[17]

Safety and Handling Precautions

• Flammability: Diethyl ether is extremely flammable and volatile.[1][15] All operations must be conducted in a well-ventilated fume hood, away from any open flames or spark sources.[16][18]

• Moisture Sensitivity: Grignard reagents are highly sensitive to moisture and protic solvents, which will quench the reagent.[1][4][14] Ensure all glassware and reagents are scrupulously dry.[13][14]

• Exothermic Reaction: The formation of the Grignard reagent is highly exothermic.[16] Maintain control over the addition rate and have an ice bath readily available to manage the reaction temperature.[15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a flame-resistant lab coat, and suitable gloves (e.g., Nomex or nitrile gloves).[16][18]

• Corrosive Reagents: Concentrated sulfuric acid is highly corrosive. Handle with extreme care.

Characterization

The final product, 2-Methyl-1,1-diphenylpropene, and the intermediate alcohol should be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure and purity. The disappearance of the hydroxyl proton and the appearance of vinylic protons in the ¹H NMR spectrum are indicative of a successful dehydration.

• Infrared (IR) Spectroscopy: The disappearance of the broad O-H stretch (around 3200-3600 cm⁻¹) from the alcohol intermediate and the appearance of a C=C stretch (around 1650 cm⁻¹) in the final product confirm the conversion.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight of the product.

Conclusion

The synthesis of 2-Methyl-1,1-diphenylpropene via the Grignard reaction with an ester followed by acid-catalyzed dehydration is a robust and reliable method for producing highly substituted alkenes. This application note provides a detailed, step-by-step protocol grounded in established chemical principles. By adhering to the described procedures and safety precautions, researchers can confidently execute this synthesis and adapt the methodology for the preparation of other complex organic molecules.

References

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• Preparation of the Grignard reagent, phenylmagnesium bromide. (2012, November 14). Retrieved from [Link]

• Reynolds, J. D. (2014, April 1). Grignard Reagent-Mediated Oxidation of Acetone to a 3° Alcohol (RXN Mechanism). [Video]. YouTube. Retrieved from [Link]

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• Anything Science. (2016, December 13). Grignard Reaction with Acetone. [Video]. YouTube. Retrieved from [Link]

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Application Notes & Protocols: 2-Methyl-1,1-diphenylpropene as a Non-Polymerizable Monomer Analog

Abstract: In the study of polymerization mechanisms, particularly living anionic polymerization, the ability to decouple the initiation phase from the propagation phase is critical for accurate kinetic and mechanistic analysis. 2-Methyl-1,1-diphenylpropene (MDPE), a sterically hindered analog of styrene and α-methylstyrene, serves as an invaluable tool for this purpose. Due to the prohibitive steric hindrance imposed by the geminal methyl groups at the β-carbon, MDPE cannot undergo homopolymerization. However, it readily undergoes a stoichiometric 1:1 addition reaction with organolithium initiators to form a stable, deeply colored 1,1-diphenylalkyllithium species. This adduct serves as a precise model for the initial carbanionic species—the "living end"—formed during polymerization, allowing for its isolated study. This document provides a comprehensive guide to the properties, synthesis, and key applications of MDPE for researchers in polymer chemistry, organic synthesis, and materials science.

Introduction: The Concept of a Non-Polymerizable Analog

Living anionic polymerization offers unparalleled control over polymer architecture, enabling the synthesis of polymers with predictable molecular weights and narrow molecular weight distributions.[1] The overall rate of polymerization is a composite of two fundamental steps: initiation (the initial reaction of the initiator with a monomer) and propagation (the subsequent addition of monomer units to the growing polymer chain).

• Initiation: I⁻ + M --(kᵢ)--> IM⁻

• Propagation: IMₙ⁻ + M --(kₚ)--> IMₙ₊₁⁻

A common assumption is that the rate of initiation (kᵢ) is much faster than the rate of propagation (kₚ), ensuring all chains begin growing simultaneously. However, verifying this and determining the absolute value of kᵢ is challenging because propagation begins immediately.

This is where a non-polymerizable monomer analog becomes essential. 2-Methyl-1,1-diphenylpropene (MDPE) is structurally designed to mimic the initiation step without allowing propagation.

• Stabilization: Like styrene, the two phenyl groups effectively stabilize the negative charge of the resulting carbanion through resonance.

• Steric Hindrance: The two methyl groups on the adjacent carbon sterically block any subsequent monomer addition, halting the reaction after a single, quantitative 1:1 addition.[2][3]

This unique reactivity allows MDPE to serve as a powerful probe for:

• Accurate titration of active initiator concentration.

• Spectroscopic characterization of a "living end" analog.

• Direct measurement of initiation kinetics.

Physicochemical & Spectroscopic Data

A summary of the key properties of 2-Methyl-1,1-diphenylpropene is provided below.

Property	Value	Source
Chemical Formula	C₁₆H₁₆	[PubChem CID: 231517][4]
Molecular Weight	208.30 g/mol	[PubChem CID: 231517][4][5]
CAS Number	781-33-9	[LookChem][6]
Appearance	Colorless to pale yellow liquid or solid	General Knowledge
Boiling Point	297.2 °C at 760 mmHg	[LookChem][6]
Density	0.977 g/cm³	[LookChem][6]
¹H NMR (CDCl₃)	δ ~7.3 (m, 10H, Ar-H), 1.8 (s, 6H, -CH₃)	Predicted based on structure
¹³C NMR (CDCl₃)	δ ~145 (Ar-C), 140 (Ar-C), 135 (C=C), 128-126 (Ar-CH), 25 (-CH₃)	Predicted based on structure

Synthesis Protocol: Grignard Reaction & Dehydration

While commercially available, MDPE can be synthesized in the laboratory via a two-step process involving a Grignard reaction followed by acid-catalyzed dehydration. This protocol is a representative procedure based on established methods for similar compounds.[7][8][9]

Workflow Diagram: Synthesis of MDPE

Step-by-Step Protocol

Part A: Grignard Addition to form 2-Methyl-1,1-diphenyl-propan-2-ol

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (CaCl₂), and a pressure-equalizing dropping funnel. Maintain the system under a positive pressure of dry nitrogen or argon.

• Grignard Reagent: In the dropping funnel, place a solution of phenylmagnesium bromide (1.1 equivalents) in anhydrous diethyl ether.

• Substrate: In the reaction flask, dissolve isobutyrophenone (1.0 equivalent) in anhydrous diethyl ether.

• Reaction: Cool the flask containing the isobutyrophenone solution to 0 °C using an ice bath. Add the Grignard reagent dropwise from the funnel with vigorous stirring over 30-45 minutes.

  • Causality Note: Dropwise addition at 0 °C is crucial to control the exothermic reaction and prevent side reactions such as Wurtz coupling of the Grignard reagent.

• Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours until TLC analysis indicates complete consumption of the starting ketone.

• Work-up: Cool the flask back to 0 °C and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Continue adding until the magnesium salts precipitate and two clear layers form.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude tertiary alcohol, which can be used directly in the next step.

Part B: Dehydration to 2-Methyl-1,1-diphenylpropene (MDPE)

• Setup: Dissolve the crude alcohol from Part A in toluene in a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser.

• Catalyst: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) or a few drops of concentrated sulfuric acid (H₂SO₄).

• Dehydration: Heat the mixture to reflux. Water will be azeotropically removed and collected in the Dean-Stark trap.

  • Causality Note: The Dean-Stark trap removes water from the equilibrium, driving the reaction to completion according to Le Châtelier's principle.

• Monitoring: Monitor the reaction by TLC. The product (MDPE) will be significantly less polar than the starting alcohol.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the solution with saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure. Purify the crude product by vacuum distillation or column chromatography on silica gel (eluting with hexanes) to yield pure MDPE.

Application Note 1: Titration of Alkyllithium Initiators

The precise molarity of alkyllithium initiators (e.g., n-BuLi, sec-BuLi) is critical for controlling polymer molecular weight but can decrease over time due to degradation. MDPE provides a clear visual endpoint for titration. This protocol uses diphenylacetic acid as a stable, primary standard, with MDPE acting as the indicator.[1][10]

Titration Reaction Mechanism

Protocol: Titration of n-Butyllithium

• Preparation: To a flame-dried 25 mL flask equipped with a magnetic stir bar and under an argon atmosphere, add approximately 100 mg (accurately weighed) of dry diphenylacetic acid.

• Solvent & Indicator: Add ~5 mL of anhydrous tetrahydrofuran (THF) via syringe and stir until the acid dissolves. Add 1-2 drops of neat MDPE. The solution should be colorless.

• Titration Setup: Use a 1.00 mL glass syringe with 0.01 mL graduations to draw up the n-BuLi solution to be titrated. Record the initial volume.

• Titration: Slowly add the n-BuLi solution dropwise to the stirring solution in the flask. Initially, a fleeting red color may appear where the drop enters the solution but will vanish upon mixing as the n-BuLi reacts with the diphenylacetic acid.

• Endpoint: The endpoint is reached when a single drop of n-BuLi causes a persistent, deep red color to appear throughout the solution. This indicates that all the diphenylacetic acid has been consumed, and the excess drop of n-BuLi has reacted with the MDPE indicator.

• Calculation: Record the final volume on the syringe. The volume of titrant used is V_final - V_initial.

  • Moles of Acid = (Mass of diphenylacetic acid) / (212.24 g/mol )

  • Molarity of n-BuLi = (Moles of Acid) / (Volume of n-BuLi used in Liters)

• Validation: For accuracy, perform the titration in triplicate. The results should agree within ±0.05 M.

Application Note 2: Spectroscopic Characterization of the "Living End" Analog

The adduct formed between an alkyllithium and MDPE is a stable analog of the initial carbanionic species in polymerization. It can be prepared and analyzed by UV-Vis and NMR spectroscopy to provide fundamental insights into the structure and electronic environment of the active chain end.[11][12]

Protocol: Sample Preparation and Analysis

• Apparatus: Use a flame-dried Schlenk flask or a quartz cuvette equipped with a rubber septum for UV-Vis analysis. For NMR, use a J. Young tube. All glassware must be scrupulously dry and maintained under a high-purity argon atmosphere.

• Solvent: Add anhydrous, polymerization-grade solvent (e.g., THF, hexane) to the vessel via a cannula or gas-tight syringe.

• MDPE Addition: Add a small, known amount of MDPE to the solvent to achieve a concentration suitable for the spectroscopic technique (e.g., ~10⁻³ M for UV-Vis).

• Initiator Addition: Cool the solution to the desired temperature (e.g., -78 °C or room temperature). Add a stoichiometric equivalent of the alkyllithium initiator (e.g., sec-BuLi) via syringe. A deep red color should form instantly.

  • Causality Note: Using sec-BuLi is often preferred as its initiation is very fast, ensuring quantitative formation of the adduct.

• UV-Vis Spectroscopy: If using a cuvette, immediately place it in the spectrophotometer and record the spectrum. The characteristic λ_max of the 1,1-diphenylalkyl carbanion will be observed. This peak's position and intensity are sensitive to the solvent, counter-ion, and temperature, providing information on the ion pair structure (contact vs. solvent-separated).[13]

• NMR Spectroscopy: If using a J. Young tube, the sample can be prepared and sealed under argon. Acquire ¹H, ¹³C, and, if possible, ⁶Li NMR spectra.[14][15][16]

  • ¹H/¹³C NMR: Will confirm the structure of the adduct and provide information about charge delocalization into the phenyl rings.

  • ⁶Li NMR: Is highly sensitive to the local environment of the lithium counter-ion and can help distinguish between monomers, dimers, and higher aggregates, as well as contact and solvent-separated ion pairs.[17]

Application Note 3: Direct Measurement of Initiation Kinetics

By using MDPE, the rate of initiation (kᵢ) can be measured directly without interference from propagation. The formation of the intensely colored R-MDPE⁻Li⁺ adduct can be monitored over time using stopped-flow spectrophotometry for fast reactions or conventional UV-Vis for slower ones.[18][19]

Kinetic Measurement Workflow

Protocol: Kinetic Measurement by UV-Vis Spectroscopy

• Reagent Preparation: Prepare two separate stock solutions under inert atmosphere: one of the alkyllithium initiator and one of MDPE in the same anhydrous solvent.

• Pseudo-First-Order Conditions: The experiment should be run under pseudo-first-order conditions where the concentration of MDPE is in large excess (at least 10-fold) compared to the initiator concentration. This simplifies the rate law.

  • Rate Law:Rate = kᵢ[R-Li][MDPE].

  • Under excess [MDPE]:Rate ≈ k_obs[R-Li], where k_obs = kᵢ[MDPE].

• Experiment Execution: a. Place the MDPE solution in a thermostatted quartz cuvette inside a UV-Vis spectrophotometer. b. Allow the solution to thermally equilibrate. c. Rapidly inject a small, known volume of the initiator solution into the cuvette with vigorous mixing (or use a stopped-flow apparatus for very fast reactions). d. Immediately begin recording the absorbance at the λ_max of the R-MDPE⁻Li⁺ adduct as a function of time.

• Data Analysis: a. The observed pseudo-first-order rate constant (k_obs) can be determined by plotting ln(A_∞ - A_t) versus time, where A_∞ is the final absorbance at reaction completion and A_t is the absorbance at time t. The slope of this line is -k_obs. b. The true second-order rate constant for initiation (kᵢ) is then calculated by dividing k_obs by the concentration of MDPE: kᵢ = k_obs / [MDPE].

• Validation: Repeat the experiment at several different concentrations of MDPE. A plot of k_obs versus [MDPE] should yield a straight line passing through the origin with a slope equal to kᵢ, confirming the reaction order.

References

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Application Notes & Protocols: The Strategic Use of 2-Methyl-1,1-diphenylpropene in Anionic Polymerization

Abstract: Anionic polymerization stands as a premier technique for synthesizing polymers with precisely controlled architectures, molecular weights, and narrow molecular weight distributions.[1][2] This control stems from the "living" nature of the propagating chain ends, which remain active in the absence of termination or chain transfer reactions.[3][4] However, the high reactivity of many propagating carbanions, such as polystyryllithium or polybutadienyllithium, presents significant challenges, including instability at elevated temperatures and incompatibility with certain functional monomers. This document provides a detailed guide on the strategic use of 2-Methyl-1,1-diphenylpropene, a non-homopolymerizable substituted 1,1-diphenylethylene (DPE), to mitigate these challenges. We will explore its application in end-capping living polymers to enhance stability, facilitate the synthesis of complex block copolymers, and serve as a precursor for specialized initiators. The protocols herein are designed for researchers and scientists aiming to leverage this powerful tool for advanced macromolecular engineering.

Rationale and Mechanism of Action

2-Methyl-1,1-diphenylpropene (structure shown below) is a sterically hindered olefin. The core principle behind its utility in anionic polymerization is its ability to react with a highly reactive carbanion (e.g., an alkyllithium initiator or a living polymer chain end) but its inability to undergo subsequent homopolymerization.

Chemical Structure: 1,1-Diphenyl-2-methylpropene Molecular Formula: C₁₆H₁₆[5]

The reaction of 2-Methyl-1,1-diphenylpropene with a living polymer chain end (P-Li) results in a "capped" chain. This new terminal carbanion is significantly more stable for two primary reasons:

• Resonance Stabilization: The negative charge is delocalized across the two phenyl rings, reducing the charge density on the carbon atom and thus lowering its reactivity.

• Steric Hindrance: The bulky phenyl and isopropyl groups prevent the approach of another monomer unit, including another molecule of 2-Methyl-1,1-diphenylpropene, thereby preventing further polymerization.[6]

This capping reaction is typically very fast and quantitative, often indicated by a distinct color change in the reaction mixture (e.g., from the orange of polystyryllithium to the deep red of the diphenylalkyllithium anion).

Caption: Mechanism of end-capping a living polymer with 2-Methyl-1,1-diphenylpropene.

Core Application: End-Capping of Living Polymers for Enhanced Stability and Functionalization

The primary application of 2-Methyl-1,1-diphenylpropene is to "tame" highly reactive living polymers. This is particularly crucial before attempting end-group functionalization with sensitive electrophiles or when the polymerization needs to be held at elevated temperatures where the uncapped chain end might be unstable.

Protocol: Purification of 2-Methyl-1,1-diphenylpropene

Anionic polymerization is exquisitely sensitive to protic impurities. Therefore, rigorous purification of all reagents is mandatory.[7]

Materials:

• 2-Methyl-1,1-diphenylpropene (as received)

• Calcium hydride (CaH₂), powder

• sec-Butyllithium (s-BuLi) in cyclohexane

• Dry, oxygen-free solvent (e.g., benzene or tetrahydrofuran (THF))

• High-vacuum manifold and glassware (e.g., flask with a break-seal)

Procedure:

• Pre-Drying: Place 2-Methyl-1,1-diphenylpropene in a flask with powdered CaH₂. Stir the mixture under an inert atmosphere (Argon or Nitrogen) for at least 24 hours at room temperature.

• Vacuum Distillation: Transfer the pre-dried liquid to a clean, dry flask connected to a high-vacuum line. Distill the 2-Methyl-1,1-diphenylpropene under high vacuum from the CaH₂ into a calibrated collection vessel.

• Final Titration (Optional but Recommended): For ultimate purity, the distilled reagent can be titrated. In a separate flask under high vacuum, add a small amount of dry solvent (e.g., benzene) and a few drops of s-BuLi to scavenge any remaining impurities (a faint yellow/orange color should persist). Distill the purified 2-Methyl-1,1-diphenylpropene into this flask until the color disappears, indicating all impurities have been consumed. The now rigorously purified reagent can be distilled into its final storage ampule.

Protocol: End-Capping of Polystyryllithium

This protocol describes the synthesis of polystyryllithium followed by its quantitative end-capping.

Materials:

• Purified styrene monomer

• Purified solvent (cyclohexane or benzene for non-polar conditions)

• sec-Butyllithium (s-BuLi) as initiator

• Purified 2-Methyl-1,1-diphenylpropene solution

• Degassed methanol (for termination)

• High-vacuum polymerization reactor

Procedure:

• Solvent and Monomer Addition: Under high vacuum, distill the purified solvent (e.g., 250 mL of benzene) into the reactor. Add the desired amount of purified styrene monomer (e.g., 10 g).

• Initiation: Warm the reactor to the desired polymerization temperature (e.g., 40°C). Add the calculated amount of s-BuLi initiator via syringe to target the desired molecular weight. The solution should turn a characteristic orange-red color, indicating the formation of polystyryllithium.

• Propagation: Allow the polymerization to proceed to full conversion. This can be monitored by observing the viscosity increase and the disappearance of monomer (confirmable by sampling and GC analysis). The process typically takes several hours.[8]

• End-Capping: Once polymerization is complete, add a slight molar excess (e.g., 1.2 equivalents relative to the initiator) of the purified 2-Methyl-1,1-diphenylpropene solution. The color of the solution should immediately change from orange-red to a deep, dark red.

• Reaction Time: Allow the capping reaction to stir for at least 1-2 hours to ensure quantitative conversion.

• Termination: Quench the reaction by adding a small amount of degassed methanol. The deep red color will disappear instantly.

• Polymer Recovery: Precipitate the polymer by pouring the solution into a large excess of methanol. Filter the white polymer, wash with fresh methanol, and dry under vacuum to a constant weight.

Characterization:

• Visual Confirmation: The sharp color change from orange to deep red is a strong indicator of successful capping.

• Size Exclusion Chromatography (SEC/GPC): An aliquot taken before and after the addition of 2-Methyl-1,1-diphenylpropene should show no significant change in molecular weight or polydispersity index (PDI), confirming that no unwanted termination or coupling occurred. The PDI should remain narrow (typically < 1.1).[8]

• NMR Spectroscopy: ¹H NMR of the final polymer can confirm the presence of the diphenyl end-group.

Application in Block Copolymer Synthesis

A key advantage of end-capping is facilitating the synthesis of block copolymers from monomers with disparate reactivities, such as styrene and methyl methacrylate (MMA).[9] Direct addition of MMA to polystyryllithium leads to side reactions, where the highly nucleophilic styryl anion attacks the carbonyl group of the MMA monomer or polymer.[10] The less reactive, sterically hindered DPE-capped anion minimizes these side reactions, allowing for a clean crossover.

Caption: Workflow for synthesizing Polystyrene-b-Poly(methyl methacrylate) using a DPE capping agent.

Protocol: Synthesis of Polystyrene-block-Poly(methyl methacrylate)

Procedure:

• Synthesize Polystyryllithium: Follow steps 1-3 from Protocol 2.2 to create a living polystyryllithium solution.

• End-Cap the Polymer: Follow steps 4-5 from Protocol 2.2 to quantitatively cap the polystyryllithium chains with 2-Methyl-1,1-diphenylpropene. It is critical to ensure no unreacted polystyryllithium remains.

• Temperature Adjustment: Cool the reactor containing the deep red solution of the capped polymer to -78°C (dry ice/acetone bath). This low temperature is crucial for controlling the subsequent methacrylate polymerization.[11]

• MMA Addition: Slowly distill purified MMA monomer into the rapidly stirring solution. The deep red color should fade as the MMA polymerizes.

• Termination and Recovery: After allowing the MMA block to polymerize, terminate the reaction with degassed methanol and recover the final block copolymer as described in Protocol 2.2.

Data Presentation:

Sample Stage	Mₙ ( g/mol ) (SEC)	PDI (Mₙ/Mₙ)	Comments
Polystyrene Precursor	20,000	1.04	Monomodal, narrow distribution.
After Capping	20,200	1.04	Mₙ increase consistent with one DPE unit; PDI unchanged.
Final PS-b-PMMA	45,000	1.08	Clear shift to higher Mₙ; PDI remains narrow, indicating successful block formation.

Characterization of DPE-Modified Polymers

Proper characterization is essential to validate the success of the modification. A multi-technique approach provides the most comprehensive picture.

Technique	Information Provided	Expected Outcome for Successful Modification
Size Exclusion Chromatography (SEC/GPC)	Molecular weight (Mₙ, Mₙ) and Polydispersity Index (PDI).[12]	A narrow PDI (<1.1) should be maintained throughout the process. A clear and predictable increase in Mₙ is observed after the growth of a second block.[13]
Nuclear Magnetic Resonance (¹H and ¹³C NMR)	End-group analysis and block copolymer composition.	Signals corresponding to the phenyl protons of the DPE unit will be visible in the aromatic region of the ¹H NMR spectrum. The ratio of styrene to methacrylate units can be calculated from the integrated peak areas.
Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS)	Absolute molecular weight and confirmation of end-group structure.[14]	The mass spectrum will show a single, dominant series of peaks where the mass of each peak corresponds to the initiator fragment + n monomer units + the DPE capping agent + the terminating agent.[8]

Troubleshooting and Key Considerations

• Purity is Paramount: The most common cause of failure in anionic polymerization is the presence of impurities (water, oxygen, etc.) that terminate the living chains. All glassware must be rigorously cleaned and dried, and all reagents must be purified as described.[7]

• Stoichiometry: While a slight excess of the capping agent is used to ensure full conversion, a large excess should be avoided as it can complicate polymer purification.

• Temperature Control: Precise temperature control is vital, especially during the polymerization of monomers like methacrylates, to prevent side reactions and ensure a living process.[11]

References

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• ResearchGate. (2017). Anionic Polymerization. Available at: [Link]

• Wikipedia. (2024). Anionic addition polymerization. Available at: [Link]

• Morton, M. (1983). Anionic Polymerization: Principles and Practice. Academic Press.

• National Center for Biotechnology Information. (n.d.). 2-Methyl-1,1-diphenylpropene. PubChem Compound Database. Available at: [Link]

• ResearchGate. (2005). Characterization of synthetic polymers by MALDI-MS. Available at: [Link]

• Fetters, L. J. (1966). Procedures for Homogeneous Anionic Polymerization. Journal of Research of the National Bureau of Standards-A. Physics and Chemistry, 70A(5), 421-433.

• Lipomi, D. (2017). Ep9 Cationic and Anionic Polymerization. UC San Diego - NANO 134. Available at: [Link]

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• Royal Society of Chemistry. (2009). Low temperature n-butyllithium-induced[1][1]-sigmatropic rearrangement/electrophile trapping reactions of allyl-1,1-dichlorovinyl ethers. Synthesis of β-, γ- and δ-lactones. Organic & Biomolecular Chemistry.

• ResearchGate. (2020). Synthesis and characterization of new polymers derived from 2-methyl-m-phenylenediamine as an effective adsorbent for cationic dye removal. Available at: [Link]

• Müller, A. H. E., & Matyjaszewski, K. (Eds.). (2009).

• ResearchGate. (2020). Kinetics of anionic polymerization of β‐myrcene in hydrocarbon solvents. Available at: [Link]

• Jérôme, R., & Teyssié, P. (1999). Recent developments in anionic polymerization.
• Kaya, I., & Kolcu, F. (2020). Synthesis and characterization of new polymers derived from 2-methyl-m-phenylenediamine as an effective adsorbent for cationic dye removal. Arabian Journal of Chemistry, 13(11), 8183-8199.
• Vlcek, P., & Lochmann, L. (1999). Anionic polymerization of (meth)acrylate esters in the presence of stabilizers of active centres. Progress in Polymer Science, 24(6), 793-873.

• MDPI. (2019). Study on the Mechanism of a Side Coupling Reaction during the Living Anionic Copolymerization of Styrene and 1-(Ethoxydimethylsilyphenyl)-1-phenylethylene (DPE-SiOEt). Available at: [Link]

• OPUS. (2020). Kinetics of anionic polymerization of β‐myrcene in hydrocarbon solvents. Available at: [Link]

• Park, K. (n.d.). Chapter 7. Polymer Properties and Characterization. Available at: [Link]

• Royal Society of Chemistry. (2023). Anionic Polymerization and Transport of Diethyl Methylidene Malonate on Polyolefin Copolymer Surfaces. Available at: [Link]

• Politecnico di Torino. (2021). Polymer Analysis and Characterization. Available at: [Link]

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Protocol for the Purification of 2-Methyl-1,1-diphenylpropene via Vacuum Fractional Distillation

An Application Note for Researchers and Drug Development Professionals

Introduction and Core Principles

2-Methyl-1,1-diphenylpropene is a substituted alkene with a high boiling point, reported to be between 280°C and 297.2°C at atmospheric pressure.[1][2] Attempting to purify this compound by traditional atmospheric distillation presents a significant risk of thermal decomposition, leading to reduced yield and the generation of impurities. Therefore, vacuum fractional distillation is the required method for achieving high purity.

This protocol provides a detailed methodology for the purification of 2-Methyl-1,1-diphenylpropene. The core scientific principles underpinning this procedure are:

• Vacuum Distillation: By reducing the pressure above the liquid, the boiling point of the compound is significantly lowered. This relationship is governed by the Clausius-Clapeyron relation. Lowering the boiling point allows for distillation at a temperature that avoids thermal degradation of the target molecule.

• Fractional Distillation: This technique is essential for separating compounds with close boiling points.[3][4] The synthesis of 2-Methyl-1,1-diphenylpropene may result in byproducts such as the corresponding saturated alkane, 2-methyl-1,1-diphenylpropane, which has a very similar boiling point (286°C).[5] Fractional distillation utilizes a column with a large surface area (providing multiple "theoretical plates") to perform many successive vaporization-condensation cycles, enriching the vapor with the more volatile component at each stage.[6][7]

This application note is designed to guide researchers through a safe, efficient, and reproducible purification process, ensuring the high-purity material required for subsequent research and development applications.

Physical Properties and Separation Strategy

The successful separation of 2-Methyl-1,1-diphenylpropene from potential impurities hinges on exploiting differences in their physical properties. The primary challenge is the potential presence of its saturated analog, which necessitates a high-efficiency fractionating column.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (at 760 mmHg)	Rationale for Separation
2-Methyl-1,1-diphenylpropene	C₁₆H₁₆	208.30	~280-297°C[1][2]	Target Compound
2-Methyl-1,1-diphenylpropane	C₁₆H₁₈	210.32	~286°C[5]	Closely-boiling potential impurity from synthesis. Requires fractional distillation.
Benzophenone	C₁₃H₁₀O	182.22	305.4°C	Potential starting material or impurity with a higher boiling point.
2-Methyl-1,1-diphenylpropan-2-ol	C₁₆H₁₈O	226.31	>300°C (est.)	Potential unreacted starting material (alcohol). Higher boiling due to hydrogen bonding.

Mandatory Safety Protocols

A rigorous adherence to safety is paramount. The combination of high temperatures, flammable organic materials, and vacuum poses significant risks if not properly managed.

• Personal Protective Equipment (PPE): At all times, wear a fire-resistant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves (e.g., nitrile).[8]

• Ventilation: The entire distillation apparatus must be assembled and operated inside a certified chemical fume hood to prevent the inhalation of vapors and to contain any potential fires.[9][10]

• Glassware Inspection: Thoroughly inspect all glassware for star cracks, chips, or any imperfections before assembly. Vacuum can cause flawed glassware to implode violently.[10][11]

• Heating: Use a heating mantle connected to a variable transformer for controlled, even heating. Never use an open flame. Ensure the heating mantle is sized correctly for the distilling flask.[12]

• Vacuum Application: Apply vacuum before heating. Never heat a sealed system. Ensure the vacuum is applied gradually to prevent bumping.[12]

• System Shutdown: Always allow the system to cool completely before venting. Venting a hot system with air can cause autoignition of flammable vapors. It is best practice to vent with an inert gas like nitrogen.[12]

• Never Distill to Dryness: Leaving a small residue in the distilling flask prevents the formation of potentially explosive peroxides and avoids overheating the glassware.[12]

Experimental Apparatus and Reagents

Apparatus:

• Three-neck round-bottom flask (distilling pot)

• Heating mantle and magnetic stirrer with a PTFE-coated stir bar

• Vigreux or packed fractionating column (minimum length 30 cm)

• Distillation head with thermometer adapter

• Liebig condenser

• Vacuum-jacketed receiving flask (Cow-type adapter or similar for collecting multiple fractions)

• Digital thermometer or thermocouple

• Vacuum pump (two-stage rotary vane pump is suitable)

• Manometer or digital vacuum gauge

• Cold trap (for protecting the vacuum pump)

• Glass wool and aluminum foil for insulation

• Keck clips or other joint clamps

• Laboratory jack

Reagents:

• Crude 2-Methyl-1,1-diphenylpropene

• High-vacuum grease

• Dry ice and acetone (or isopropanol) for the cold trap

Workflow and Apparatus Diagram

The following diagram illustrates the correct assembly for the vacuum fractional distillation. Proper setup is critical for both safety and separation efficiency.

Caption: Vacuum Fractional Distillation Apparatus.

Detailed Step-by-Step Protocol

Part 1: Assembly and Preparation

• Charge the Flask: Add the crude 2-Methyl-1,1-diphenylpropene to a three-neck round-bottom flask, filling it to no more than half its volume. Add a magnetic stir bar for smooth boiling.

• Assemble the Column: Attach the fractionating column to the central neck of the flask. Secure the joint with a Keck clip.

• Attach the Head and Condenser: Place the distillation head on top of the column. Attach the condenser to the side arm of the head and the receiving flask assembly to the end of the condenser. Ensure all joints are lightly greased with vacuum grease to ensure a good seal.

• Position the Thermometer: Insert the thermometer through the adapter at the top of the distillation head. The top of the thermometer bulb should be level with the bottom of the side arm leading to the condenser. This ensures an accurate reading of the vapor temperature as it enters the condenser.[7]

• Connect Vacuum and Coolant: Connect the vacuum line from the cold trap/pump to the vacuum port on the distillation head. Connect tubing for the condenser coolant, with water entering the lower inlet and exiting the upper outlet.

• Insulate the Column: Wrap the fractionating column and the distillation head (up to the condenser) with glass wool, followed by a layer of aluminum foil. This is crucial for minimizing heat loss and establishing the necessary temperature gradient for effective separation.[13]

• Final Check: Double-check that all components are securely clamped and supported. Place the heating mantle on a lab jack beneath the distilling flask.

Part 2: Distillation Procedure

• Start Coolant and Stirring: Begin the flow of coolant through the condenser and start the magnetic stirrer at a moderate speed.

• Evacuate the System: Turn on the vacuum pump and slowly evacuate the system. Monitor the pressure using the manometer. A target pressure of 1-10 mmHg is typical for this type of compound. Note any leaks and resolve them before proceeding.

• Apply Heat: Once the target pressure is stable, begin heating the distilling flask with the heating mantle. Increase the temperature gradually.

• Establish Equilibrium: Observe the liquid as it begins to boil. You will see a ring of condensate slowly rising up the fractionating column.[7] The goal is to have the column filled with vapor and condensing liquid, a state known as total reflux. This process allows the separation to occur. If the column "floods" (fills with liquid), reduce the heat immediately and allow it to drain before resuming at a lower heating rate.[13]

• Collect the Foreshot: The first fraction to distill will be low-boiling impurities and residual solvents. The vapor temperature will be low and unstable. Collect this "foreshot" in the first receiving flask and isolate it.

• Collect the Main Fraction: As the vapor front of the target compound reaches the thermometer, the temperature will rise sharply and then stabilize at the boiling point corresponding to the system's pressure. Collect this main fraction in a clean receiving flask. Record the stable temperature and pressure range. The distillation rate should be slow and steady, approximately 1-2 drops per second.[14]

• Monitor for Impurities: If a higher-boiling impurity is present, the temperature will drop after the main fraction has distilled over, before rising again to the boiling point of the next component. Change receiving flasks if you observe a significant temperature change.

• Shutdown: Once the majority of the product has been collected or if the temperature begins to fluctuate, stop the distillation by lowering and turning off the heating mantle. Leave the stirring and coolant running.

• Cool and Vent: Allow the entire apparatus to cool to room temperature. Slowly and carefully vent the system, preferably by introducing an inert gas like nitrogen. Once the system is at atmospheric pressure, turn off the vacuum pump, stirrer, and coolant.

Post-Distillation Analysis and Troubleshooting

To confirm the purity of the collected fractions, analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy is recommended.

Troubleshooting Common Issues:

Problem	Probable Cause(s)	Solution(s)
Bumping/Uncontrolled Boiling	Overheating; ineffective stirring; system pressure too low.	Reduce heating rate; ensure vigorous stirring; insert a fine capillary tube (ebulliator) if not stirring.
Column Flooding	Heating rate is too high.	Lower or turn off the heat until all liquid drains back into the flask; resume heating at a much gentler rate.[13]
No Distillate Collection	Insufficient heating; a leak in the vacuum system.	Increase heating rate; check all joints and seals for vacuum leaks. Ensure column is well-insulated.
Unstable Temperature Reading	System has not reached equilibrium; uneven heating.	Allow more time for the vapor to equilibrate in the column; ensure the thermometer is correctly placed.

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• Stenutz, R. (n.d.). 2-methyl-1,1-diphenylpropene. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 5.3: Fractional Distillation. Retrieved from [Link]

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• Quora. (2019). Are alkenes produced using fractional distillation?. Retrieved from [Link]

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Application Note: High-Purity Isolation of 2-Methyl-1,1-diphenylpropene via Optimized Flash Column Chromatography

Abstract

This technical guide provides a comprehensive, step-by-step protocol for the purification of 2-Methyl-1,1-diphenylpropene from a typical crude reaction mixture, particularly following a Wittig synthesis. The primary challenge in such syntheses is the removal of the stoichiometric byproduct, triphenylphosphine oxide (TPPO), whose polarity differs significantly from the target alkene. This application note details a robust normal-phase flash column chromatography method, explaining the fundamental principles behind the choice of stationary and mobile phases to achieve excellent separation and yield. The protocol is designed for researchers in organic synthesis and drug development, offering insights into method optimization, troubleshooting, and best practices for isolating nonpolar compounds.

Introduction: The Purification Challenge

2-Methyl-1,1-diphenylpropene is a nonpolar alkene synthesized, for example, via the Wittig reaction between benzophenone and an isopropylidene phosphorane.[1] The Wittig reaction is a cornerstone of organic synthesis for creating carbon-carbon double bonds.[2][3][4] However, a significant challenge lies in the purification of the desired alkene from the reaction byproducts. The reaction generates a stoichiometric amount of triphenylphosphine oxide (TPPO), a highly polar and crystalline solid.[5] The large difference in polarity between the nonpolar hydrocarbon product (2-Methyl-1,1-diphenylpropene) and the polar TPPO byproduct is the key to their successful separation using column chromatography.

This guide leverages normal-phase chromatography, a technique where a polar stationary phase is used in conjunction with a non-polar mobile phase.[6][7] In this system, nonpolar compounds like our target alkene have weak interactions with the stationary phase and are eluted quickly by the mobile phase.[8][9] Conversely, polar compounds like TPPO adsorb strongly to the stationary phase and require a more polar mobile phase to be eluted.[10]

Foundational Principles of the Separation

Polarity-Based Selectivity

The success of this purification hinges on the principle of "like dissolves like," or more accurately in chromatography, "like adsorbs like."

• Stationary Phase: We employ silica gel (SiO₂), a highly polar adsorbent due to the presence of surface silanol (Si-OH) groups.[8][11] These groups can form strong hydrogen bonds and dipole-dipole interactions with polar molecules.

• Target Molecule (2-Methyl-1,1-diphenylpropene): This is a hydrocarbon (C₁₆H₁₆) composed solely of carbon and hydrogen atoms.[12][13] With its phenyl rings and alkyl groups, it is very nonpolar and interacts with the polar silica gel primarily through weak van der Waals forces.

• Primary Impurity (Triphenylphosphine Oxide): TPPO contains a highly polar phosphoryl group (P=O). The oxygen atom is an excellent hydrogen bond acceptor, leading to strong adsorption onto the silica gel surface.

This significant difference in interaction strength allows the nonpolar mobile phase to easily carry the 2-Methyl-1,1-diphenylpropene down the column while the TPPO remains adsorbed at the top.

Optimizing the Mobile Phase with Thin-Layer Chromatography (TLC)

Before committing to a large-scale column, the ideal mobile phase (eluent) must be determined using Thin-Layer Chromatography (TLC). TLC is a rapid, small-scale version of column chromatography that predicts the separation efficiency of a given solvent system.[6][10]

The goal is to find a solvent system where the desired product has a Retention Factor (Rƒ) of approximately 0.3-0.4 .

• Rƒ Definition: The ratio of the distance traveled by the compound to the distance traveled by the solvent front.

• Procedure: Spot the crude reaction mixture on a TLC plate and develop it in a chamber containing a candidate solvent (e.g., pure hexanes). Observe the spots under UV light.

  • If the product spot remains at the baseline (Rƒ ≈ 0), the eluent is not polar enough.

  • If the product spot moves with the solvent front (Rƒ ≈ 1), the eluent is too polar.

• Solvent Adjustment: Start with 100% hexanes or petroleum ether. If the Rƒ is too low, incrementally add a slightly more polar solvent, such as ethyl acetate or diethyl ether, in small percentages (e.g., 1-5%) until the target Rƒ is achieved. The TPPO spot should remain at or very near the baseline in this optimized solvent system.

Detailed Purification Protocol

This protocol is optimized for the purification of ~1 gram of crude product. Adjustments to column size and solvent volume can be made for different scales.

Materials and Reagents

Item	Specification	Purpose
Stationary Phase	Silica Gel, 60 Å pore size, 40-63 µm particle size	Adsorbent for separation
Mobile Phase (Eluent)	Hexanes (or Petroleum Ether) and Ethyl Acetate	Carries sample through the stationary phase
Crude Product	~1 g of crude 2-Methyl-1,1-diphenylpropene mixture	The mixture to be purified
Apparatus	Glass chromatography column (~40 mm diameter), flasks	Main separation apparatus
Analysis	TLC plates (silica gel coated), UV lamp	Monitoring separation progress

Workflow Diagram

Caption: Workflow for the purification of 2-Methyl-1,1-diphenylpropene.

Step-by-Step Methodology

Step 1: Column Preparation (Slurry Packing)

• Secure a glass chromatography column (e.g., 40 mm diameter, 300 mm length) vertically to a stand. Ensure the stopcock is closed.

• Place a small plug of cotton or glass wool at the bottom, followed by a ~1 cm layer of sand to create a flat base.

• In a separate beaker, prepare a slurry by mixing ~50 g of silica gel with ~150 mL of the non-polar eluent (e.g., 100% hexanes). The consistency should be like a milkshake, easily pourable.

• Quickly pour the slurry into the column. Open the stopcock to allow the solvent to drain, collecting it for reuse. Gently tap the side of the column to ensure the silica packs down evenly without air bubbles. An even packing is critical for a good separation.[9]

• Add a final ~1 cm layer of sand on top of the packed silica bed to prevent disruption during solvent addition.

• Drain the solvent until the level is just at the top of the sand layer. Never let the column run dry. [9]

Step 2: Sample Preparation (Dry Loading) Dry loading is highly recommended as it results in sharper bands and superior separation compared to wet loading.[11][14]

• Dissolve the ~1 g of crude product in a minimal amount of a volatile solvent (e.g., 10-15 mL of dichloromethane).

• Add ~2-3 g of silica gel to this solution.

• Carefully remove the solvent by rotary evaporation until a dry, free-flowing powder is obtained. This powder is the crude product adsorbed onto silica.

Step 3: Elution and Fraction Collection

• Carefully add the dry-loaded sample powder to the top of the prepared column, creating an even layer.

• Gently add the mobile phase (the solvent system determined by TLC) to fill the column.

• Begin elution by opening the stopcock. For flash chromatography, apply gentle pressure to the top of the column using a regulated air line or a pipette bulb to achieve a flow rate of about 2 inches (5 cm) per minute.[14]

• Collect the eluting solvent in sequentially numbered test tubes or flasks, collecting approximately 10-20 mL per fraction.

Step 4: Fraction Analysis and Product Isolation

• Using TLC, analyze every few fractions to determine their composition. Spot the collected fractions alongside a sample of the initial crude mixture.

• Identify the fractions that contain only the pure product (the spot with Rƒ ~0.3-0.4) and no other impurities (especially no baseline TPPO spot).

• Combine all the pure fractions into a single, clean, pre-weighed round-bottom flask.

• Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 2-Methyl-1,1-diphenylpropene as an oil or solid.

Troubleshooting Common Issues

Problem	Possible Cause	Solution
Poor Separation (Overlapping Spots)	Eluent is too polar.	Reduce the percentage of the polar co-solvent (e.g., ethyl acetate) in your mobile phase.
Column was overloaded.	Use a larger column with more silica gel for the amount of crude product. A general rule is a 50:1 ratio of silica to crude product by weight.
Product Elutes Too Slowly or Not at All	Eluent is not polar enough.	Increase the percentage of the polar co-solvent. If necessary, a gradient elution (gradually increasing solvent polarity) can be used.
Cracked or Channeled Column Bed	Column was allowed to run dry; packing was uneven.	This separation will be poor. The column must be repacked. Always keep the silica bed wet with solvent.
"Oiling Out" on the Column	Sample is not soluble in the mobile phase.	This is rare for this nonpolar compound but can happen. Ensure proper dry loading, which bypasses solubility issues at the loading stage.

Conclusion

The described normal-phase flash column chromatography protocol provides an efficient and reliable method for obtaining high-purity 2-Methyl-1,1-diphenylpropene from crude Wittig reaction mixtures. By understanding the principles of polarity and systematically optimizing the mobile phase with TLC, researchers can effectively separate the nonpolar alkene product from the highly polar triphenylphosphine oxide byproduct. This methodology is broadly applicable to the purification of other nonpolar compounds where polar impurities are a concern.

References

• Taylor & Francis. (2025, August 2). Wittig reaction purification for products with very low polarity.
• Chen, Y. The Role of Nonpolar Phases: Fundamentals and uses in Chromatographic Techniques. Beijing Normal University, Department of Chromatography.
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• Royal Society of Chemistry. (2010). A convenient and mild chromatography-free method for the purification of the products of Wittig and Appel reactions. Organic & Biomolecular Chemistry.
• Chemistry LibreTexts. (2021, August 16). 6: The Wittig Reaction (Experiment).
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• Leung, P. S.-W., Teng, Y., & Toy, P. H. (2010). Chromatography-Free Wittig Reactions Using a Bifunctional Polymeric Reagent. Organic Letters, 12(21), 4996-4999.
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• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography.

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Application Notes and Protocols for 2-Methyl-1,1-diphenylpropene in Mechanistic Studies of Polymerization

For: Researchers, scientists, and drug development professionals investigating polymerization mechanisms.

Introduction: A Versatile Tool for Probing Polymerization Pathways

In the intricate world of polymer synthesis, understanding the underlying reaction mechanisms is paramount for controlling polymer architecture, molecular weight, and functionality. 2-Methyl-1,1-diphenylpropene, a sterically hindered, non-homopolymerizable alkene, has emerged as a powerful tool for elucidating the mechanistic nuances of various polymerization systems. Its unique electronic and steric properties allow it to act as a sensitive probe, intercepting and reacting with active species to provide invaluable insights into initiation, propagation, and termination events.

This comprehensive guide provides detailed application notes and protocols for the utilization of 2-methyl-1,1-diphenylpropene in mechanistic studies of cationic, anionic, and radical polymerization. The content herein is designed to equip researchers with the foundational knowledge and practical methodologies to leverage this versatile molecule in their investigations.

I. Mechanistic Insights in Cationic Polymerization: Taming the Carbocation

Cationic polymerization is characterized by the presence of highly reactive carbocationic propagating species.[1][2] The extreme reactivity of these intermediates often leads to side reactions, such as chain transfer and termination, complicating mechanistic analysis. 2-Methyl-1,1-diphenylpropene serves as an effective carbocation trap, allowing for the quenching and characterization of the active species.

Core Principle: Formation of a Stable, Non-Propagating Cation

The reaction of a growing polymer chain terminating in a carbocation with 2-methyl-1,1-diphenylpropene results in the formation of a new, highly stable tertiary carbocation. This stability arises from the delocalization of the positive charge over the two phenyl rings and the inductive effect of the methyl groups. Crucially, due to significant steric hindrance from the two phenyl groups and the isopropyl moiety, this newly formed carbocation cannot propagate by adding to another monomer unit. This "trapping" effectively halts the polymerization, allowing for the analysis of the end-functionalized polymer.

Experimental Protocol: Trapping Propagating Carbocations in the Polymerization of Isobutylene

This protocol describes a method to verify the presence and nature of carbocationic species during the polymerization of isobutylene, a monomer known to undergo cationic polymerization.[3]

Materials:

• 2-Methyl-1,1-diphenylpropene (purified by distillation)

• Isobutylene (dried and distilled)

• Titanium tetrachloride (TiCl₄) (as co-initiator)

• 2-chloro-2,4,4-trimethylpentane (initiator)

• Dichloromethane (CH₂Cl₂) (dried and distilled)

• Methanol (for quenching)

• Hexane (for precipitation)

• High-purity nitrogen or argon

Procedure:

• Reactor Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen/argon inlet, and a rubber septum under an inert atmosphere.

• Solvent and Monomer Addition: To the flask, add 100 mL of anhydrous dichloromethane and cool to -80°C using a dry ice/acetone bath. Condense a known amount of isobutylene (e.g., 10 mL) into the cooled solvent.

• Initiation: Introduce the initiator, 2-chloro-2,4,4-trimethylpentane (e.g., 0.1 mmol), via syringe.

• Co-initiator Addition and Polymerization: Start the polymerization by adding a solution of TiCl₄ in dichloromethane (e.g., 1.0 M solution, 2.0 mmol) dropwise. The reaction mixture will become viscous as the polymer forms.

• Carbocation Trapping: After a predetermined polymerization time (e.g., 15 minutes), inject a solution of 2-methyl-1,1-diphenylpropene in dichloromethane (e.g., 1.0 M solution, 1.0 mmol) into the reaction mixture. A color change may be observed.

• Quenching: After allowing the trapping reaction to proceed for a short period (e.g., 5 minutes), quench the polymerization by adding 10 mL of pre-chilled methanol.

• Polymer Isolation: Allow the mixture to warm to room temperature. Precipitate the polymer by slowly pouring the solution into a large volume of vigorously stirred methanol.

• Purification and Analysis: Filter the precipitated polyisobutylene, wash with methanol, and dry under vacuum. Analyze the polymer by ¹H NMR and UV-Vis spectroscopy to identify the 2-methyl-1,1-diphenylpropyl end-group.

Data Interpretation:

Analytical Technique	Expected Observation	Mechanistic Implication
¹H NMR	Appearance of aromatic proton signals characteristic of the diphenylpropyl group.	Confirms the covalent attachment of the trapping agent to the polymer chain end.
UV-Vis Spectroscopy	Absorption bands corresponding to the diphenylmethyl chromophore.	Provides quantitative information on the concentration of trapped carbocations.

Diagram of Cationic Trapping Mechanism:

Caption: Trapping of a propagating carbocation by 2-methyl-1,1-diphenylpropene.

II. Probing Living Anionic Polymerization: End-Capping and Reactivity Modulation

Living anionic polymerization is renowned for its ability to produce polymers with well-defined molecular weights and narrow molecular weight distributions.[4][5][6] 1,1-Diphenylethylene (DPE) and its derivatives are widely used as end-capping agents to modify the reactivity of the propagating carbanionic species.[7][8] 2-Methyl-1,1-diphenylpropene, with its increased steric bulk, offers a unique alternative for these studies.

Core Principle: Sterically Hindered, Non-Polymerizable Anion Formation

The living anionic chain end (a carbanion) can add to the double bond of 2-methyl-1,1-diphenylpropene. This reaction forms a new, sterically hindered diphenylalkyl anion. Due to the bulky nature of this new anion, it is generally unable to initiate the polymerization of common monomers like styrene or dienes. This end-capping reaction effectively terminates the propagation of that chain in a controlled manner, allowing for the introduction of a specific end-group.

Experimental Protocol: End-Capping of Polystyryllithium

This protocol details the end-capping of living polystyryllithium chains with 2-methyl-1,1-diphenylpropene.

Materials:

• Styrene (purified by distillation from CaH₂)

• 2-Methyl-1,1-diphenylpropene (purified by distillation)

• sec-Butyllithium (sec-BuLi) in cyclohexane (titrated)

• Anhydrous tetrahydrofuran (THF) (distilled from sodium/benzophenone ketyl)

• Anhydrous methanol

• High-purity nitrogen or argon

• Schlenk line and associated glassware

Procedure:

• Reactor Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stirrer under an inert atmosphere.

• Solvent and Monomer Addition: Add 100 mL of anhydrous THF to the flask and cool to -78°C. Add a known amount of purified styrene (e.g., 5 mL) via syringe.

• Initiation: Initiate the polymerization by adding a calculated amount of sec-BuLi solution to achieve the desired molecular weight. An immediate color change to orange-red indicates the formation of the living polystyryl anion.

• Polymerization: Allow the polymerization to proceed for a specific time (e.g., 30 minutes) to ensure complete monomer conversion.

• End-Capping: Inject a solution of 2-methyl-1,1-diphenylpropene in THF (in slight excess relative to the initiator) into the living polymer solution. The color of the solution should change, often to a deeper red, indicating the formation of the diphenylalkyl anion.

• Quenching: After allowing the end-capping reaction to proceed (e.g., 15 minutes), quench the living anions by adding a small amount of anhydrous methanol. The color of the solution should disappear.

• Polymer Isolation and Analysis: Precipitate the polymer in methanol, filter, and dry under vacuum. Analyze the end-capped polystyrene using Gel Permeation Chromatography (GPC) to confirm the molecular weight and narrow distribution, and by ¹H NMR to verify the presence of the 2-methyl-1,1-diphenylpropyl end-group.

Data Interpretation:

Analytical Technique	Expected Observation	Mechanistic Implication
GPC	A narrow, monomodal molecular weight distribution.	Indicates a controlled "living" process without premature termination.
¹H NMR	Integration of aromatic signals corresponding to the end-group protons relative to the polymer backbone protons.	Allows for the quantification of end-capping efficiency.

Diagram of Anionic End-Capping Workflow:

Caption: Workflow for end-capping living anionic polymers.

III. Elucidating Radical Polymerization via Addition-Fragmentation Chain Transfer

In radical polymerization, controlling molecular weight and achieving narrow polydispersity can be challenging. Chain transfer agents are often employed to regulate these properties. 2,4-Diphenyl-4-methyl-1-pentene, a structural isomer and dimer of α-methylstyrene, is a known addition-fragmentation chain transfer (AFCT) agent.[9][10][11] Due to its structural similarity, 2-methyl-1,1-diphenylpropene is expected to exhibit analogous AFCT behavior, providing a means to study and control radical polymerization processes.

Core Principle: An Irreversible Addition-Fragmentation Pathway

The AFCT mechanism involves the addition of a propagating radical to the double bond of the AFCT agent. The resulting radical intermediate is unstable and undergoes fragmentation (β-scission) to form a new, smaller radical and a polymer chain with a terminal double bond. This new radical can then initiate the polymerization of another monomer molecule. This process effectively transfers the growing radical chain, controlling the molecular weight of the resulting polymer.

Experimental Protocol: Investigating AFCT in Methyl Methacrylate Polymerization

This protocol outlines an experiment to study the effect of 2-methyl-1,1-diphenylpropene as an AFCT agent in the bulk polymerization of methyl methacrylate (MMA).

Materials:

• Methyl methacrylate (MMA) (inhibitor removed)

• 2-Methyl-1,1-diphenylpropene

• Azobisisobutyronitrile (AIBN) (recrystallized)

• Toluene (solvent)

• Methanol (for precipitation)

• High-purity nitrogen or argon

Procedure:

• Preparation of Reaction Mixtures: In a series of sealable reaction tubes, prepare solutions of MMA and AIBN in toluene. Add varying concentrations of 2-methyl-1,1-diphenylpropene to each tube. A control reaction with no AFCT agent should also be prepared.

• Degassing: Subject each reaction tube to several freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Place the sealed tubes in a thermostatically controlled oil bath at a temperature sufficient to initiate polymerization (e.g., 60°C for AIBN).

• Monitoring and Termination: At specific time intervals, remove a tube from the bath and cool it rapidly in an ice bath to quench the polymerization.

• Polymer Isolation: Dilute the reaction mixture with a small amount of toluene and precipitate the polymer by adding the solution to a large volume of methanol.

• Analysis: Filter and dry the polymer. Determine the molecular weight and polydispersity index (PDI) of each polymer sample using GPC. Analyze the polymer end-groups by ¹H NMR to confirm the presence of the terminal double bond.

Data Analysis and Expected Results:

Concentration of 2-Methyl-1,1-diphenylpropene	Expected Molecular Weight (Mn)	Expected Polydispersity Index (PDI)
0% (Control)	High	Broad
Low	Intermediate	Narrower
High	Low	Narrow

Diagram of Addition-Fragmentation Chain Transfer Mechanism:

Caption: Mechanism of addition-fragmentation chain transfer (AFCT).

IV. Synthesis of 2-Methyl-1,1-diphenylpropene

For reliable and reproducible mechanistic studies, the purity of 2-methyl-1,1-diphenylpropene is crucial. A common synthetic route involves the dehydration of 2-methyl-1,1-diphenyl-1-propanol.

Protocol: Synthesis via Dehydration of the Corresponding Alcohol

Materials:

• 2-Methyl-1,1-diphenyl-1-propanol

• Aluminum (III) chloride (AlCl₃)

• Triphenylphosphine (PPh₃)

• Nitromethane

• Petroleum ether

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-methyl-1,1-diphenyl-1-propanol (0.4 mmol), AlCl₃ (0.02 mmol, 5 mol%), and triphenylphosphine (0.02 mmol, 5 mol%) in nitromethane (1.0 mL).[12]

• Reaction: Stir the mixture at 80°C for 2 hours.[12]

• Workup: Cool the reaction mixture to room temperature.

• Purification: Isolate the product, 2-methyl-1,1-diphenylpropene, using preparative thin-layer chromatography (TLC) with a petroleum ether/ethyl acetate (5/1 v/v) eluent.[12]

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

2-Methyl-1,1-diphenylpropene is a remarkably versatile molecule for probing the mechanisms of cationic, anionic, and radical polymerizations. Its unique steric and electronic properties allow it to act as a specific trapping agent, an end-capping molecule, or a chain transfer agent, providing researchers with a powerful tool to gain deeper insights into the fundamental processes that govern polymer formation. The protocols and principles outlined in this guide serve as a starting point for the innovative application of 2-methyl-1,1-diphenylpropene in advancing the field of polymer science.

References

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• Anionic synthesis of chain-end functionalized polymers using 1,1-diphenylethylene derivatives. Preparation of 4-hydroxyphenyl-terminated polystyrenes. (n.d.). ResearchGate. [Link]

• Anionic Polymerization: Principles, Practice, Strength, Consequences and Applications. (n.d.). ResearchGate. [Link]

• Applications of 1,1-diphenylethylene chemistry in anionic synthesis of polymers with controlled structures. (n.d.). ResearchGate. [Link]

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The Dual Nature of 2-Methyl-1,1-diphenylpropene: A Critical Evaluation of its Potential as a Polymerization Inhibitor

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of 2-Methyl-1,1-diphenylpropene, a sterically hindered aromatic olefin, and critically evaluates its potential application as a polymerization inhibitor. While the structural characteristics of this molecule suggest a potential interaction with radical species, evidence regarding its efficacy and practical use as a polymerization inhibitor is not established in scientific literature. This document synthesizes the available data, explores the underlying chemical principles, and offers a nuanced perspective on its reactivity in the context of polymerization.

The Imperative of Polymerization Control

Uncontrolled polymerization of monomers is a significant challenge in the chemical and pharmaceutical industries. It can lead to product degradation, equipment fouling, and potentially hazardous runaway reactions. Polymerization inhibitors are crucial chemical agents added to monomers to prevent spontaneous polymerization during storage, transport, and processing. They function by intercepting the radical species that initiate and propagate the polymerization chain reaction, thereby ensuring the stability and purity of the monomer.

The efficacy of a polymerization inhibitor is determined by its ability to react rapidly with initiating or propagating radicals to form stable, non-reactive species that do not initiate new polymer chains. Key characteristics of an effective inhibitor include:

• High Reactivity Towards Radicals: The inhibitor must be more reactive towards radicals than the monomer itself.

• Formation of Stable Products: The reaction between the inhibitor and a radical should result in a stable molecule or a very unreactive radical.

• Stability and Solubility: The inhibitor must be stable under storage conditions and soluble in the monomer it is intended to protect.

Physicochemical Properties of 2-Methyl-1,1-diphenylpropene

Property	Value
Molecular Formula	C₁₆H₁₆
Molecular Weight	208.30 g/mol
Appearance	Not specified in literature
Boiling Point	297.2°C at 760 mmHg
Density	0.977 g/cm³
CAS Number	781-33-9

A Theoretical Assessment of Inhibitory Potential

The chemical structure of 2-Methyl-1,1-diphenylpropene, featuring a sterically hindered double bond with two phenyl groups, suggests a complex role in polymerization processes.

The Role of Steric Hindrance

Steric hindrance, the effect of the spatial arrangement of atoms on the rate of a chemical reaction, is a prominent feature of 2-Methyl-1,1-diphenylpropene.[1][2] The bulky phenyl and methyl groups surrounding the double bond could potentially impede the approach of a growing polymer chain, which might slow down the rate of polymerization.[3] This "retarder" effect, however, is distinct from true inhibition, where the polymerization is completely halted for an induction period.

Reactivity with Radicals: A Double-Edged Sword

A critical function of a polymerization inhibitor is its ability to scavenge free radicals. Studies on the photooxidation of 2-Methyl-1,1-diphenylpropene have shown that it does react with radicals, specifically in the context of oxidation reactions.[4] This reactivity suggests that it could, in principle, interact with the radical species that drive polymerization.

However, the products of this photooxidation are epoxides and oxidative cleavage products, not the stable, unreactive species typically formed by conventional inhibitors like substituted phenols or stable nitroxide radicals. This indicates that while it reacts with radicals, the subsequent reaction pathways may not lead to effective termination of the polymerization process.

The proposed mechanism of interaction with a propagating radical (P•) is illustrated below. The resulting radical adduct could be sterically hindered and potentially less reactive, but its ultimate fate and ability to re-initiate polymerization are unknown.

Caption: Experimental workflow for assessing inhibitory potential.

Conclusion and Future Outlook

Based on the available scientific and patent literature, 2-Methyl-1,1-diphenylpropene is not a recognized or recommended polymerization inhibitor. While its sterically hindered structure and reactivity towards radicals suggest a potential for interaction with polymerizing systems, the evidence of its own polymerization under certain conditions contradicts its suitability for this role.

It is plausible that 2-Methyl-1,1-diphenylpropene may act as a retarder in some free-radical systems due to steric effects, but it is unlikely to function as a true inhibitor. Its propensity for cationic polymerization makes it unsuitable for use in acidic monomer systems.

For researchers and professionals in drug development and polymer science, it is crucial to rely on well-established and characterized polymerization inhibitors. Further investigation into the radical scavenging mechanisms and byproducts of 2-Methyl-1,1-diphenylpropene would be necessary to fully elucidate its behavior in radical-mediated processes. However, based on current knowledge, its application as a polymerization inhibitor is not advised.

References

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Application Notes and Protocols for Reactions Involving 2-Methyl-1,1-diphenylpropene

Introduction: The Synthetic Versatility of a Sterically Hindered Alkene

2-Methyl-1,1-diphenylpropene, a tri-substituted alkene with the CAS Registry Number 781-33-9, presents a fascinating case study in steric and electronic effects on reactivity.[1] Its structure, featuring two phenyl groups and a methyl group attached to the double bond, imparts significant steric hindrance around the reactive center. This characteristic governs its participation in a variety of organic transformations, often leading to unique selectivity and reactivity patterns. Understanding the interplay of these steric and electronic factors is paramount for researchers aiming to utilize this compound as a building block in the synthesis of complex molecules and polymers.

This comprehensive guide provides detailed experimental protocols and mechanistic insights for key reactions involving 2-Methyl-1,1-diphenylpropene. The protocols are designed to be self-validating, with explanations for each procedural step, ensuring both reproducibility and a deeper understanding of the underlying chemical principles. For drug development professionals, the described transformations offer pathways to novel molecular scaffolds, while researchers and scientists will find the detailed methodologies valuable for their synthetic endeavors.

Chemical and Physical Properties:

Property	Value	Reference
Molecular Formula	C₁₆H₁₆
Molecular Weight	208.30 g/mol
Boiling Point	297.2 °C at 760 mmHg
Density	0.977 g/cm³
CAS Number	781-33-9

Spectroscopic Data Summary:

Spectroscopy	Key Features	Reference
¹H NMR (CDCl₃)	Multiplet in the aromatic region (δ 7.17-7.37 ppm), signals for the methyl protons.
¹³C NMR (CDCl₃)	Signals for aromatic carbons, vinylic carbons, and methyl carbons.
IR (neat)	Peaks corresponding to C=C stretching (~1648 cm⁻¹), aromatic C-H stretching, and C-H bending vibrations.
Mass Spec (EI)	Molecular ion peak (M⁺) at m/z 208.

I. Synthesis of 2-Methyl-1,1-diphenylpropene

The synthesis of 2-Methyl-1,1-diphenylpropene can be effectively achieved through two primary, reliable methods: the Wittig reaction and a Grignard-based approach followed by dehydration. The choice of method may depend on the availability of starting materials and desired scale.

Protocol 1: Synthesis via Wittig Reaction

The Wittig reaction provides a powerful and regioselective method for alkene synthesis. In this case, the reaction of benzophenone with an isopropylidene phosphorane yields the target molecule with high specificity, avoiding the formation of isomeric byproducts.[2]

Caption: Wittig reaction workflow for 2-Methyl-1,1-diphenylpropene synthesis.

Materials:

• Isopropyltriphenylphosphonium bromide

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (typically 2.5 M)

• Benzophenone

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Hexanes

• Round-bottom flask, magnetic stirrer, dropping funnel, condenser, nitrogen inlet

Procedure:

• Ylide Generation: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, suspend isopropyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1.0 equivalent) dropwise via a syringe over 15 minutes. The solution will turn a deep orange or red color, indicating the formation of the ylide. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour.

• Wittig Reaction: Dissolve benzophenone (1.0 equivalent) in a minimal amount of anhydrous THF and add it dropwise to the ylide solution at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether or hexanes (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the organic phase under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using hexanes as the eluent to yield 2-Methyl-1,1-diphenylpropene as a colorless oil or low-melting solid.

Protocol 2: Synthesis via Grignard Reaction and Dehydration

This two-step approach involves the initial formation of a tertiary alcohol through the reaction of a Grignard reagent with a ketone, followed by acid-catalyzed dehydration.

Caption: Grignard reaction and dehydration sequence for synthesis.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or THF

• 2-Bromopropane

• Benzophenone

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a condenser and a dropping funnel under a nitrogen atmosphere, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine to initiate the reaction.

• Add a solution of 2-bromopropane (1.1 equivalents) in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is exothermic and should be controlled by the rate of addition. Once the reaction is complete (most of the magnesium has been consumed), the Grignard reagent is ready.[3]

• Reaction with Benzophenone: Dissolve benzophenone (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the Grignard reagent at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Work-up: Carefully quench the reaction by pouring it over a mixture of ice and dilute hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄.

• Filter and evaporate the solvent to obtain the crude tertiary alcohol.

• Dehydration: Dissolve the crude alcohol in toluene and add a catalytic amount of concentrated H₂SO₄ or p-TsOH.

• Heat the mixture to reflux using a Dean-Stark apparatus to remove the water formed during the reaction.

• Once the reaction is complete (monitored by TLC), cool the mixture, wash with saturated NaHCO₃ solution and brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution. The resulting 2-Methyl-1,1-diphenylpropene can be purified by distillation under reduced pressure or column chromatography.

II. Key Reactions of 2-Methyl-1,1-diphenylpropene

The reactivity of 2-Methyl-1,1-diphenylpropene is dominated by the electron-rich nature of its double bond, making it susceptible to electrophilic attack. However, the significant steric hindrance around the double bond influences the regioselectivity and stereoselectivity of these reactions.

Protocol 3: Electrophilic Bromination

The addition of bromine to 2-Methyl-1,1-diphenylpropene is a classic example of an electrophilic addition reaction. Due to steric hindrance, the reaction proceeds to give the dibromo adduct.

Caption: Mechanism of electrophilic bromination of 2-Methyl-1,1-diphenylpropene.

Materials:

• 2-Methyl-1,1-diphenylpropene

• Dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄)

• Bromine (Br₂)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-Methyl-1,1-diphenylpropene (1.0 equivalent) in dichloromethane in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of bromine (1.0 equivalent) in dichloromethane dropwise with stirring. The characteristic red-brown color of bromine should disappear as it reacts.

• After the addition is complete, continue to stir the reaction mixture at 0 °C for 30 minutes.

• If a persistent bromine color remains, add a few drops of saturated sodium thiosulfate solution to quench the excess bromine.

• Transfer the reaction mixture to a separatory funnel and wash with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or hexanes.

Protocol 4: Oxidation with Potassium Permanganate

Oxidative cleavage of the double bond in 2-Methyl-1,1-diphenylpropene with a strong oxidizing agent like potassium permanganate under acidic conditions will yield benzophenone and acetone. This reaction is a powerful tool for structural elucidation and for the synthesis of carbonyl compounds.

Materials:

• 2-Methyl-1,1-diphenylpropene

• Potassium permanganate (KMnO₄)

• Acetone

• Water

• Dilute sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃)

• Diethyl ether

Procedure:

• Dissolve 2-Methyl-1,1-diphenylpropene (1.0 equivalent) in acetone in a round-bottom flask and cool the solution to 0 °C.

• In a separate beaker, prepare a solution of potassium permanganate (excess, ~4 equivalents) in a mixture of water and a few drops of dilute sulfuric acid.

• Slowly add the KMnO₄ solution to the stirred solution of the alkene at 0 °C. The purple color of the permanganate will be discharged as a brown precipitate of manganese dioxide (MnO₂) forms.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours, or until the purple color no longer disappears.

• Quench the excess permanganate by adding solid sodium bisulfite until the purple color is gone and the manganese dioxide dissolves.

• Remove the acetone by rotary evaporation.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and evaporate the solvent to yield a mixture of benzophenone and acetone. Benzophenone can be purified by recrystallization or column chromatography.

Protocol 5: Cationic Polymerization

The presence of two phenyl groups and a methyl group on the double bond stabilizes the formation of a tertiary benzylic carbocation, making 2-Methyl-1,1-diphenylpropene an excellent monomer for cationic polymerization.[4] This process can be initiated by strong acids or Lewis acids.

Materials:

• 2-Methyl-1,1-diphenylpropene (monomer)

• Dichloromethane (CH₂Cl₂) (solvent)

• Tin(IV) chloride (SnCl₄) or Boron trifluoride etherate (BF₃·OEt₂) (initiator)

• Methanol (for precipitation)

Procedure:

• In a flame-dried, nitrogen-purged reaction vessel, dissolve freshly distilled 2-Methyl-1,1-diphenylpropene in anhydrous dichloromethane.

• Cool the solution to the desired polymerization temperature (e.g., -78 °C to 0 °C, depending on the desired molecular weight and control).

• In a separate, dry syringe, prepare a solution of the initiator (e.g., SnCl₄) in dichloromethane.

• Rapidly inject the initiator solution into the stirred monomer solution.

• Allow the polymerization to proceed for the desired time (typically a few minutes to several hours). The viscosity of the solution will increase as the polymer forms.

• Terminate the polymerization by adding a small amount of methanol.

• Precipitate the polymer by pouring the reaction mixture into a large volume of vigorously stirred methanol.

• Collect the polymer by filtration, wash with fresh methanol, and dry under vacuum to a constant weight.

• The resulting poly(2-methyl-1,1-diphenylpropene) can be characterized by techniques such as Gel Permeation Chromatography (GPC) for molecular weight determination and Nuclear Magnetic Resonance (NMR) for structural analysis.

III. Safety and Handling

General Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[5]

• 2-Methyl-1,1-diphenylpropene and many of the solvents used are flammable. Keep away from ignition sources.

Specific Hazards:

• Grignard Reagents: Are highly reactive and water-sensitive. Ensure all glassware is scrupulously dried to prevent violent reactions. Handle under an inert atmosphere (nitrogen or argon).[6][7][8]

• n-Butyllithium: Is pyrophoric and will ignite on contact with air. Handle with extreme care using proper syringe techniques under an inert atmosphere.

• Strong Acids (e.g., H₂SO₄): Are corrosive and can cause severe burns. Handle with care and have appropriate neutralizing agents (e.g., sodium bicarbonate) readily available.

• Bromine: Is highly toxic, corrosive, and volatile. Handle only in a fume hood with appropriate respiratory protection.

• Potassium Permanganate: Is a strong oxidizing agent. Avoid contact with combustible materials.

Conclusion

2-Methyl-1,1-diphenylpropene is a valuable substrate for a range of organic transformations. Its unique steric and electronic properties provide opportunities for selective synthesis. The detailed protocols provided in this guide offer a solid foundation for researchers to explore the chemistry of this versatile alkene. By understanding the causality behind the experimental choices and adhering to strict safety protocols, scientists can confidently and effectively utilize 2-Methyl-1,1-diphenylpropene in their synthetic endeavors, from fundamental research to the development of novel materials and pharmaceuticals.

References

• Oriental Journal of Chemistry. (n.d.). Synthesis and Characterization of Poly(α-Methylstyrene) by Cationic Polymerization Using a New Solid Ecological Catalyst. Retrieved from [Link]

• Spectra data of compounds. (n.d.).
• Google Patents. (n.d.). CN103897087A - Cationic polymerization method of alpha-methylstyrene/styrene copolymer.

• Quora. (2022, February 19). What are Grignard reagent preparation precautions during preparation? Retrieved from [Link]

• American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]

• Lab Alley. (2024, October 29). SAFETY DATA SHEET. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Kinetics and mechanism of bromination of styrenes. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-1,1-diphenylpropene. Retrieved from [Link]

• Organic Reactions. (n.d.). The Wittig Reaction. Retrieved from [Link]

• University of Georgia Research. (n.d.). 3 - UGA research. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 11). 5.2: Practical Considerations, Procedural Changes, Safety Tips. Retrieved from [Link]

• YouTube. (2012, April 27). Bromination of Styrene - Electrophilic Addition 004. Retrieved from [Link]

• Google Patents. (n.d.). US6649716B2 - Polymerization of alpha-methylstyrene.

• LookChem. (n.d.). 2-Methyl-1,1-diphenylpropene. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information A Convenient Chromatography-Free Method for the Purification of Alkenes Produced in the Wittig Reaction. Retrieved from [Link]

• PubChem. (n.d.). 2-Methyl-1-phenyl-2-propen-1-one. Retrieved from [Link]

• Web Pages. (n.d.). 6. Grignard Reaction. Retrieved from [Link]

• CDN. (n.d.). Lab 4: Cationic Polymerization of Styrene. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, June 26). Electrophillic susbtitution of bromine on styrene and cinnamic acid in the presence of FeBr3, a Lewis acid. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Wittig Reaction - Wittig Reagents (in situ). Retrieved from [Link]

• SpectraBase. (n.d.). 2-Methyl-1,1-diphenylprop-2-en-1-ol. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Web Pages. (n.d.). 8. Wittig Reaction. Retrieved from [Link]

• MDPI. (2022, August 3). Controlled Cationic Polymerization of p-Methylstyrene in Ionic Liquid and Its Mechanism. Retrieved from [Link]

• Winthrop University. (n.d.). The Grignard Reaction. Retrieved from [Link]

• Chegg.com. (2015, June 27). Solved Grignard Reaction with a Ketone: Triphenylmethanol. Retrieved from [Link]

• YouTube. (2025, September 17). Preparation of Aryl Bromides, Part 1: Electrophilic Bromination. Retrieved from [Link]

• PubMed Central. (n.d.). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Retrieved from [Link]

• o-Chem. (2012, November 14). Preparation of the Grignard reagent, phenylmagnesium bromide. Retrieved from [Link]

• YouTube. (2020, October 30). Wittig Reaction Experiment Part 1, Prelab. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Carboxylic acids from the oxidation of terminal alkenes by permanganate. Retrieved from [Link]

• PubMed. (n.d.). Oxidation of chlorinated ethenes by potassium permanganate: a kinetics study. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Green oxidations. The use of potassium permanganate supported on manganese dioxide. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting the Wittig Reaction for Hindered Alkenes

Welcome to the technical support resource for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I understand that synthesizing complex molecules requires robust and reliable methodologies. The Wittig reaction is a cornerstone of alkene synthesis, yet its application to sterically demanding substrates—particularly hindered ketones—presents significant challenges that can impede research progress.

This guide is structured to provide not just procedural instructions, but a deeper understanding of the mechanistic principles at play. By explaining the causality behind each experimental choice, we aim to empower you to diagnose issues, optimize your reaction conditions, and select the most effective synthetic route for your target molecule.

Part 1: Core Troubleshooting Guide

This section addresses the most pressing issues encountered when attempting the Wittig olefination on sterically congested carbonyls.

Q1: My Wittig reaction with a hindered ketone is giving very low yield or failing completely. What's happening and what should I do?

Expert Analysis: This is the most common failure mode when dealing with sterically hindered ketones. The core issue is twofold: the reduced electrophilicity of the carbonyl carbon due to bulky neighboring groups, and the steric clash between those groups and the large triphenylphosphine moiety of the incoming ylide. Stabilized ylides, which are less reactive to begin with, are particularly prone to failure with these substrates.[1][2][3] The initial nucleophilic attack, which is the rate-determining step for stabilized ylides, becomes prohibitively slow.[3][4]

Primary Recommendation: Switch to the Horner-Wadsworth-Emmons (HWE) Reaction.

For most cases involving hindered ketones, the Horner-Wadsworth-Emmons (HWE) reaction is the superior alternative.[2][5] The key difference lies in the reagent: the HWE reaction employs a phosphonate-stabilized carbanion instead of a phosphonium ylide. These phosphonate carbanions are significantly more nucleophilic than their ylide counterparts and are less sterically demanding, allowing them to react more efficiently with hindered carbonyl centers.[1][6][7][8]

A critical secondary benefit is the simplification of product purification. The byproduct of the HWE reaction is a dialkyl phosphate salt, which is typically water-soluble and easily removed during an aqueous workup.[1][9] This contrasts sharply with the often-problematic removal of the greasy, nonpolar triphenylphosphine oxide (TPPO) generated in the Wittig reaction.[1][10]

Feature	Standard Wittig Reaction	Horner-Wadsworth-Emmons (HWE) Reaction
Phosphorus Reagent	Phosphonium Ylide (Ph₃P=CHR)	Phosphonate Carbanion ((RO)₂P(O)CHR⁻)
Reactivity	Lower nucleophilicity; often fails with hindered ketones.[11]	Higher nucleophilicity; effective for hindered ketones.[6][8]
Byproduct	Triphenylphosphine Oxide (TPPO)	Dialkyl Phosphate Salt
Byproduct Removal	Difficult (requires chromatography or crystallization).[10]	Easy (water-soluble, removed by aqueous extraction).[1]
Typical Stereoselectivity	(Z) for non-stabilized ylides; (E) for stabilized ylides.[12]	Predominantly (E)-alkenes.[7]

• Phosphonate Deprotonation:

  • Under an inert atmosphere (Nitrogen or Argon), dissolve the phosphonate ester (1.1 eq.) in anhydrous THF.

  • Cool the solution to 0 °C or -78 °C.

  • Add a strong base (e.g., NaH, 1.1 eq.) portion-wise and stir for 30-60 minutes at the same temperature until gas evolution ceases.

• Reaction with Carbonyl:

  • Slowly add a solution of the hindered ketone (1.0 eq.) in anhydrous THF to the phosphonate carbanion solution.

  • Allow the reaction to slowly warm to room temperature and stir for 2-16 hours, monitoring by TLC for the consumption of the starting ketone.

• Workup and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Wash the combined organic layers with water and then brine to remove the phosphate byproduct.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Q2: I'm getting a poor E/Z selectivity or the wrong isomer. How can I control the stereochemical outcome?

Expert Analysis: Stereoselectivity in olefination reactions is dictated by the relative stability of the transition states leading to the syn and anti diastereomeric intermediates (oxaphosphetanes).[13] The nature of the ylide (or phosphonate), the presence of metal salts, and the temperature all play a crucial role in determining the final E/Z ratio.

• Non-stabilized Ylides: Under salt-free conditions, the reaction is kinetically controlled, proceeding through a puckered, early transition state that minimizes steric interactions, leading preferentially to the cis (or Z)-alkene.[5][13][14]

• Stabilized Ylides: The initial addition is reversible, allowing the system to equilibrate to the more thermodynamically stable trans-oxaphosphetane intermediate, which yields the trans (or E)-alkene.[3][14]

• Salt Effects: Lithium salts can coordinate to the oxygen atom of the betaine intermediate, promoting equilibration and "stereochemical drift," which often reduces Z-selectivity.[2][13][15]

• To Obtain the (E)-Alkene:

  • Use a Stabilized Ylide: If your carbonyl is not excessively hindered, a stabilized ylide (e.g., Ph₃P=CHCO₂Et) is the most direct route to the (E)-alkene.[5][12]

  • Employ the HWE Reaction: The standard HWE reaction strongly favors the formation of the thermodynamically more stable (E)-alkene.[6][7]

  • Use the Schlosser Modification: For non-stabilized ylides that would normally give the (Z)-product, the Schlosser modification can be used to force (E)-alkene formation.[2][5] This involves treating the initial betaine intermediate with a strong base (like phenyllithium) at low temperature to deprotonate and then re-protonate, forcing equilibration to the more stable threo-betaine, which leads to the (E)-alkene.[14][16][17]

• To Obtain the (Z)-Alkene:

  • Use a Non-Stabilized Ylide under Salt-Free Conditions: This is the classic approach. Use a potassium-based strong base (e.g., KHMDS, KOtBu) instead of a lithium base (n-BuLi) to minimize salt effects that erode Z-selectivity.[1][13]

  • Employ the Still-Gennari Modification of the HWE: This variant uses phosphonates with electron-withdrawing groups (e.g., trifluoroethyl esters) and strong, non-coordinating bases (e.g., KHMDS with 18-crown-6) in polar aprotic solvents (like THF) at low temperatures. These conditions accelerate the elimination from the syn-intermediate, kinetically favoring the (Z)-alkene.[6][7]

// E-Alkene Path hwe [label="Is the standard HWE reaction\ncompatible with your substrate?", shape=diamond, fillcolor="#FEF7E0", color="#FBBC05"]; schlosser [label="Use Schlosser Modification\nwith a non-stabilized ylide.", fillcolor="#E8F0FE", color="#4285F4"]; use_hwe [label="Use Horner-Wadsworth-Emmons\n(HWE) Reaction.", fillcolor="#E8F0FE", color="#4285F4"];

e_alkene -> hwe; hwe -> use_hwe [label="Yes"]; hwe -> schlosser [label="No"];

// Z-Alkene Path non_stab [label="Use a Non-Stabilized Ylide\nunder Salt-Free Conditions\n(e.g., KHMDS base).", fillcolor="#E6F4EA", color="#34A853"]; still_gennari [label="For advanced control,\nuse Still-Gennari HWE\nModification.", shape=parallelogram, fillcolor="#E6F4EA", color="#34A853"];

z_alkene -> non_stab; non_stab -> still_gennari [style=dashed]; }

Caption: Comparative overview of the Wittig and Horner-Wadsworth-Emmons (HWE) reaction pathways.

Ylide Type	Recommended Bases	Typical Solvents	Temperature
Non-Stabilized	n-BuLi, s-BuLi, NaH, NaHMDS, KHMDS	Anhydrous THF, Diethyl Ether, Toluene	-78 °C to 0 °C
Semi-Stabilized	n-BuLi, NaH, KOtBu	Anhydrous THF, DMF	-78 °C to RT
Stabilized	NaOEt, NaOMe, K₂CO₃, NaOH	Ethanol, Methanol, THF, DCM	0 °C to Reflux

References

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• PubMed. Consecutive approach to alkenes that combines radical addition of phosphorus hydrides with Horner-Wadsworth-Emmons-type reactions. [Link]

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• AdiChemistry. WITTIG REACTION | MECHANISM. [Link]

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• YouTube. Horner–Wadsworth–Emmons Olefination. Arbuzov Reaction Mechanism, Experimental Procedure, and Set Up. [Link]

• Delaware Valley University. Comparison of Traditional and Alternative Wittig Reactions. [Link]

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• ResearchGate. Temperature effect on the Wittig reaction between benzaldehyde and propyltriphenylphosphonium bromide. [Link]

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Technical Support Center: Grignard Synthesis of Tertiary Alcohols

Welcome to the Technical Support Center for the Grignard synthesis of tertiary alcohols. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental carbon-carbon bond-forming reaction. Here, we address common challenges, provide in-depth troubleshooting strategies, and explain the underlying chemical principles to empower you to optimize your synthetic outcomes.

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of tertiary alcohols through the nucleophilic addition of an organomagnesium halide to a ketone or ester.[1][2][3] While powerful, this reaction is notoriously sensitive to reaction conditions and substrate choice, often leading to a variety of side reactions that can significantly lower the yield of the desired product. This guide provides a comprehensive overview of these side reactions and practical, field-proven solutions to mitigate them.

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction is resulting in a low yield of the tertiary alcohol. What are the most common reasons for this?

A1: Low yields in Grignar reactions are a frequent challenge and can often be attributed to several factors.[4][5] The primary culprits include the presence of moisture, which quenches the Grignard reagent, and side reactions such as enolization of the ketone starting material, reduction of the ketone, and Wurtz coupling.[1][6][7] Steric hindrance in either the Grignard reagent or the ketone can also significantly impede the desired nucleophilic addition.[1]

Q2: I've isolated my starting ketone after the reaction. What is causing this?

A2: The recovery of your starting ketone is a strong indication that enolization is the dominant reaction pathway.[1] If your ketone has acidic α-protons, a sterically hindered Grignard reagent may act as a base rather than a nucleophile, abstracting a proton to form an enolate.[1][4] This enolate is then protonated during the aqueous workup, regenerating the ketone.[1]

Q3: My product mixture contains a significant amount of a secondary alcohol. How is this possible?

A3: The formation of a secondary alcohol is a result of the reduction of the ketone. This side reaction is more prevalent when using bulky Grignard reagents that have β-hydrogens.[1][6] The Grignard reagent can transfer a hydride from its β-carbon to the carbonyl carbon of the ketone via a six-membered cyclic transition state, resulting in a secondary alcohol after workup.[1][8]

Q4: What is a Wurtz coupling reaction and how can it affect my Grignard synthesis?

A4: Wurtz coupling is a side reaction where two alkyl halides react with a metal, in this case, magnesium, to form a new alkane.[9][10] In the context of a Grignard reaction, the Grignard reagent can couple with the starting alkyl halide, leading to the formation of a hydrocarbon byproduct and consuming the Grignard reagent, thus lowering the yield of the desired tertiary alcohol.[6][7][11]

Q5: Can single electron transfer (SET) be a significant side reaction?

A5: The role of single electron transfer (SET) in Grignard reactions is a topic of ongoing discussion. While the reaction is generally considered to proceed through a nucleophilic addition mechanism, an SET pathway may become significant with sterically hindered substrates or certain aromatic ketones.[1][12] Evidence suggests that for most additions of Grignard reagents to aliphatic aldehydes and ketones, the concerted, two-electron pathway is dominant.[12][13] However, when SET does occur, it can lead to the formation of radical intermediates and subsequent side products.[14][15]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the Grignard synthesis of tertiary alcohols.

Problem	Probable Cause(s)	Solutions & Experimental Protocols
Low or no yield of tertiary alcohol; recovery of starting materials.	1. Inactive Magnesium: Magnesium surface is passivated by an oxide layer. 2. Presence of Moisture: Grignard reagents are highly sensitive to water.[4][5] 3. Inefficient Grignard Formation: Reaction between the alkyl halide and magnesium did not go to completion.	1. Magnesium Activation: - Mechanical: In a dry, inert atmosphere, gently grind the magnesium turnings with a mortar and pestle. - Chemical: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension before adding the alkyl halide.[6] 2. Rigorous Anhydrous Conditions: - Glassware: Dry all glassware in an oven at >120°C overnight or flame-dry under vacuum and cool under an inert atmosphere (Ar or N₂).[4] - Solvents: Use anhydrous solvents. Consider distilling solvents from an appropriate drying agent (e.g., sodium/benzophenone for ethers). 3. Optimizing Grignard Formation: - Initiation: Use a concentrated solution of the alkyl halide initially to facilitate initiation. - Temperature Control: Once initiated, add the remaining alkyl halide dropwise to maintain a gentle reflux.
Significant amount of starting ketone recovered.	Enolization: The Grignard reagent is acting as a base, deprotonating the ketone at the α-position.[1][16][17] This is favored by sterically hindered Grignard reagents and ketones with accessible α-protons.	1. Modify Reaction Conditions: - Lower Temperature: Add the ketone to the Grignard reagent at a low temperature (e.g., 0 °C or -78 °C) to favor nucleophilic addition over enolization.[4] 2. Change Reagents: - Less Hindered Grignard: If possible, use a less sterically bulky Grignard reagent. - Use of Additives: The addition of cerium(III) chloride (CeCl₃) can enhance the nucleophilicity of the Grignard reagent and suppress enolization (Luche reaction conditions).
Formation of a secondary alcohol byproduct.	Reduction: The Grignard reagent, particularly those with β-hydrogens, is reducing the ketone.[1][6][8]	1. Reagent Selection: - Grignard Reagent without β-Hydrogens: Use a Grignard reagent that lacks β-hydrogens (e.g., methylmagnesium bromide, phenylmagnesium bromide). - Less Bulky Grignard Reagent: A less sterically demanding Grignard reagent is less likely to act as a reducing agent. 2. Temperature Control: - Perform the addition of the ketone at low temperatures (e.g., 0 °C or below).
Presence of a nonpolar, high-boiling byproduct.	Wurtz Coupling: The Grignard reagent is coupling with the unreacted alkyl halide.[6][7]	1. Slow Addition: Add the alkyl halide slowly and at a controlled rate to the magnesium turnings to maintain a low concentration of the alkyl halide in the reaction mixture. 2. Temperature Management: Avoid excessive heating during the formation of the Grignard reagent, as higher temperatures can promote coupling.
Reaction with an ester yields a complex mixture or low yield of the tertiary alcohol.	Incomplete Reaction or Side Reactions: Esters react with two equivalents of the Grignard reagent.[18][19][20][21] Insufficient Grignard reagent will result in a mixture of starting ester, ketone intermediate, and the desired tertiary alcohol.[22]	1. Stoichiometry: Use at least two equivalents of the Grignard reagent, and often a slight excess (2.1-2.5 equivalents) is recommended to ensure complete reaction.[22] 2. Reverse Addition: Add the ester slowly to the Grignard reagent solution to ensure that the intermediate ketone reacts immediately with the excess Grignard reagent present.[23]

Reaction Mechanisms and Troubleshooting Logic

To further aid in understanding and troubleshooting, the following diagrams illustrate the desired reaction pathway and the competing side reactions.

Caption: Desired pathway for tertiary alcohol synthesis.

Caption: Competing side reaction pathways in Grignard synthesis.

Caption: A troubleshooting decision flowchart for low yields.

References

• Ashby, E. C., & Heinsohn, G. (1974). Evidence Against Single-Electron Transfer in the Additions of Most Organomagnesium Reagents to Carbonyl Compounds. Journal of the American Chemical Society, 96(15), 4889-4897. [Link]

• Holm, T. (1976). Studies on the mechanism of the enolization reaction of Grignard reagents with ketones. Journal of the Chemical Society, Perkin Transactions 2, (5), 484-487. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. [Link]

• Savéant, J. M. (1990). Single electron transfer-induced Grignard cross-coupling involving ion radicals as exclusive intermediates. Chemical Communications, (1), 1-8. [Link]

• Whitmore, F. C., & George, R. S. (1942). Abnormal Grignard Reactions. X. Enolizing and Reducing Action of Grignard Reagents upon Diisopropyl Ketone. Journal of the American Chemical Society, 64(6), 1239–1242. [Link]

• Brainly.in. (2019). Differentiate between Wurtz Reaction and Grignard's Reaction. Please explain with mechanism. [Link]

• Study.com. (n.d.). Grignard Reaction with Alcohol, Ketone & Aldehyde Overview. [Link]

• Ashby, E. C., & Laemmle, J. (1975). Studies on the mechanism of the enolization reaction of Grignard reagents and ketones. Part 2. Pseudo-first-order rate and deuterium isotope effect studies. Journal of the Chemical Society, Perkin Transactions 2, (10), 1041-1045. [Link]

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry. [Link]

• eCampusOntario Pressbooks. (n.d.). 3.4.2 – Grignard Reactions with Carbonyls. Organic Chemistry and Chemical Biology for the Students by the Students! (and the Profs…). [Link]

• Biscoe, M. R., & Breslow, R. (2005). Asymmetric Grignard Synthesis of Tertiary Alcohols through Rational Ligand Design. Journal of the American Chemical Society, 127(32), 11264-11265. [Link]

• LibreTexts Chemistry. (2022). 21.6: Chemistry of Esters. [Link]

• Hatano, M., & Ishihara, K. (2014). Efficient Synthesis of Tertiary Alcohols: Highly Selective Alkylation to Ketones Catalyzed by Ate Complex. Topics in Current Chemistry, 343, 1-38. [Link]

• Filo. (2025). Give reaction Wurtz and wurtz fitting with grignard reagent. [Link]

• Ashenhurst, J. (n.d.). Addition of Grignard reagents to ketones to give tertiary alcohols. Master Organic Chemistry. [Link]

• Woerpel, K. A., & Mahoney, W. S. (1990). Evidence that Additions of Grignard Reagents to Aliphatic Aldehydes Do Not Involve Single-Electron-Transfer Processes. Journal of the American Chemical Society, 112(23), 8447-8453. [Link]

• BYJU'S. (n.d.). Grignard Reaction Mechanism. [Link]

• LibreTexts Chemistry. (2019). 11.2.4 Addition of Enolates to Aldehydes and Ketones - The Aldol Reaction. [Link]

• Wikipedia. (n.d.). Wurtz reaction. [Link]

• University of California, Los Angeles. (n.d.). Illustrated Glossary of Organic Chemistry - Wurtz reaction (Wurtz coupling). [Link]

• Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism. [Link]

• NurdRage. (2018). Using the Grignard Reaction to Make Tertiary alcohols [Video]. YouTube. [Link]

• Organic Chemistry Tutor. (n.d.). Synthesis of Alcohols Using the Grignard Reaction. [Link]

• Chemistry Steps. (n.d.). Esters with Grignard Reagent. [Link]

• ResearchGate. (n.d.). The species involved in the single electron transfer (SET) mechanism of the Grignard reaction. [Link]

• Byrne, S., & Gilheany, D. (2025). Application of asymmetric Grignard strategies in total synthesis. ACS Fall 2025. [Link]

• Chemistry Stack Exchange. (2014). Reaction of Grignard reagents with esters. [Link]

• Reddit. (2020). Troubleshooting my grignard reactions. r/chemistry. [Link]

• JoVE. (2023). Alcohols from Carbonyl Compounds: Grignard Reaction. [Link]

• Chegg. (2021). Solved During the Grignard reaction, I obtained a low. [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. [Link]

• ResearchGate. (2024). How to purify tertiary alcohol?. [Link]

• Accounts of Chemical Research. (1986). Single-electron transfer, a major reaction pathway in organic chemistry. An answer to recent criticisms. [Link]

• Gunanathan, C., & Milstein, D. (2020). Empowering alcohols as carbonyl surrogates for Grignard-type reactions. Nature Communications, 11(1), 5945. [Link]

• Chemistry Stack Exchange. (2017). How to obtain pure alcohol from mixture of alcohol & carbonyl? (Grignard experiment). [Link]

• Ashenhurst, J. (2016). Synthesis Problems Involving Grignard Reagents. Master Organic Chemistry. [Link]

• Quora. (2022). What are primary, secondary, and tertiary alcohol? How can these be obtained through the help of Grignard reagent?. [Link]

• The Organic Chemistry Tutor. (2022). Grignard Reagent with Esters - a Practice Example [Video]. YouTube. [Link]

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Technical Support Center: Optimizing the Synthesis of 2-Methyl-1,1-diphenylpropene

Welcome to the technical support center for the synthesis of 2-Methyl-1,1-diphenylpropene. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic strategies and troubleshoot common issues encountered during this procedure. As your Senior Application Scientist, I will provide in-depth, field-proven insights to ensure your experiments are both successful and reproducible.

Introduction

2-Methyl-1,1-diphenylpropene is a tetrasubstituted alkene of significant interest in medicinal chemistry and materials science. Its synthesis, however, can be challenging due to steric hindrance around the double bond. The two most common and effective methods for its preparation are the Wittig reaction and a Grignard reaction followed by dehydration of the resulting tertiary alcohol. This guide will delve into both methodologies, offering detailed protocols, troubleshooting advice, and answers to frequently asked questions. Our focus is not just on the "how," but the "why," to empower you with a deeper understanding of the chemical principles at play.

Part 1: The Wittig Reaction Approach

The Wittig reaction is a powerful tool for alkene synthesis, involving the reaction of a phosphorus ylide with a carbonyl compound. For 2-Methyl-1,1-diphenylpropene, this typically involves the reaction of benzophenone with isopropyltriphenylphosphonium ylide.

Reaction Mechanism Overview

The reaction proceeds through a [2+2] cycloaddition between the ylide and the ketone to form a transient oxaphosphetane intermediate. This intermediate then collapses to form the desired alkene and triphenylphosphine oxide, a thermodynamically very stable byproduct that drives the reaction forward.

Caption: The Wittig reaction mechanism for the synthesis of 2-Methyl-1,1-diphenylpropene.

Experimental Protocol: Wittig Synthesis

1. Ylide Generation:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend isopropyltriphenylphosphonium iodide (1.1 equivalents) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (n-BuLi, 1.05 equivalents) dropwise. The formation of the ylide is often indicated by a distinct color change to deep red or orange.[1]

• Stir the mixture at this temperature for 1-2 hours.

2. Reaction with Benzophenone:

• Dissolve benzophenone (1.0 equivalent) in anhydrous THF in a separate flame-dried flask.

• Slowly add the benzophenone solution to the ylide suspension at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir overnight.

3. Work-up and Purification:

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).[1]

• Extract the aqueous layer with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter and concentrate the organic phase under reduced pressure.

• The crude product will contain triphenylphosphine oxide. Purify by flash column chromatography on silica gel using a non-polar eluent (e.g., hexanes or a hexanes/ethyl acetate gradient).[2]

Troubleshooting the Wittig Reaction

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Steric Hindrance: Benzophenone is a sterically hindered ketone, which can significantly slow down the reaction.[1][3] 2. Ylide Instability/Incomplete Formation: The ylide is sensitive to moisture and air. The base used may not have been strong enough.[1] 3. Poor Quality of Reagents: Benzophenone can be of poor quality or the n-BuLi may have degraded.	1. Increase reaction time and/or temperature (after initial low-temperature addition). Consider using the more reactive Horner-Wadsworth-Emmons (HWE) reaction as an alternative.[1][3] 2. Ensure all glassware is rigorously dried and the reaction is performed under a strict inert atmosphere. Use a freshly titrated and potent base like n-BuLi. 3. Use freshly distilled or recrystallized benzophenone. Titrate the n-BuLi solution before use.
Difficult Purification	Triphenylphosphine Oxide Byproduct: This byproduct can be difficult to separate from the desired alkene due to similar polarities.[2]	1. Column Chromatography: Careful column chromatography with a non-polar eluent system is the most effective method. 2. Precipitation: In some cases, triphenylphosphine oxide can be precipitated from a non-polar solvent like hexanes.
Formation of Side Products	Enolization of Benzophenone: Strong bases like n-BuLi can deprotonate the alpha-protons of some ketones, leading to side reactions.	While benzophenone lacks alpha-protons, this is a consideration for other ketones. Adding the ketone solution slowly to the ylide at low temperatures can minimize this.

Part 2: The Grignard Reaction and Dehydration Approach

This two-step approach involves the synthesis of the tertiary alcohol, 2-methyl-1,1-diphenylpropan-2-ol, via a Grignard reaction, followed by its dehydration to the target alkene.

Reaction Mechanism Overview

Step 1: Grignard Reaction The nucleophilic carbon of the isopropylmagnesium bromide attacks the electrophilic carbonyl carbon of benzophenone. An acid workup then protonates the resulting alkoxide to form the tertiary alcohol.

Step 2: Dehydration The alcohol is protonated by a strong acid, forming a good leaving group (water). Departure of water generates a tertiary carbocation, which then loses a proton from an adjacent carbon to form the alkene.

Caption: The Grignard reaction and subsequent dehydration mechanism.

Experimental Protocol: Grignard Reaction and Dehydration

1. Grignard Reagent Formation and Reaction:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and an addition funnel, place magnesium turnings (1.2 equivalents).

• Add a small crystal of iodine to activate the magnesium.[4][5]

• Assemble the apparatus and flush with an inert gas.

• Add a solution of 2-bromopropane (1.1 equivalents) in anhydrous diethyl ether to the addition funnel and add it dropwise to the magnesium. The reaction should initiate, indicated by the disappearance of the iodine color and gentle refluxing.

• After the addition is complete, reflux for an additional 30 minutes.

• Cool the Grignard reagent to 0 °C.

• Dissolve benzophenone (1.0 equivalent) in anhydrous diethyl ether and add it dropwise to the Grignard reagent.[4]

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

2. Dehydration of the Tertiary Alcohol:

• Cool the reaction mixture in an ice bath and quench by the slow addition of a saturated aqueous ammonium chloride solution or dilute sulfuric acid.[6]

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and remove the solvent by rotary evaporation to yield the crude tertiary alcohol.

• To the crude alcohol, add a catalytic amount of a strong acid (e.g., sulfuric acid or phosphoric acid) and heat to distill the alkene product.[7][8][9] The temperature required for dehydration of tertiary alcohols is relatively mild (25-80 °C).[9]

3. Purification:

• The distilled product can be further purified by washing with a saturated sodium bicarbonate solution, followed by water.

• Dry the organic layer over anhydrous calcium chloride and perform a final distillation or column chromatography on silica gel with a non-polar eluent.

Troubleshooting the Grignard Reaction and Dehydration

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Grignard Reagent Formation	1. Presence of Moisture: Grignard reagents are highly sensitive to water.[5] 2. Inactive Magnesium Surface: The magnesium turnings may have an oxide layer.	1. Rigorously dry all glassware (flame-drying is recommended) and use anhydrous solvents.[4][5] 2. Activate the magnesium by crushing it, adding a crystal of iodine, or a few drops of 1,2-dibromoethane.[4][6]
Low Yield of Tertiary Alcohol	1. Side Reactions: Wurtz coupling of the Grignard reagent with unreacted 2-bromopropane can occur.[6] 2. Inaccurate Grignard Concentration: An insufficient amount of Grignard reagent was used.	1. Add the 2-bromopropane solution dropwise to the magnesium to maintain a low concentration of the halide.[6] 2. It is best practice to titrate the Grignard reagent before use to determine its exact molarity.[6]
Incomplete Dehydration	1. Insufficient Acid Catalyst or Temperature: The conditions may not be harsh enough for complete dehydration. 2. Reversible Reaction: The presence of water can drive the equilibrium back towards the alcohol.	1. Increase the amount of acid catalyst or the reaction temperature.[7] 2. Remove the alkene product by distillation as it is formed to drive the reaction to completion.
Formation of Isomeric Alkenes	Carbocation Rearrangement: While a tertiary carbocation is formed, rearrangements are possible in other systems, leading to a mixture of alkene isomers.	For this specific synthesis, rearrangement is unlikely. However, in other cases, choosing a dehydration method that avoids carbocation intermediates (e.g., via a tosylate) can provide better selectivity.[8]

Frequently Asked Questions (FAQs)

Q1: Which method, Wittig or Grignard, is generally better for synthesizing 2-Methyl-1,1-diphenylpropene?

Both methods are viable, but the Grignard reaction followed by dehydration is often more reliable for this specific tetrasubstituted alkene. The Wittig reaction with a sterically hindered ketone like benzophenone can be sluggish and result in low yields.[1][3] The Grignard approach is often higher yielding if anhydrous conditions are maintained.

Q2: What is the most common side product in the Grignard synthesis?

The most common side product is biphenyl, formed from the coupling of the Grignard reagent with any unreacted aryl halide.[4] In the case of using isopropylmagnesium bromide, the analogous coupling product would be 2,3-dimethylbutane. Slow addition of the alkyl halide during Grignard formation helps to minimize this.

Q3: How can I confirm the purity of my final product?

Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent technique to assess the purity and identify any byproducts. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will confirm the structure of the desired product.

Q4: My Wittig reaction is not turning the characteristic red/orange color. What should I do?

This indicates that the ylide is not forming. The most likely culprits are wet solvents or glassware, or an inactive batch of n-BuLi. Ensure all components are scrupulously dry and use a freshly opened or titrated bottle of n-BuLi.

Q5: During the dehydration step, my reaction mixture turned black. What happened?

Concentrated sulfuric acid can cause charring and other side reactions with organic compounds, especially at higher temperatures.[10] Using phosphoric(V) acid is often a cleaner alternative as it is less oxidizing.[10]

References

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). [Link]

• Algor Cards. Dehydration of Alcohols: A Key Organic Reaction. [Link]

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removing unreacted starting materials from 2-Methyl-1,1-diphenylpropene

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the purification of 2-Methyl-1,1-diphenylpropene. As a tetrasubstituted alkene, its synthesis can often result in reaction mixtures containing unreacted starting materials and byproducts that require systematic removal. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to ensure the isolation of a highly pure final product.

Introduction to Purification Challenges

The synthesis of 2-Methyl-1,1-diphenylpropene is commonly achieved via two primary pathways: the Grignard reaction, typically involving benzophenone and an isopropyl magnesium halide, or the Wittig reaction, utilizing a phosphonium ylide and benzophenone. Each route presents a unique profile of potential impurities that must be addressed to achieve high purity of the final product. The non-polar nature of 2-Methyl-1,1-diphenylpropene dictates the use of specific purification strategies, primarily focused on exploiting the polarity differences between the product and contaminants.

Frequently Asked Questions (FAQs)

Q1: My crude ¹H NMR shows the presence of unreacted benzophenone. What is the most effective way to remove it?

A1: Unreacted benzophenone is a common impurity, particularly in Grignard reactions that have not gone to completion. Due to its moderate polarity and carbonyl group, it can be effectively removed using a combination of techniques:

• Aqueous Workup: Benzophenone is insoluble in water, so a simple aqueous wash is insufficient. However, a diligent extraction with a suitable organic solvent (e.g., diethyl ether, ethyl acetate) and subsequent washes with brine will help in the initial cleanup.

• Column Chromatography: This is the most reliable method for separating benzophenone from the non-polar 2-Methyl-1,1-diphenylpropene. Benzophenone, being more polar, will adhere more strongly to a polar stationary phase like silica gel.[1][2]

• Recrystallization: If the concentration of benzophenone is not excessively high, recrystallization can be effective. Since 2-Methyl-1,1-diphenylpropene is a liquid at room temperature, this technique is more applicable if the crude product solidifies upon cooling. A solvent system where benzophenone is more soluble than the product at low temperatures would be ideal.

Q2: I've performed a Wittig reaction and am struggling to remove the triphenylphosphine oxide (TPPO) byproduct. What are my options?

A2: Triphenylphosphine oxide (TPPO) is a notoriously persistent byproduct of the Wittig reaction.[3] Its removal can be challenging due to its variable solubility. Here are several field-proven strategies:

• Precipitation with Metal Salts: TPPO can form insoluble complexes with certain metal salts. Treatment of the crude reaction mixture with calcium bromide (CaBr₂) in ethereal solvents or toluene can precipitate the TPPO complex, which can then be removed by filtration.[4][5] A similar approach using zinc chloride in ethanol has also been shown to be effective.[6][7]

• Solvent Trituration/Crystallization: TPPO is poorly soluble in non-polar solvents like hexane and cold diethyl ether.[3][6] Triturating the crude product with cold hexane can often cause the TPPO to precipitate, allowing for its removal by filtration.

• Column Chromatography: If other methods fail, column chromatography is a reliable option. TPPO is significantly more polar than 2-Methyl-1,1-diphenylpropene and will be retained on a silica gel column.[3]

Q3: How do I choose the best solvent system for column chromatography?

A3: The choice of eluent for column chromatography is critical for achieving good separation. For a non-polar compound like 2-Methyl-1,1-diphenylpropene, you should start with a non-polar mobile phase and gradually increase the polarity if necessary.

• Initial Solvent System: A good starting point is 100% hexane or petroleum ether.[8] This will elute the non-polar product while retaining more polar impurities like benzophenone and TPPO on the silica gel.

• Gradient Elution: If you need to elute the more polar impurities for analysis, you can gradually increase the polarity of the eluent by adding a more polar solvent like ethyl acetate or dichloromethane. A common gradient would be to start with 100% hexane and gradually increase the percentage of ethyl acetate (e.g., from 0% to 10%).[9][10]

Q4: What is the best approach for removing unreacted Grignard reagent and its salts during workup?

A4: Proper quenching and workup of a Grignard reaction are crucial to remove unreacted organomagnesium species and the resulting magnesium salts.

• Quenching: The reaction should be quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C. This is generally preferred over strong acids to avoid potential side reactions with the desired alkene product.

• Extraction: After quenching, the mixture should be transferred to a separatory funnel and extracted with a suitable organic solvent like diethyl ether. The organic layer should then be washed sequentially with water and brine to remove any remaining inorganic salts.[11]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Oily product that does not crystallize	High concentration of impurities; inherent liquid nature of the product.	Focus on purification techniques suitable for liquids, such as column chromatography.
Low recovery after purification	Product co-eluting with impurities during chromatography; product loss during transfers and extractions.	Optimize the chromatography solvent system for better separation; ensure careful and quantitative transfers.
Broad, overlapping spots on TLC	Inappropriate TLC solvent system; co-eluting impurities.	Test different TLC solvent systems to achieve better separation before attempting column chromatography.
Presence of a byproduct at ~210 m/z in GC-MS	Possible formation of 1,1-diphenyl-2-methylpropane from reduction of the alkene.	Ensure the reaction workup is not overly acidic, which could promote side reactions. Purification by column chromatography should separate this less polar byproduct.

Purification Workflows

Decision Tree for Purification Strategy

Caption: Decision tree for selecting the appropriate purification strategy.

Detailed Experimental Protocols

Protocol 1: Removal of Triphenylphosphine Oxide (TPPO) by Precipitation

• Solvent Removal: After the Wittig reaction is complete, remove the reaction solvent under reduced pressure.

• Redissolution: Dissolve the crude residue in a minimal amount of a suitable solvent such as toluene or tetrahydrofuran (THF).

• Precipitation: Add 1.5 equivalents of anhydrous calcium bromide (CaBr₂) to the solution. Stir the mixture at room temperature for 2-3 hours. A white precipitate of the CaBr₂-TPPO complex should form.[4][5]

• Filtration: Filter the mixture through a pad of celite, washing the filter cake with a small amount of fresh solvent.

• Solvent Evaporation: Combine the filtrates and remove the solvent under reduced pressure to yield the crude product, now depleted of TPPO.

• Further Purification: Assess the purity of the product by TLC or ¹H NMR. If other impurities remain, proceed with column chromatography as described in Protocol 2.

Protocol 2: Purification by Column Chromatography

• Column Preparation: Prepare a silica gel column using a slurry packing method with 100% hexane as the eluent. The amount of silica gel should be approximately 50-100 times the weight of the crude product.

• Sample Loading: Dissolve the crude 2-Methyl-1,1-diphenylpropene in a minimal amount of hexane and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with 100% hexane.[8] 2-Methyl-1,1-diphenylpropene, being non-polar, will elute relatively quickly.

• Fraction Collection: Collect fractions and monitor the elution of the product by TLC.

• Gradient Elution (if necessary): If polar impurities such as benzophenone or residual TPPO remain on the column, gradually increase the polarity of the eluent by adding small percentages of ethyl acetate (e.g., 2%, 5%, 10%) to the hexane to elute these compounds.[9][10]

• Product Isolation: Combine the pure fractions containing the desired product and remove the solvent under reduced pressure to obtain pure 2-Methyl-1,1-diphenylpropene.

Physical Properties of Key Compounds

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Solubility
2-Methyl-1,1-diphenylpropene	208.30	N/A (Liquid)	297.2	Soluble in non-polar organic solvents.[12][13]
Benzophenone	182.22	47-51	305	Soluble in ethanol, ether, chloroform; insoluble in water.[14][15][16]
Triphenylphosphine Oxide (TPPO)	278.28	154-158	360	Poorly soluble in hexane and cold diethyl ether; soluble in methanol, acetone.[3]
Isopropylmagnesium Bromide	147.30	114-116	148-154	Miscible with THF and diethyl ether.[17][18]

References

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• Wikipedia. Benzophenone. [Link]

• Movilla, J., et al. (2022). Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr₂. Organic Process Research & Development. [Link]

• ResearchGate. How does one remove triphenylphosphine oxide from product? (2014). [Link]

• Organic Process Research & Development. (Date not available). Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. [Link]

• Sciencemadness Wiki. Benzophenone. (2022). [Link]

• ACS Publications. Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2. (2022). [Link]

• ACS Publications. Solubilities of Triphenylphosphine Oxide in Selected Solvents. (2009). [Link]

• Solubility of Things. Benzophenone. [Link]

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• LookChem. 2-Methyl-1,1-diphenylpropene. [Link]

• LookChem. ISOPROPYLMAGNESIUM BROMIDE. [Link]

• PubChem. 2-Methyl-1,1-diphenylpropene. [Link]

• University of California, Irvine. Recrystallization. [Link]

• Ottokemi. Triphenylphosphine oxide, 98% 791-28-6 India. [Link]

• Filo. Synthesize 2-methyl-1-phenylprop-I-ene using a Wittig reaction. (2025). [Link]

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• California State University, Stanislaus. Recrystallization1. [Link]

• University of Massachusetts Lowell. recrystallization.pdf. [Link]

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• Organic Chemistry Portal. Grignard Reaction. [Link]

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• University of California, Irvine. Synthesis of an Alkene via the Wittig Reaction. [Link]

• University of Missouri–St. Louis. The Wittig Reaction: Synthesis of Alkenes. [Link]

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Technical Support Center: Navigating the Purification Challenges of Non-Polar Organic Compounds

Welcome to the technical support center dedicated to addressing the unique purification challenges of non-polar organic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter specific, practical issues during their experimental work. Here, we move beyond generic protocols to provide in-depth, field-proven insights in a direct question-and-answer format, explaining the causality behind each troubleshooting step.

Troubleshooting Guides: Common Purification Scenarios

This section tackles specific problems you might face during common purification techniques for non-polar compounds.

Normal-Phase Flash Column Chromatography

Question: My non-polar compound is streaking or tailing down the column, leading to poor separation. What's causing this and how can I fix it?

Answer: Streaking or tailing in normal-phase chromatography is a frequent issue that can compromise purity. The primary causes are often related to sample application, solvent choice, or interactions with the stationary phase.

• Causality: When a compound streaks, it indicates a continuous, uneven interaction with the silica gel instead of a distinct band. This can be due to overloading the column, where the sample concentration exceeds the capacity of the stationary phase to effectively separate it.[1] Another common reason is the use of an inappropriate solvent system. If the eluent is not polar enough, the compound will not move, and if it's too polar, everything will elute together at the solvent front.[2] Streaking can also occur if the compound has minor acidic or basic functionalities that interact strongly with the acidic silanol groups on the silica surface.[3]

• Troubleshooting Steps:

  • Reduce Sample Load: The first and simplest step is to decrease the amount of crude material loaded onto the column. Overloading is a very common cause of tailing.[1]

  • Optimize the Solvent System: This is a critical step.

    • Initial Screening with TLC: Use Thin Layer Chromatography (TLC) to find an optimal solvent system. The ideal system will give your target compound an Rf value between 0.25 and 0.35.[4] For very non-polar compounds, start with 100% hexane and gradually increase the percentage of a slightly more polar solvent like ethyl acetate or diethyl ether.[5]

    • Solvent Choice: Hexane or heptane are good starting non-polar solvents.[6] For increasing polarity, ethyl acetate, dichloromethane, or ether can be used. Be mindful that dichloromethane can be nearly as polar as ethyl acetate.[7]

  • Improve Sample Loading Technique:

    • Liquid Loading: Dissolve your sample in a minimal amount of the least polar solvent possible, ideally the initial mobile phase.[8] Using a strong (more polar) solvent to dissolve the sample can cause band broadening and streaking as it travels down the column.[9]

    • Dry Loading: If your compound is poorly soluble in the mobile phase, dry loading is the preferred method. Dissolve your compound in a volatile solvent (like dichloromethane), mix it with a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. This powder can then be loaded onto the top of your column.[8][10] This ensures that the compound is introduced to the column in a concentrated band.

  • Deactivate the Silica Gel: If your compound has acid-sensitive groups, the acidic nature of silica gel can cause degradation and streaking. You can deactivate the silica by flushing the packed column with a solvent system containing a small amount (1-3%) of triethylamine before loading your sample.[11]

Question: I have two non-polar compounds with very similar Rf values on TLC. How can I improve their separation on a flash column?

Answer: Separating compounds with close Rf values is a common challenge that requires careful optimization of your chromatographic conditions.

• Causality: The ability to separate two compounds (resolution) depends on their differential partitioning between the stationary and mobile phases. When Rf values are similar, this partitioning is nearly identical in the chosen solvent system. To improve separation, you need to enhance the subtle differences in their interactions with the silica gel.

• Troubleshooting Steps:

  • Employ Gradient Elution: Instead of using a single solvent mixture (isocratic elution), a gradient elution can significantly improve separation. Start with a less polar solvent system where your compounds have a low Rf (around 0.2 or less) and gradually increase the polarity of the mobile phase during the column run.[11][12] This allows the compound that interacts more weakly with the silica to move down the column first, while the slightly more interactive compound is retained longer.

  • Experiment with Different Solvent Systems: Sometimes, changing the solvent system entirely can alter the selectivity of the separation. For instance, if you are using a hexane/ethyl acetate system, try a hexane/dichloromethane or a hexane/toluene system.[7] Different solvents can have unique interactions with your compounds, potentially increasing the difference in their Rf values.

  • Increase Column Length or Use Finer Silica: A longer column provides more surface area for interactions, effectively increasing the number of theoretical plates and improving separation.[13] Using silica gel with a smaller particle size can also enhance resolution but will lead to higher back pressure.[9]

Recrystallization

Question: My non-polar compound either won't crystallize out of solution, or it "oils out." What should I do?

Answer: These are common frustrations in recrystallization, often stemming from solvent choice or cooling rate.

• Causality: For successful recrystallization, the compound should be highly soluble in the hot solvent and poorly soluble in the cold solvent.[14] "Oiling out" occurs when the solution becomes supersaturated at a temperature above the compound's melting point, causing it to separate as a liquid instead of forming crystals. This often happens when the boiling point of the solvent is too high or the solution is cooled too quickly. Failure to crystallize at all usually means the compound is too soluble in the cold solvent or the solution is not sufficiently concentrated.

• Troubleshooting Steps:

  • Optimize the Solvent:

    • Single Solvent System: The ideal solvent will dissolve your compound when hot but not at room temperature. For non-polar compounds, common choices include hexane, heptane, or ethanol.[13]

    • Solvent Pair System: If a single suitable solvent cannot be found, use a solvent pair. This involves two miscible solvents, one in which your compound is very soluble (e.g., diethyl ether or methylene chloride) and another in which it is poorly soluble (e.g., hexanes or petroleum ether).[15] Dissolve the compound in a minimal amount of the "good" hot solvent. Then, add the "poor" hot solvent dropwise until the solution becomes cloudy (the saturation point). Add a few more drops of the "good" solvent to redissolve the precipitate and then allow it to cool slowly.[15]

  • Slow Down the Cooling Process: Rapid cooling encourages oiling out or the formation of very small, impure crystals. Allow the flask to cool slowly to room temperature on the benchtop before moving it to an ice bath.[15] Insulating the flask can further slow the cooling rate.

  • Induce Crystallization: If crystals do not form after the solution has cooled, you can try to induce crystallization:

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. This creates microscopic scratches on the glass that can serve as nucleation sites for crystal growth.[15]

    • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution. This provides a template for crystal formation.

  • If Oiling Out Occurs: Reheat the solution until the oil redissolves. Add a small amount of additional "good" solvent and then allow it to cool slowly again.

Fractional Distillation

Question: I'm trying to separate two non-polar liquids by fractional distillation, but their boiling points are very close. My separation is poor. How can I improve it?

Answer: Separating liquids with close boiling points requires maximizing the efficiency of your distillation column.

• Causality: Fractional distillation works by providing a large surface area within the distillation column for repeated vaporization and condensation cycles. Each cycle enriches the vapor with the more volatile component. The efficiency of this process is measured in "theoretical plates." To separate compounds with close boiling points (ideally a difference of at least 25 °C is needed for simple distillation), you need a column with a high number of theoretical plates.[13]

• Troubleshooting Steps:

  • Increase Column Efficiency:

    • Use a Longer Column: A longer fractionating column increases the number of theoretical plates.[13]

    • Use Packing Material: Packing the column with materials that have a high surface area, such as Raschig rings or Vigreux indentations, significantly increases the efficiency of the separation.[13]

  • Ensure Slow and Steady Heating: Inconsistent or rapid heating can cause "bumping" and prevent the establishment of a proper temperature gradient in the column, which is essential for good separation. Use a heating mantle with a stirrer for even heat distribution.[13]

  • Insulate the Column: Wrap the distillation column with glass wool or aluminum foil to minimize heat loss to the surroundings. This helps maintain the temperature gradient necessary for efficient fractionation.

Frequently Asked Questions (FAQs)

Q1: What are some good starting solvent systems for TLC and flash chromatography of a very non-polar compound?

A1: For very non-polar compounds on a silica gel plate, you should start with a very non-polar mobile phase. Good starting points include:

• 100% Hexane or Heptane[5]

• 5% Diethyl Ether in Hexane[5]

• 5% Ethyl Acetate in Hexane[5] You can then gradually increase the percentage of the more polar solvent if your compound does not move from the baseline.[2]

Q2: Can I use reversed-phase chromatography to purify non-polar compounds?

A2: Yes, reversed-phase chromatography is a powerful technique for purifying non-polar compounds, especially if you are trying to remove more polar impurities. In this method, the stationary phase is non-polar (e.g., C18 silica), and the mobile phase is polar (e.g., a mixture of water and acetonitrile or methanol). Non-polar compounds will have a stronger affinity for the non-polar stationary phase and will be retained longer, allowing for their separation.[16]

Q3: My compound seems to be decomposing on the silica gel column. What can I do?

A3: Silica gel is acidic and can cause the decomposition of acid-sensitive compounds.[12] You can test for this by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it to see if new spots have appeared.[17] If your compound is unstable on silica, you have a few options:

• Deactivate the Silica: As mentioned earlier, you can add a small amount of triethylamine to your eluent to neutralize the acidic sites on the silica.[11]

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina or Florisil.[12]

• Use Reversed-Phase Chromatography: Since the mobile phases in reversed-phase are often near neutral pH, it can be a good alternative for purifying acid-sensitive compounds.

Q4: How do I remove a very non-polar impurity from my slightly more polar product?

A4: This is a classic purification challenge.

• Normal-Phase Chromatography: Use a very non-polar eluent system, such as pure hexane or pentane. The non-polar impurity should elute very quickly (at the solvent front), while your slightly more polar product will be retained on the column, allowing for separation.[7]

• Recrystallization: Find a solvent in which your product has low solubility but the non-polar impurity is very soluble. When you dissolve your crude material in a minimal amount of hot solvent and cool it, your product should crystallize out, leaving the impurity behind in the solution.[14]

• Liquid-Liquid Extraction: If there is a sufficient polarity difference, you might be able to use a liquid-liquid extraction. For example, you could partition your mixture between hexane and a more polar solvent like acetonitrile. The very non-polar impurity would preferentially stay in the hexane layer.

Q5: What is "dry loading" and when should I use it for flash chromatography?

A5: Dry loading is a sample application technique where the crude material is pre-adsorbed onto a solid support (usually silica gel) before being loaded onto the column.[10] You should use dry loading when your compound has poor solubility in the mobile phase you plan to use for chromatography.[8][10] Dissolving the sample in a stronger, more polar solvent and loading it directly onto the column (wet loading) can lead to poor separation.[9] Dry loading ensures your sample is introduced to the column as a concentrated band, leading to better resolution.

Experimental Protocols & Data

Protocol 1: Step-by-Step Guide to TLC for Solvent System Optimization

Objective: To determine the optimal mobile phase for the separation of a non-polar compound from its impurities via flash column chromatography.

Methodology:

• Prepare the TLC Chamber: Line a beaker or TLC tank with filter paper and add a small amount of your chosen starting solvent system (e.g., 10% ethyl acetate in hexane) to a depth of about 0.5 cm. Cover the chamber and let it saturate for 5-10 minutes.

• Spot the TLC Plate: Using a capillary tube, spot your crude reaction mixture onto the baseline of a silica gel TLC plate. Make the spot as small as possible.

• Develop the Plate: Place the spotted TLC plate into the saturated chamber, ensuring the solvent level is below the baseline.[1] Allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualize the Plate: Remove the plate and immediately mark the solvent front with a pencil. Visualize the spots using a UV lamp or by staining (e.g., with potassium permanganate).

• Analyze the Results: Calculate the Rf value for your target compound (Rf = distance traveled by spot / distance traveled by solvent front).

  • If the Rf is too low (<0.2), the solvent is not polar enough. Increase the proportion of the more polar solvent.[18]

  • If the Rf is too high (>0.7), the solvent is too polar. Decrease the proportion of the more polar solvent.[2][18]

  • The ideal Rf for column chromatography is between 0.25 and 0.35.[4]

Data Presentation: Solvent Polarity Index

Solvent	Polarity Index	Typical Use in Non-Polar Purification
Hexane/Heptane	0.1	Primary non-polar mobile phase[6]
Toluene	2.4	Alternative non-polar mobile phase[7]
Diethyl Ether	2.8	Slightly polar modifier[5]
Dichloromethane	3.1	Moderately polar modifier[7]
Ethyl Acetate	4.4	Common polar modifier[5]

This table provides a general guide for solvent selection based on polarity.

Visualizations

Workflow for Troubleshooting Poor Chromatographic Separation

Caption: A logical workflow for troubleshooting common separation issues in flash chromatography.

Decision Tree for Choosing a Purification Method

Caption: Decision-making process for selecting an appropriate purification technique.

References

• Benchchem. (n.d.). Technical Support Center: Purification of Non-Polar Organic Compounds.
• Benchchem. (n.d.). Technical Support Center: HPLC Purification of Non-Polar Compounds.
• Organomation. (2025, February 18). Understanding Solvent Types in Chromatography & Mass Spectrometry.
• TutorChase. (n.d.). How do you select solvents for chromatography?.
• Reddit. (2022, September 6). Thin Layer Chromatography: What are the principles and hints in choosing a solvent system for good separation?.
• University of Rochester. (n.d.). Chromatography: Solvent Systems for TLC.
• ResearchGate. (2017, July 14). How to remove non-polar impurity from the compound?.
• Tosoh Bioscience. (n.d.). FAQs on Purification with Hydrophobic Interaction Chromatography.
• Unknown. (n.d.). Recrystallization.
• Chemistry For Everyone. (2025, January 17). How To Choose Solvent System For Column Chromatography?.
• University of Rochester. (n.d.). Purification: Troubleshooting Flash Column Chromatography.
• Theseus. (n.d.). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use.
• ResearchGate. (2022, June 22). Purification of non polar compounds?.
• University of Rochester. (n.d.). Tips & Tricks: Tips for Flash Column Chromatography.
• University of Rochester. (n.d.). Tips & Tricks: Recrystallization.
• Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics.
• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC.
• YouTube. (2020, September 7). Recrystallization Technique for Organic Chemistry with Nadia Korovina.
• Unknown. (n.d.). recrystallization.pdf.
• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography.
• Reddit. (2023, July 3). Separating very non-polar compounds.
• Lab Bulletin. (n.d.). Normal Phase Chromatography.
• SiliCycle. (2021, December 8). Troubleshooting for Thin Layer Chromatography.
• SiliCycle. (2022, October 1). Selectively Removing Organic Impurities? It's Easy If You Do It Smartly.
• Reddit. (2017, July 4). How to improve efficiency on flash chromatography.
• Unknown. (n.d.). Recrystallization.
• ChemBAM. (n.d.). TLC troubleshooting.
• SiliCycle. (n.d.). TLC Troubleshooting with SiliCycle's SiliaPlate.
• Sulzer. (2025, September 2). Selective Removal of Polar and Non-Polar Impurities with Sulzer Solvent Extraction & Separation Technologies.
• GoldBio. (n.d.). An Overview of Hydrophobic Interaction Chromatography.
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• LCGC International. (2025, June 11). Optimizing Hydrophobic Interaction Chromatography for Protein Elution.
• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives.
• ProteoGenix. (n.d.). Protein Purification by Hydrophobic Interaction Chromatography.
• Bio-Link. (n.d.). Purification Techniques: Influencing Factors and Applications of Hydrophobic Interaction Chromatography Resin.
• Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• ACS Publications. (2025, December 31). Graphene Oxide Membranes for Sustainable Recycling: Poly(styrene) Fractionation by Organic Solvent Nanofiltration.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Quora. (2019, September 2). How to separate compounds almost with similar polarity (polar compounds) on thin layer chromatography.
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• Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography.
• Unknown. (2006, June 2). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase.
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• Unknown. (n.d.). The Role of Nonpolar Phases: Fundamentals and uses in Chromatographic Techniques.

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Technical Support Center: Synthesis of 2-Methyl-1,1-diphenylpropene

Welcome to the technical support center for the synthesis of 2-Methyl-1,1-diphenylpropene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions encountered during the synthesis of this compound. We will delve into the causality behind common byproduct formation and provide field-proven strategies to optimize your reaction outcomes.

I. Overview of Synthetic Strategies

The synthesis of 2-Methyl-1,1-diphenylpropene (CAS 781-33-9) can be approached through several synthetic routes.[1][2] The most common and practical methods involve either a Grignard reaction followed by dehydration or a direct Wittig olefination. Each pathway presents a unique set of challenges and potential byproducts. This guide will focus on troubleshooting these two primary methods.

II. Troubleshooting Guide & FAQs: Grignard Reaction & Dehydration Pathway

This two-step approach first involves the synthesis of a tertiary alcohol, 2-methyl-1,1-diphenylpropan-2-ol, via the reaction of a Grignard reagent with benzophenone. The subsequent step is the acid-catalyzed dehydration of this alcohol to yield the desired alkene.[3][4]

Frequently Asked Questions (FAQs)

Q1: My Grignard reaction is sluggish or fails to initiate. What are the common causes?

A1: The primary culprit for a failed Grignard reaction is the presence of water or other protic sources.[5][6] Grignard reagents are potent bases and will readily react with any acidic protons from water, alcohols, or even atmospheric moisture.[5][7]

• Troubleshooting Steps:

  • Rigorous Drying of Glassware: All glassware must be meticulously dried, either by flame-drying under an inert atmosphere or by oven-drying overnight.[8]

  • Anhydrous Solvents: Use freshly distilled, anhydrous solvents like diethyl ether or tetrahydrofuran (THF).[9]

  • Magnesium Activation: The surface of magnesium turnings can have a passivating oxide layer. Activation with a small crystal of iodine or 1,2-dibromoethane is often necessary to expose a fresh magnesium surface and initiate the reaction.[10]

Q2: I've observed a significant amount of a white, crystalline solid in my crude product after the Grignard reaction. What is it and how can I minimize it?

A2: This is most likely biphenyl, a common byproduct in Grignard reactions involving phenylmagnesium bromide.[8] It forms from the coupling of the Grignard reagent with unreacted bromobenzene.[8]

• Causality: High concentrations of bromobenzene and elevated reaction temperatures favor the formation of biphenyl.[8]

• Minimization & Removal:

  • Slow Addition: Add the bromobenzene solution dropwise to the magnesium suspension to maintain a low instantaneous concentration.

  • Temperature Control: Maintain a gentle reflux and avoid excessive heating.

  • Purification: Biphenyl can be removed from the desired alcohol intermediate by trituration with a solvent in which it is more soluble, such as petroleum ether.[6]

Q3: During the dehydration of 2-methyl-1,1-diphenylpropan-2-ol, I'm getting a mixture of alkene isomers. How can I improve the selectivity for 2-Methyl-1,1-diphenylpropene?

A3: The acid-catalyzed dehydration of tertiary alcohols proceeds through an E1 mechanism involving a carbocation intermediate.[11][12] This can lead to rearrangements and the formation of multiple alkene products.

• Mechanistic Insight: The protonation of the hydroxyl group creates a good leaving group (water).[3] Departure of water forms a tertiary carbocation. Deprotonation from an adjacent carbon then forms the double bond.

• Troubleshooting Isomer Formation:

  • Choice of Acid: While strong acids like sulfuric acid are effective, they can also promote side reactions and charring.[13] Milder conditions, such as using phosphoric acid or catalytic amounts of a strong acid with heat, can sometimes offer better selectivity.

  • Temperature Control: The reaction temperature can influence the product distribution. It is advisable to start at a lower temperature and slowly increase it while monitoring the reaction progress.

Experimental Protocol: Grignard Reaction and Dehydration

Step 1: Synthesis of 2-methyl-1,1-diphenylpropan-2-ol

• Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Grignard Formation: To the flask, add magnesium turnings and a crystal of iodine. In the dropping funnel, place a solution of bromobenzene in anhydrous diethyl ether.

• Initiation: Add a small portion of the bromobenzene solution to the magnesium. If the reaction does not start (indicated by bubbling and a color change), gently warm the flask.

• Reaction: Once initiated, add the remaining bromobenzene solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to reflux for an additional 30-60 minutes.

• Addition of Benzophenone: Cool the Grignard reagent to 0 °C in an ice bath. Add a solution of benzophenone in anhydrous diethyl ether dropwise.[14]

• Work-up: After the addition is complete, allow the reaction to warm to room temperature. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.[14] Extract the aqueous layer with diethyl ether.

• Purification: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude alcohol can be purified by recrystallization or used directly in the next step.

Step 2: Dehydration to 2-Methyl-1,1-diphenylpropene

• Setup: Place the crude 2-methyl-1,1-diphenylpropan-2-ol in a round-bottom flask equipped with a distillation apparatus.

• Dehydration: Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid or a small amount of phosphoric acid).

• Distillation: Gently heat the mixture. The product alkene will distill as it is formed.

• Purification: Wash the distillate with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous calcium chloride, filter, and distill to obtain the pure 2-Methyl-1,1-diphenylpropene.

Workflow Diagram: Grignard & Dehydration Pathway

Caption: Grignard reaction followed by dehydration workflow.

III. Troubleshooting Guide & FAQs: Wittig Reaction Pathway

The Wittig reaction provides a more direct, one-step route to 2-Methyl-1,1-diphenylpropene from benzophenone and a suitable phosphonium ylide.[15][16]

Frequently Asked Questions (FAQs)

Q1: My Wittig reaction is not proceeding to completion, and I have a significant amount of unreacted benzophenone. What could be the issue?

A1: Incomplete reactions in Wittig synthesis often point to issues with the ylide formation or its reactivity.

• Troubleshooting Steps:

  • Ylide Generation: The ylide is typically generated by treating a phosphonium salt with a strong base like n-butyllithium or sodium hydride.[17] Ensure the base is fresh and accurately titrated. The deprotonation is often indicated by a distinct color change (e.g., to deep red or orange).[17]

  • Anhydrous & Inert Conditions: Ylides are strong bases and are sensitive to moisture and air. The reaction must be carried out under strictly anhydrous and inert (nitrogen or argon) conditions.

  • Steric Hindrance: Benzophenone is a sterically hindered ketone. A highly reactive, non-stabilized ylide is required for efficient reaction.

Q2: After work-up of my Wittig reaction, I have a very persistent, polar byproduct that is difficult to separate from my product. What is it?

A2: This is almost certainly triphenylphosphine oxide (TPPO), a stoichiometric byproduct of the Wittig reaction.[16][17]

• Properties of TPPO: TPPO is a high-boiling, crystalline solid that is often soluble in many organic solvents, making its removal by simple extraction challenging.

• Purification Strategies:

  • Column Chromatography: Flash column chromatography on silica gel is the most effective method for separating the non-polar alkene product from the highly polar TPPO.[14]

  • Crystallization: In some cases, the desired alkene can be crystallized from a solvent in which TPPO is soluble.

  • Precipitation of TPPO: Conversion of TPPO to a salt by treatment with MgBr₂ or CaCl₂ can facilitate its removal by filtration.

Experimental Protocol: Wittig Reaction

• Ylide Preparation: In a flame-dried, two-necked flask under an inert atmosphere, suspend isopropyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0 °C.

• Deprotonation: Slowly add a solution of n-butyllithium dropwise. A deep color change indicates the formation of the ylide. Stir the mixture at 0 °C for 30-60 minutes.

• Reaction with Benzophenone: Dissolve benzophenone in anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC.

• Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the mixture with diethyl ether.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a non-polar eluent (e.g., hexanes) to separate the product from triphenylphosphine oxide.[14]

Workflow Diagram: Wittig Reaction Pathway

Caption: Wittig reaction workflow for alkene synthesis.

IV. Summary of Common Byproducts and Key Parameters

Synthesis Pathway	Common Byproducts	Key Experimental Parameters
Grignard & Dehydration	Biphenyl, Unreacted Starting Materials, Alkene Isomers	Anhydrous conditions, Magnesium activation, Slow addition of reagents, Temperature control during dehydration
Wittig Reaction	Triphenylphosphine Oxide, Unreacted Benzophenone	Anhydrous and inert atmosphere, Fresh and potent base for ylide generation, Effective purification method (chromatography)

V. References

• Jasperse, J. Grignard Reaction. Chem 355.

• Quora. What is the mechanism for the dehydration of tertiary alcohols? Published October 16, 2017.

• Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). Published March 16, 2024.

• Study.com. Acid Catalyzed Dehydration of Alcohols Structure & Mechanism - Lesson.

• bartleby. Acid-catalyzed dehydration of secondary and tertiary alcohols proceeds through an El mechanism. Published November 14, 2021.

• Chemguide. dehydration of alcohols.

• YouTube. Dehydration of Alcohols. Published May 31, 2014.

• Grignard Reaction: Synthesis of Triphenylmethanol.

• Winthrop University. The Grignard Reaction.

• Web Pages. 6. Grignard Reaction.

• Chegg.com. Solved 6. 2-methyl-1,1-diphenylpropene can be prepared by. Published December 5, 2021.

• Benchchem. identification of byproducts in 1,2-diphenylpropene reactions by GC-MS.

• Chemistry at Winthrop University. The Grignard Reaction.

• Master Organic Chemistry. Wittig Reaction - Examples and Mechanism. Published February 6, 2018.

• Benchchem. Synthesis of 1,2-Diphenylpropene from Benzophenone: A Technical Guide.

• PubChem. 2-Methyl-1,1-diphenylpropene.

• NIST WebBook. 1,1-diphenyl-2-methyl-1-propene.

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Technical Support Center: Enhancing the Purification Efficiency of 2-Methyl-1,1-diphenylpropene

Welcome to the technical support center for the purification of 2-Methyl-1,1-diphenylpropene (C₁₆H₁₆). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, detailed protocols, and answers to frequently encountered challenges during the purification of this nonpolar alkene. Our focus is on providing practical, field-proven insights grounded in scientific principles to help you achieve optimal purity and yield.

Section 1: Understanding the Molecule and Its Impurity Profile

2-Methyl-1,1-diphenylpropene is a sterically hindered, nonpolar aromatic hydrocarbon.[1][2] Its physical properties are critical to designing an effective purification strategy. Given its high boiling point, purification methods must be chosen carefully to avoid thermal degradation.[3]

Property	Value	Significance for Purification
Molecular Weight	208.30 g/mol [1]	Standard for organic molecules; suitable for chromatography and distillation.
Boiling Point	~297 °C at 760 mmHg[3]	Necessitates vacuum distillation to prevent decomposition at high temperatures.[4]
Physical State	Liquid at room temperature[5]	Recrystallization is challenging and may require specialized techniques like two-solvent systems or very low temperatures.
Polarity	Nonpolar	Dictates solvent and stationary phase selection in chromatography (e.g., normal-phase).[6]

Frequently Asked Question (FAQ): What are the most common impurities in a 2-Methyl-1,1-diphenylpropene synthesis?

The impurity profile is highly dependent on the synthetic route. A common synthesis involves the acid-catalyzed dehydration of 2-methyl-1,1-diphenyl-propan-1-ol.[7]

Potential impurities from this route include:

• Unreacted Starting Material: The precursor alcohol, 2-methyl-1,1-diphenyl-propan-1-ol, may persist if the reaction is incomplete. This is a more polar impurity and is typically easy to separate.

• Rearrangement Products: Acidic conditions can promote carbocation rearrangements, leading to isomeric alkenes.[7] These isomers may have very similar polarities, making them difficult to separate.

• Polymerization Byproducts: Alkenes can polymerize under strong acidic and thermal conditions, resulting in high-molecular-weight, non-volatile residues.[8]

• Reaction Solvents and Reagents: Residual acid catalysts or solvents used in the reaction will be present in the crude product.

Section 2: Selecting the Optimal Purification Strategy

The choice of purification method depends on the scale of your experiment, the nature of the impurities, and the desired final purity.

Caption: Decision tree for selecting a purification method.

Method	Pros	Cons	Best For...
Vacuum Distillation	Excellent for large scales (>5 g); effective at removing non-volatile impurities (polymers, salts).[4]	Requires specialized equipment; risk of thermal decomposition if not controlled; poor separation of compounds with close boiling points.[4]	Large-scale purification where the main impurities are non-volatile or have significantly different boiling points.
Column Chromatography	High resolution for separating closely related isomers; versatile for a wide range of scales (<50 mg to multi-gram).[6][9]	Can be time-consuming and solvent-intensive; risk of sample loss on the column.	Isolating the target compound from isomers or impurities with similar physical properties.[10]
Recrystallization	Potentially yields very high-purity material; cost-effective.[11]	Difficult for liquids or low-melting solids; risk of "oiling out"; yield can be compromised if too much solvent is used.[9][12]	Final polishing step if the compound can be induced to solidify and impurities have different solubility profiles.

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during purification in a question-and-answer format.

Recrystallization Issues

Q: My compound "oils out" instead of forming crystals. What should I do?

• Potential Cause: "Oiling out" occurs when the melting point of your compound is lower than the temperature of the solution from which it is precipitating.[12] The compound comes out of solution as a liquid, which often traps impurities.

• Solutions & Scientific Rationale:

  • Add More "Good" Solvent: Re-heat the solution until the oil dissolves, then add a small amount of additional hot solvent. This lowers the saturation point, meaning the solution will need to cool to a lower temperature before precipitation begins, hopefully below the compound's melting point.[12]

  • Switch to a Lower-Boiling Solvent: Choose a solvent with a lower boiling point. This ensures the solution is cooler when saturated, reducing the likelihood of oiling out.

  • Use a Two-Solvent System: Dissolve the compound in a minimum of a "good" solvent (in which it is very soluble). Then, slowly add a "bad" solvent (in which it is poorly soluble) dropwise at a slightly elevated temperature until the solution becomes faintly cloudy (the saturation point). Then, allow it to cool slowly.[13][14]

Q: No crystals are forming, even after placing the flask in an ice bath. What's wrong?

• Potential Causes: The solution may be supersaturated, or nucleation has not been initiated.[15] Alternatively, you may have used far too much solvent.[12]

• Solutions & Scientific Rationale:

  • Induce Nucleation: Scratch the inside of the flask just below the solvent level with a glass rod. The microscopic scratches provide a surface for crystal growth to begin.

  • Seed the Solution: Add a tiny crystal of pure 2-Methyl-1,1-diphenylpropene to the solution. This provides a template for crystallization.[11][16]

  • Reduce Solvent Volume: If the above methods fail, you likely used too much solvent. Gently heat the solution and boil off some of the solvent to re-concentrate it, then attempt to cool it again.[12]

Column Chromatography Problems

Caption: Troubleshooting logic for common column chromatography issues.

Q: I'm getting poor separation between my product and an impurity. How can I improve resolution?

• Potential Causes: The mobile phase may be too polar, the column may be too short, or it may be overloaded.[10]

• Solutions & Scientific Rationale:

  • Optimize the Mobile Phase: The key is to find a solvent system where the desired compound has an Rf value of ~0.3-0.4 on TLC.[17] For 2-Methyl-1,1-diphenylpropene, start with a very nonpolar mobile phase (e.g., pure hexane) and gradually increase the polarity by adding small amounts of a slightly more polar solvent like ethyl acetate or dichloromethane. A less polar mobile phase will increase the interaction with the silica gel, slowing down the elution and improving separation between nonpolar compounds.[6][17]

  • Adjust Column Dimensions: Use a longer and narrower column. This increases the surface area of the stationary phase and the residence time, providing more opportunities for separation.

  • Reduce the Sample Load: Overloading the column is a common mistake that leads to broad, overlapping bands.[10] A general rule of thumb is to use a mass ratio of silica gel to crude product of at least 30:1.

Q: My compound is streaking down the column instead of forming a tight band. Why?

• Potential Causes: The sample may be poorly soluble in the mobile phase, or the column is overloaded.

• Solutions & Scientific Rationale:

  • Ensure Proper Sample Loading: Dissolve the crude product in the minimum amount of the mobile phase (or a less polar solvent) before loading it onto the column.[10] This ensures the sample starts as a very narrow, concentrated band. If the sample is not soluble in the mobile phase, it can be adsorbed onto a small amount of silica gel (dry loading) which is then added to the top of the column.

  • Decrease Sample Concentration: As with poor resolution, streaking is a classic sign of column overload. Reduce the amount of material being purified.[18]

Vacuum Distillation Challenges

Q: My product is turning dark or decomposing in the distillation flask. How can I prevent this?

• Potential Causes: The temperature is too high, or the exposure to heat is too long.[4] 2-Methyl-1,1-diphenylpropene has a high boiling point, making it susceptible to thermal degradation.

• Solutions & Scientific Rationale:

  • Improve the Vacuum: The single most important factor is achieving a lower pressure. A better vacuum lowers the boiling point significantly, allowing distillation at a safer temperature. Ensure all joints are properly sealed and the vacuum pump is in good condition.[4]

  • Use a Stir Bar: Ensure smooth, even boiling by using a magnetic stir bar. This prevents "bumping," which can lead to localized overheating.[4]

  • Minimize Heating Time: Heat the distillation flask rapidly to the distillation temperature and collect the product efficiently. Do not let the material sit at a high temperature for an extended period.[4]

Section 4: Key Experimental Protocols

Protocol 4.1: Method Development for Column Chromatography using TLC

• Prepare a Stock Solution: Dissolve a small amount (~1-2 mg) of your crude product in ~0.5 mL of a moderately polar solvent like dichloromethane or ethyl acetate.

• Prepare TLC Chambers: In separate sealed containers (e.g., a beaker with a watch glass), add a small amount of different solvent systems. Start with nonpolar systems and increase polarity. Good starting points for 2-Methyl-1,1-diphenylpropene are:

  • 100% Hexane

  • 2% Ethyl Acetate in Hexane

  • 5% Ethyl Acetate in Hexane

  • 10% Ethyl Acetate in Hexane

• Spot the TLC Plate: Using a capillary tube, spot your crude product solution on the baseline of a TLC plate.[6]

• Develop the Plate: Place the TLC plate in a chamber, ensuring the solvent level is below the baseline. Allow the solvent to run up the plate until it is ~1 cm from the top.

• Visualize and Analyze: Remove the plate, mark the solvent front, and let it dry. Visualize the spots under a UV lamp. The ideal solvent system is one that moves the desired product to an Rf (retention factor) of approximately 0.3-0.4 and shows the greatest separation from all impurities.[17]

Protocol 4.2: Step-by-Step Flash Chromatography

• Column Preparation: Select a column with an appropriate diameter for your sample size. Secure it vertically. Add a small plug of cotton or glass wool at the bottom.

• Packing the Column (Slurry Method):

  • In a beaker, mix the calculated amount of silica gel (e.g., 30-50g for 1g of crude product) with your chosen mobile phase to create a thin, pourable slurry.

  • Pour the slurry into the column. Use a funnel to avoid spilling.

  • Gently tap the side of the column to help the silica pack evenly and remove air bubbles.

  • Add a thin layer of sand on top of the silica bed to protect it during solvent and sample addition.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer. Do not let the column run dry.[17]

• Sample Loading (Wet Loading):

  • Dissolve your crude product in the absolute minimum volume of the mobile phase.[10]

  • Carefully pipette this concentrated solution directly onto the center of the sand layer.

  • Open the stopcock and allow the sample to absorb onto the silica, again draining the solvent to the top of the sand.

  • Carefully add a small amount of fresh mobile phase to wash the sides of the column and repeat the draining process.

• Elution and Fraction Collection:

  • Carefully fill the column with the mobile phase.

  • Apply gentle air pressure to the top of the column to achieve a steady flow rate (hence "flash" chromatography).

  • Collect the eluent in a series of numbered test tubes or flasks.[6]

• Analysis: Spot every few fractions on a TLC plate to determine which ones contain your pure product. Combine the pure fractions and remove the solvent using a rotary evaporator.

References

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Technical Support Center: Synthesis of Sterically Hindered Alkenes

A Senior Application Scientist's Guide to Preventing Dimerization and Other Side Reactions

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing sterically hindered alkenes. Dimerization of starting materials or intermediates is a frequent and frustrating side reaction that can significantly lower the yield of your desired product and complicate purification.

This document provides in-depth, troubleshooting guidance in a direct question-and-answer format. We will move beyond simple procedural lists to explain the underlying mechanistic principles, empowering you to make informed decisions in your experimental design.

Table of Contents

• Frequently Asked Questions (FAQs) - General Principles

  • Q1: What are the primary drivers of dimerization in hindered alkene synthesis?

  • Q2: How does steric hindrance influence the competition between desired cross-coupling and undesired dimerization?

  • Q3: What is the general role of reaction concentration in preventing dimerization?

• Troubleshooting Guide 1: Palladium-Catalyzed Cross-Coupling Reactions

  • 2.1 Suzuki-Miyaura Coupling

    • Q: My primary side-product is the homocoupling of my boronic acid. What causes this and how can I prevent it?

    • Protocol: Ligand Screening and Degassing for Suppressing Homocoupling in a Hindered Suzuki-Miyaura Reaction.

  • 2.2 Sonogashira Coupling

    • Q: I'm observing significant Glaser-Hay homocoupling of my terminal alkyne. How can I favor the cross-coupling product?

  • 2.3 Stille Coupling

    • Q: How can I minimize homocoupling of my organostannane reagent, especially with hindered substrates?

• Troubleshooting Guide 2: Olefin Metathesis

  • Q: My cross-metathesis reaction is plagued by homodimerization of the more reactive olefin. How can I improve the yield of the desired cross-product?

  • Protocol: High-Dilution Cross-Metathesis of a Sterically Demanding Olefin.

• Troubleshooting Guide 3: Wittig and Horner-Wadsworth-Emmons (HWE) Reactions

  • Q: While dimerization is less common, I'm getting low yields with sterically hindered ketones. What are the likely side reactions and how can I mitigate them?

• References

Frequently Asked Questions (FAQs) - General Principles

Q1: What are the primary drivers of dimerization in hindered alkene synthesis?

Dimerization, or homocoupling, arises from several key factors that compete with the desired reaction pathway. Understanding these drivers is the first step in troubleshooting.

• Catalyst Reactivity and Speciation: In many cross-coupling reactions, the active catalytic species can react with two molecules of the same starting material. For instance, in Suzuki coupling, Pd(II) species can facilitate the homocoupling of boronic acids.[1][2] The rate of reductive elimination to form the dimer can sometimes be faster than the rate of transmetalation with the second coupling partner.

• Reaction Kinetics: If the rate of activation of one coupling partner is significantly faster than the rate of the subsequent cross-coupling step, the concentration of the activated intermediate can build up, increasing the likelihood of it reacting with another molecule of the same kind.

• Presence of Oxidants: Oxygen is a notorious culprit, particularly in palladium- and copper-catalyzed reactions. It can promote the oxidative homocoupling of organometallic reagents, such as boronic acids in Suzuki reactions and terminal alkynes in Sonogashira couplings (Glaser coupling).[1][3]

• Substrate Reactivity: Highly reactive starting materials, such as some Grignard reagents or organolithiums, can be prone to self-coupling if their concentration is not carefully controlled.

Q2: How does steric hindrance influence the competition between desired cross-coupling and undesired dimerization?

Steric hindrance is a double-edged sword. While you are trying to synthesize a sterically congested molecule, the very hindrance that defines your target can also impede the desired reaction pathway, sometimes making dimerization a more favorable, less hindered alternative.

• Slowing Desired Reactions: Large, bulky groups on your substrates can slow down key steps in the catalytic cycle, such as oxidative addition, transmetalation, or reductive elimination.[4] This extended reaction time provides more opportunity for side reactions like dimerization to occur.

• Favoring Less Hindered Pathways: If the transition state for the desired cross-coupling is highly sterically congested, the catalyst may preferentially engage in a less demanding homocoupling pathway, especially if one of the coupling partners is small and unhindered.

• Ligand Choice is Critical: The steric and electronic properties of ligands on the metal catalyst are paramount. Bulky, electron-rich ligands can create a sterically demanding coordination sphere around the metal center that favors the reductive elimination of the cross-coupled product over the homocoupled dimer.[1][4]

Q3: What is the general role of reaction concentration in preventing dimerization?

Reaction concentration is a critical parameter to control, particularly for bimolecular side reactions like dimerization.

• High Dilution Principle: For intermolecular reactions, lowering the concentration of the reactants decreases the probability of two molecules of the same starting material encountering each other at the catalytic center. This is a classic strategy in olefin metathesis to favor intramolecular ring-closing over intermolecular dimerization/oligomerization, and the same principle applies to suppressing intermolecular homodimerization in cross-metathesis.[5]

• Slow Addition Technique: A practical way to maintain a low effective concentration of a highly reactive reagent is to add it slowly to the reaction mixture (e.g., via syringe pump). This prevents a buildup of the reagent and minimizes its chance to dimerize. This is a common and effective technique in Grignard reagent formation and subsequent coupling reactions.[6][7]

Troubleshooting Guide 1: Palladium-Catalyzed Cross-Coupling Reactions

Suzuki-Miyaura Coupling

Q: My primary side-product is the homocoupling of my boronic acid. What causes this and how can I prevent it?

This is one of the most common issues in Suzuki couplings, especially with electron-rich boronic acids or when reactions are sluggish due to steric hindrance. The primary causes are the presence of oxygen and reactive Pd(II) species in your reaction.[1][8]

Troubleshooting Workflow: Suzuki Homocoupling

Caption: Troubleshooting workflow for Suzuki homocoupling.

Causality Explained:

• Oxygen Exclusion: Oxygen facilitates an oxidative mechanism for homocoupling. By rigorously removing it, you shut down this major side-reaction pathway. A simple nitrogen blanket is often insufficient; subsurface sparging with argon for 20-30 minutes is highly recommended.[1][8]

• Catalyst Choice: Pd(II) precatalysts must be reduced to the active Pd(0) in situ. If this reduction is slow or incomplete, the remaining Pd(II) can directly react with your boronic acid in a stoichiometric homocoupling reaction.[8] Starting with a Pd(0) source bypasses this issue.

• Ligand Effects: Bulky phosphine ligands like SPhos or XPhos accelerate the rate-limiting reductive elimination step for the cross-coupled product.[9] This makes the desired reaction kinetically more favorable than the competing homocoupling pathway.

• Boronic Acid Surrogates: Boronic acids can be prone to protodeboronation and other degradation pathways. More stable surrogates like pinacol esters or MIDA boronates release the boronic acid slowly into the reaction mixture, keeping its instantaneous concentration low and minimizing side reactions.[1]

Quantitative Impact of Experimental Parameters on Suzuki Homocoupling

Parameter	Condition A	Yield of Dimer (%)	Condition B	Yield of Dimer (%)	Reference
Atmosphere	Reaction run under Air	~15-20%	Reaction run under N₂ (subsurface sparge)	<2%	[1][8]
Pd Source	Pd(OAc)₂ (Pd(II))	~8-12%	Pd₂(dba)₃ (Pd(0))	<3%	[1]
Additive	No Additive	~10%	+ Potassium Formate (mild reductant)	<1%	[8]

Note: Yields are illustrative and highly dependent on the specific substrates and other conditions.

Protocol: Ligand Screening and Degassing for Suppressing Homocoupling in a Hindered Suzuki-Miyaura Reaction

This protocol outlines a general procedure for coupling a sterically hindered aryl bromide with an arylboronic acid, with specific steps to minimize homocoupling.

• Reagent and Solvent Preparation:

  • Dry all solvents (e.g., Toluene, Dioxane) over molecular sieves or by passing through a solvent purification system.

  • Degas the solvents by sparging with argon for at least 30 minutes prior to use.

• Reaction Setup:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), the boronic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).

  • Seal the flask with a septum, and purge with argon for 10 minutes.

• Catalyst Preparation:

  • In a separate glovebox or Schlenk flask, pre-mix the Pd(0) source (e.g., Pd₂(dba)₃, 1 mol%) and the bulky phosphine ligand (e.g., SPhos, 2.5 mol%).

• Reaction Execution:

  • Add the degassed solvent to the flask containing the substrates and base via cannula.

  • Add the catalyst mixture to the reaction flask.

  • Heat the reaction to the desired temperature (e.g., 80-100 °C) under a positive pressure of argon.

• Monitoring and Workup:

  • Monitor the reaction by TLC or LC-MS. Check for the formation of the homocoupled byproduct, which will have a mass double that of the boronic acid starting material (minus two -OH groups).

  • Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by column chromatography.

Sonogashira Coupling

Q: I'm observing significant Glaser-Hay homocoupling of my terminal alkyne. How can I favor the cross-coupling product?

Glaser-Hay coupling is the copper-catalyzed oxidative dimerization of terminal alkynes. Since the traditional Sonogashira reaction uses a copper(I) co-catalyst, this is a very common side reaction, often promoted by the presence of oxygen.[3]

Key Strategies:

• Go Copper-Free: The most effective strategy is to use a copper-free Sonogashira protocol.[10][11] Modern palladium/phosphine ligand systems are efficient enough to catalyze the coupling without the need for a copper co-catalyst, thereby eliminating the primary pathway for Glaser coupling.

• Rigorous Oxygen Exclusion: If using a traditional copper-catalyzed system, the exclusion of oxygen is absolutely critical. Use freeze-pump-thaw cycles for degassing solvents and ensure the reaction is maintained under a strictly inert atmosphere.

• Use of a Reductive Atmosphere: One study demonstrated that performing the reaction under an atmosphere of hydrogen gas diluted with nitrogen or argon can significantly reduce the amount of homocoupled byproduct to as low as 2%.[3]

• Ligand Choice: Bulky, electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands on the palladium center can promote the desired cross-coupling catalytic cycle, making it more competitive with the copper-mediated homocoupling pathway.[12]

Stille Coupling

Q: How can I minimize homocoupling of my organostannane reagent, especially with hindered substrates?

Homocoupling in Stille reactions can occur through radical pathways or via reactions with oxygen. While generally less prevalent than in Suzuki or Sonogashira couplings, it can become problematic with sluggish, sterically hindered substrates.

Key Strategies:

• Ligand Selection: Sterically hindered and electron-rich phosphine ligands, such as tri(2-furyl)phosphine (P(2-furyl)₃) or P(t-Bu)₃, can accelerate the reductive elimination step, favoring the formation of the cross-coupled product.[13][14]

• Strictly Anaerobic Conditions: As with other cross-coupling reactions, rigorously exclude oxygen to prevent radical-initiated side reactions that lead to homocoupling.[13]

• Stoichiometry Control: Avoid using a large excess of the organostannane reagent, as this can increase the statistical likelihood of homocoupling.[13]

• Copper(I) Additive: The addition of Cu(I) salts (e.g., CuI) can sometimes accelerate the transmetalation step, which can help the desired catalytic cycle outcompete the homocoupling pathway.[14]

Troubleshooting Guide 2: Olefin Metathesis

Q: My cross-metathesis reaction is plagued by homodimerization of the more reactive olefin. How can I improve the yield of the desired cross-product?

In cross-metathesis (CM), the goal is to couple two different alkenes. However, if one alkene is much more reactive towards the catalyst and itself (i.e., has a high propensity for homodimerization), you will form significant amounts of this undesired dimer.

Troubleshooting Workflow: Olefin Metathesis Homodimerization

Caption: Troubleshooting workflow for cross-metathesis.

Causality Explained:

• Catalyst Choice: For sterically demanding substrates, specialized catalysts are often required. For example, Hoveyda-Grubbs type catalysts with modified steric bulk can improve performance and yield.[5] The choice of catalyst can influence the relative rates of initiation, propagation, and decomposition, all of which affect the product distribution.

• Concentration and Stoichiometry: Cross-metathesis is an equilibrium-driven process. According to Le Chatelier's principle, using a large excess of one reactant will push the equilibrium towards the cross-coupled product.[15] Furthermore, performing the reaction at high dilution physically separates the reactive species, reducing the rate of the bimolecular homodimerization side reaction.[5]

• Slow Addition: By adding the more reactive alkene slowly, you maintain its concentration at a very low level throughout the reaction. This ensures that when a molecule of this alkene reacts, it is far more likely to encounter the other coupling partner (present in higher concentration) than another molecule of its own kind.

Protocol: High-Dilution Cross-Metathesis of a Sterically Demanding Olefin

This protocol describes the cross-metathesis of a hindered alkene (Alkene A) with a less hindered partner (Alkene B, used in excess), employing slow addition to minimize homodimerization of Alkene A.

• Preparation:

  • Thoroughly dry and degas a suitable solvent (e.g., dichloromethane or toluene).

  • Ensure both alkene starting materials are pure and free of inhibitors.

• Reaction Setup:

  • To a flame-dried, three-neck round-bottom flask fitted with a reflux condenser and an argon inlet, add the Grubbs-type catalyst (e.g., Grubbs II, 1-5 mol%).

  • Add the less hindered alkene (Alkene B, 3.0 equiv) and the bulk of the degassed solvent to achieve a final reaction concentration of approximately 0.01-0.05 M.

  • In a separate, gas-tight syringe, prepare a solution of the hindered, homodimerization-prone alkene (Alkene A, 1.0 equiv) in a small amount of the degassed solvent.

• Execution:

  • Heat the reaction flask to the desired temperature (e.g., 40 °C).

  • Using a syringe pump, add the solution of Alkene A to the reaction flask over a period of several hours (e.g., 4-8 hours).

  • After the addition is complete, allow the reaction to stir at temperature for an additional 1-2 hours.

• Workup and Analysis:

  • Monitor the reaction by GC-MS or LC-MS to track the formation of the desired cross-product and the homodimer of Alkene A.

  • Upon completion, cool the reaction, and quench by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

  • Concentrate the reaction mixture and purify by column chromatography.

Troubleshooting Guide 3: Wittig and Horner-Wadsworth-Emmons (HWE) Reactions

Q: While dimerization is less common, I'm getting low yields with sterically hindered ketones. What are the likely side reactions and how can I mitigate them?

In Wittig and HWE reactions with hindered ketones, the primary issue is often not dimerization but a failure of the reaction to proceed, or side reactions resulting from the high basicity of the ylide/phosphonate carbanion.[16]

• Problem 1: Enolization of the Ketone: Non-stabilized Wittig ylides and phosphonate carbanions are strong bases. With sterically hindered ketones, nucleophilic attack at the carbonyl carbon is slow. The ylide may instead act as a base, abstracting an α-proton from the ketone to form an enolate. Upon workup, this simply regenerates the starting ketone, leading to low conversion.

  • Solution: Use a salt-free ylide if possible, as lithium salts can enhance basicity and promote enolization.[10] For the HWE reaction, using milder bases like NaH or K₂CO₃ with 18-crown-6 can sometimes be effective.[17] If enolization is insurmountable, an alternative olefination method (e.g., Peterson or Tebbe olefination) may be necessary.

• Problem 2: Ylide/Phosphonate Decomposition: The reactive intermediates can be thermally unstable or react with trace impurities (water, oxygen).

  • Solution: Ensure strictly anhydrous and anaerobic conditions. Prepare the ylide or phosphonate carbanion at low temperatures (e.g., -78 °C or 0 °C) and add the hindered ketone slowly at that temperature before allowing the reaction to warm.

• Problem 3: Self-Condensation of Phosphonate Esters (HWE): While less common, if the phosphonate ester itself possesses an enolizable proton and an electrophilic site, self-condensation can theoretically occur under strongly basic conditions, although this is rarely the primary competing reaction.

  • Solution: The standard HWE conditions, where the phosphonate carbanion is generated in the presence of the aldehyde/ketone electrophile, are designed to have the carbanion react immediately with the intended partner. Slow addition of the base to a mixture of the phosphonate and the ketone can help ensure the desired reaction occurs preferentially.

References

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• Horner–Wadsworth–Emmons reaction. Grokipedia. [Link]

• Suzuki Arylation of 1,1-Dibromo-1-alkenes: Synthesis of TetraSubstituted Alkenes. ChemInform. [Link]

• Stepwise Suzuki−Miyaura Cross‐Coupling of Triborylalkenes Derived from Alkynyl−B(dan)s: Regioselective and Flexible Synthesis of Tetrasubstituted Alkenes. Angew. Chem. Int. Ed.2020 , 59(51), 23150-23158. [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Org. Process Res. Dev.2007 , 11(3), 569–573. [Link]

• Highly Efficient Activation, Regeneration, and Active Site Identification of Oxide-Based Olefin Metathesis Catalysts. ACS Catal.2017 , 7(1), 617–625. [Link]

• Catalytic Carbonyl-Olefin Metathesis of Aliphatic Ketones: Iron(III) Homo-Dimers as Lewis Acidic Superelectrophiles. J. Am. Chem. Soc.2019 , 141(1), 179-183. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Org. Chem. Front.2024 . [Link]

• Horner–Wadsworth–Emmons reaction. Wikipedia. [Link]

• Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Organic Chemistry Portal. [Link]

• Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Trans.2021 , 50, 1481-1487. [Link]

• Deciphering complexity in Pd–catalyzed cross-couplings. Nat. Commun.2021 , 12, 4811. [Link]

• Horner-Wadsworth-Emmons reaction to form alkenes. YouTube. [Link]

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catal.2022 , 12(6), 3410–3422. [Link]

• Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent. ACS Omega. 2018 , 3(7), 8089–8101. [Link]

• Master Olefin Metathesis in 30 min!. YouTube. [Link]

• Intramolecular Hydroamidation of Alkenes Enabling Asymmetric Synthesis of β-Lactams via Unprecedented Mechanism of NiH Catalysis. J. Am. Chem. Soc.2021 , 143(30), 11775–11784. [Link]

• Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation. Org. Lett.2020 , 22(11), 4169–4174. [Link]

• Palladium-Catalyzed Cross-Coupling and Related Reactions of Non-Classical Electrophiles Focusing on Esters. Yale University EliScholar. [Link]

• Grubbs Cross-Metathesis Pathway for a Scalable Synthesis of γ-Keto-α,β-unsaturated Esters. Org. Lett.2014 , 16(2), 520-523. [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. Org. Lett.2003 , 5(11), 1841–1844. [Link]

• A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. Int. J. Mol. Sci.2023 , 24(4), 3658. [Link]

• Deciphering Complexity in Pd–Catalyzed Cross-Couplings. ChemRxiv. [Link]

• Utility of semicarbazones as ligands in newly made palladium complex for facile Suzuki homocoupling reaction of alkyl and aryl boronic acids. Appl. Organomet. Chem.2021 , 35(10), e6371. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• Wittig Reaction. BYJU'S. [Link]

• Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. J. Am. Chem. Soc.2004 , 126(43), 13028–13032. [Link]

• Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry. 2012 , 77(14), 6168-6173. [Link]

• Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. Catalysts. 2020 , 10(11), 1253. [Link]

• Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. RSC Advances. 2023 , 13(7), 4509-4528. [Link]

• Copper in Cross-Coupling Reactions: I. Sonogashira-Hagihara Reaction. Chem. Rev.2015 , 115(1), 711-746. [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. 2021 , 11(12), 6939-6953. [Link]

• Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. DiVA portal. [Link]

• How to avoid dimer formation in the grignard reaction, while preparing grignard reagent?. ResearchGate. [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. ACS Publications. [Link]

• Grubbs Cross-Metathesis Pathway for a Scalable Synthesis of γ-Keto-α,β-unsaturated Esters. ACS Publications. [Link]

• The Mechanisms of the Stille Reaction. University of Windsor. [Link]

• Olefin Metathesis. Master Organic Chemistry. [Link]

• Transition-Metal-Free Coupling Reactions. Chem. Rev.2016 , 116(20), 12564–12649. [Link]

• Practical, catalytic, asymmetric synthesis of beta-lactones via a sequential ketene dimerization/hydrogenation process: inhibitors of the thioesterase domain of fatty acid synthase. J. Org. Chem.2006 , 71(12), 4544-55. [Link]

• The Stille Reaction. Myers Group, Harvard University. [Link]

• Stille Couplings Catalytic in Tin: The “Sn-O” Approach. MSU Chemistry. [Link]

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Technical Support Center: 2-Methyl-1,1-diphenylpropene

Welcome to the comprehensive technical support guide for 2-Methyl-1,1-diphenylpropene (CAS No. 781-33-9). This resource is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth information on its stability and storage, presented in a practical question-and-answer format, including troubleshooting guides and frequently asked questions.

I. Core Concepts: Understanding the Stability of 2-Methyl-1,1-diphenylpropene

2-Methyl-1,1-diphenylpropene is an unsaturated hydrocarbon featuring a sterically hindered trisubstituted double bond and two phenyl groups. Its stability is primarily influenced by the reactivity of the double bond and the phenyl groups. While generally stable under recommended storage conditions, it can be susceptible to degradation through several pathways, including oxidation, photodegradation, and acid-catalyzed reactions. Understanding these potential degradation routes is crucial for maintaining the compound's purity and ensuring the reliability of experimental results.

II. Troubleshooting Guide: Addressing Common Issues

This section addresses specific problems that may arise during the handling and storage of 2-Methyl-1,1-diphenylpropene.

Scenario 1: Unexpected Peaks in Chromatographic Analysis (GC-MS or HPLC)

Question: I am analyzing a sample of 2-Methyl-1,1-diphenylpropene that has been stored in my lab for several months, and I observe unexpected peaks in the chromatogram. What could be the cause?

Answer: The appearance of new peaks in your chromatogram is a strong indicator of degradation. The identity of these peaks will depend on the specific storage conditions. Here's a systematic approach to troubleshoot this issue:

Potential Causes and Solutions:

• Oxidative Degradation: The most likely cause of degradation is oxidation, especially if the compound was not stored under an inert atmosphere. The double bond is susceptible to oxidation, which can lead to the formation of epoxides, diols, or cleavage products. The benzylic positions are also prone to oxidation.

  • Identification of Degradants:

    • Epoxide Formation: Look for a peak with a mass corresponding to the addition of one oxygen atom (M+16). The resulting epoxide would be 2-methyl-2,3-diphenyl-oxirane.

    • Diol Formation: Subsequent hydrolysis of the epoxide would lead to 2-methyl-1,1-diphenylpropane-1,2-diol. Look for a peak corresponding to M+34.[1][2]

    • Oxidative Cleavage: More aggressive oxidation can cleave the double bond, potentially forming benzophenone and acetone.

  • Preventative Measures:

    • Always store 2-Methyl-1,1-diphenylpropene under an inert atmosphere (e.g., argon or nitrogen).

    • Use solvents that have been purged with an inert gas to remove dissolved oxygen.

• Photodegradation: Exposure to light, particularly UV light, can induce degradation. Aromatic compounds and alkenes can undergo photochemical reactions.

  • Identification of Degradants: Photodegradation can lead to a complex mixture of products, including isomers and radicals that can initiate polymerization.

  • Preventative Measures:

    • Store the compound in an amber vial or a container wrapped in aluminum foil to protect it from light.

    • Minimize exposure to ambient light during handling.

• Acid-Catalyzed Degradation: Trace amounts of acidic impurities in your storage container or solvent can catalyze hydration or polymerization of the alkene.

  • Identification of Degradants: The primary product of acid-catalyzed hydration would be 2-phenyl-3-methyl-2-butanol.

  • Preventative Measures:

    • Ensure all glassware is thoroughly cleaned and dried.

    • Use high-purity, neutral solvents.

Workflow for Investigating Degradation

Caption: Troubleshooting workflow for identifying the cause of degradation.

Scenario 2: Change in Physical Appearance

Question: My sample of 2-Methyl-1,1-diphenylpropene, which was initially a clear liquid, has turned yellow and become more viscous. What does this indicate?

Answer: A change in color to yellow and an increase in viscosity are classic signs of degradation, likely due to a combination of oxidation and polymerization.

Potential Causes and Solutions:

• Oxidation: As mentioned previously, oxidation can lead to the formation of chromophoric (color-producing) species.

• Polymerization: The double bond in 2-Methyl-1,1-diphenylpropene can undergo radical-initiated polymerization, especially when exposed to heat, light, or impurities that can act as radical initiators (e.g., peroxides formed from oxidation). This polymerization will lead to an increase in viscosity.

  • Preventative Measures:

    • Strict adherence to recommended storage conditions (see FAQ section).

    • Consider adding a radical inhibitor, such as BHT (butylated hydroxytoluene), at a low concentration (e.g., 100 ppm) for long-term storage, if compatible with your downstream applications.

III. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-Methyl-1,1-diphenylpropene?

A1: To ensure the long-term stability of 2-Methyl-1,1-diphenylpropene, it is crucial to store it under the following conditions:

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidative degradation of the double bond and benzylic positions.
Light	Protection from light (Amber vial or wrapped container)	Minimizes the risk of photodegradation and photo-initiated polymerization.
Container	Borosilicate glass (Type I) or high-density polyethylene (HDPE) for short-term use.	Inert and minimizes the risk of leaching or catalytic effects. For long-term storage, glass is preferred.[2][3][4]
Container Seal	Tightly sealed with a PTFE-lined cap	Prevents exposure to air and moisture.

Q2: What materials should I avoid when handling or storing 2-Methyl-1,1-diphenylpropene?

A2: Due to its chemical nature, certain materials should be avoided to prevent degradation or contamination:

• Reactive Metals: Avoid contact with reactive metals such as copper and brass, which can catalyze oxidation. Stainless steel is generally a suitable material for handling.

• Certain Plastics: While HDPE is acceptable for short-term storage, avoid prolonged contact with plastics that may be susceptible to attack by aromatic hydrocarbons, such as polystyrene and polyvinyl chloride (PVC).[5]

• Rubber and Cork Stoppers: These materials can absorb the compound and may leach impurities into the sample. Use PTFE-lined caps for sealing.[6]

Q3: How can I assess the purity of my 2-Methyl-1,1-diphenylpropene sample?

A3: Several analytical techniques can be used to determine the purity of 2-Methyl-1,1-diphenylpropene. The choice of method will depend on the expected impurities and the required level of sensitivity.

Analytical Technique	Purpose	Key Parameters to Monitor
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities and degradation products.	Peak purity, presence of new peaks, mass-to-charge ratio of components.[1][7][8][9]
High-Performance Liquid Chromatography (HPLC)	Quantification of the main component and non-volatile impurities.	Retention time, peak area, resolution from potential degradation products.[10][11][12]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Structural confirmation and detection of structural impurities.	Chemical shifts, integration values, presence of unexpected signals.
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional group analysis to detect oxidative degradation.	Appearance of hydroxyl (-OH) or carbonyl (C=O) stretches.

Experimental Protocol: Purity Assessment by GC-MS

This protocol provides a general method for assessing the purity of 2-Methyl-1,1-diphenylpropene. Method optimization may be required based on the specific instrument and column used.

• Sample Preparation:

  • Prepare a stock solution of 2-Methyl-1,1-diphenylpropene in a suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of 1 mg/mL.

  • Prepare a series of dilutions for linearity assessment if quantitative analysis is required.

• GC-MS Instrumentation and Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (split or splitless, depending on concentration)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: 40-400 amu.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Integrate the peak corresponding to 2-Methyl-1,1-diphenylpropene and any impurity peaks.

  • Calculate the purity as the percentage of the main peak area relative to the total peak area.

  • Use the mass spectra to identify any significant impurities by comparing them to a spectral library (e.g., NIST).

Potential Degradation Pathways

Caption: Potential degradation pathways of 2-Methyl-1,1-diphenylpropene.

IV. Concluding Remarks

The stability and integrity of 2-Methyl-1,1-diphenylpropene are paramount for its successful application in research and development. By understanding its potential degradation pathways and adhering to the recommended storage and handling procedures outlined in this guide, researchers can ensure the quality of their starting materials and the validity of their experimental outcomes. When in doubt, it is always recommended to re-analyze the purity of the compound before use, especially after prolonged storage.

V. References

• Litman, Z. C., Sharma, A., & Hartwig, J. F. (2018). Oxidation of Hindered Allylic C–H Bonds with Applications to the Functionalization of Complex Molecules. Journal of the American Chemical Society, 140(35), 11045–11055.

• Litman, Z. C., Sharma, A., & Hartwig, J. F. (2018). Oxidation of Hindered Allylic C–H Bonds with Applications to the Functionalization of Complex Molecules. eScholarship, University of California.

• Ashenhurst, J. (2013, March 28). Hydroboration Oxidation of Alkenes. Master Organic Chemistry.

• Lumen Learning. (n.d.). 19.7. Oxidation of alkenes. In Organic Chemistry II.

• LibreTexts. (2021, October 28). 5.4: Oxidation of Alkenes. Chemistry LibreTexts.

• TRADESAFE. (2023, December 26). Safe Chemical Storage Containers: Expert Guide.

• PubChem. (n.d.). 2-Methyl-1,1-diphenylpropane-1,2-diol. National Center for Biotechnology Information.

• Khan, M. A., Kamal, T., & Ahmad, S. (2020). Reactive and Additive Modifications of Styrenic Polymers with Phosphorus-Containing Compounds and Their Effects on Fire Retardance. Polymers, 12(11), 2697.

• Berlin Packaging. (2024, January 24). Choosing the Best Bottles for Chemical Storage.

• University of Louisville. (n.d.). Chemical Segregation and Storage Guide.

• TRADESAFE. (2024, January 11). Best Chemical Storage Containers Revealed - Top Picks for 2024 [Video]. YouTube.

• B'Hymer, C. (2006). A gradient HPLC test procedure for the determination of impurities and the synthetic precursors in 2-[4-(1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]-butyl)-phenyl]-2-methylpropionic acid. Journal of Chromatographic Science, 44(4), 200–204.

• PubChem. (n.d.). 2-Methyl-1,1-diphenylpropene. National Center for Biotechnology Information.

• LookChem. (n.d.). 2-Methyl-1,1-diphenylpropene.

• Kumar, V., & Kumar, R. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).

• Kumar, V., & Kumar, R. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers.

• ChemicalBook. (n.d.). 2-METHYL-1-PHENYLPROPENE synthesis.

• Sigma-Aldrich. (n.d.). Safe Chemical Containers.

• PubChem. (n.d.). 2-Methyl-1-phenyl-2-propen-1-one. National Center for Biotechnology Information.

• ChemicalBook. (n.d.). 2-METHYL-1-PHENYLPROPENE.

• B'Hymer, C. (2006). A Gradient HPLC Test Procedure for the Determination of Impurities and the Synthetic Precursors in 2-[4-(1-Hydroxy-4-[4-(Hydroxydiphenylmethyl)-1-Piperidinyl]-butyl)-Phenyl]-2-Methylpropionic Acid. ResearchGate.

• BenchChem. (2025). Stability of 1,2-Diphenylpropene Under Diverse Conditions: An In-depth Technical Guide.

• Guna, V., Yadav, C., & Reddy, M. (2023). Green Fiber-Reinforced Laminates: Styrene-Free UPe with VTES-Functionalized ZrO2 and Flax Fabrics. MDPI.

• Sigma-Aldrich. (n.d.). 2-Methyl-1-phenyl-1-propene 99%.

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• Agilent Technologies. (n.d.). The Analysis of Trace Contaminants in High Purity Ethylene and Propylene Using GC/MS Application.

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• Wikipedia. (n.d.). Acrylonitrile butadiene styrene.

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Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of 2-Methyl-1,1-diphenylpropene and Styrene: A Technical Guide for Researchers

In the landscape of polymer chemistry and organic synthesis, the reactivity of vinyl monomers is a cornerstone of molecular design and reaction engineering. This guide provides an in-depth, objective comparison of the chemical reactivity of 2-Methyl-1,1-diphenylpropene and styrene. We will dissect the structural and electronic nuances of each molecule to elucidate their differing behaviors in key chemical transformations, including polymerization, electrophilic addition, and oxidation. This analysis is supported by established chemical principles and experimental data from analogous systems, offering a predictive framework for researchers in the field.

Structural and Electronic Disparities: The Root of Divergent Reactivity

At first glance, both 2-Methyl-1,1-diphenylpropene and styrene are aromatic alkenes. However, their substitution patterns at the double bond create profound differences in their steric and electronic environments, which in turn dictate their reactivity.

Styrene , with its vinyl group directly attached to a benzene ring, is a relatively unhindered monomer. The phenyl group can donate electron density to the double bond via resonance, stabilizing adjacent carbocations or radicals, a key factor in its reactivity.

2-Methyl-1,1-diphenylpropene , in contrast, is a sterically congested molecule. The C1 carbon of the double bond is substituted with two bulky phenyl groups (a gem-diphenyl group), while the C2 carbon bears two methyl groups. This extensive substitution creates significant steric hindrance around the double bond, impeding the approach of reagents. Electronically, the two phenyl groups and two methyl groups are all electron-donating, which significantly increases the electron density of the double bond.

Feature	Styrene	2-Methyl-1,1-diphenylpropene
Structure	(Structure to be rendered)
Steric Hindrance	Low	Very High
Electronic Effects	Phenyl group (electron-donating via resonance)	Two phenyl groups and two methyl groups (all electron-donating)
Double Bond Substitution	Monosubstituted	Tetrasubstituted

Comparative Reactivity in Polymerization Reactions

The propensity of an alkene to polymerize and the mechanism it follows are highly sensitive to its structure. Here, we compare the behavior of our two subject molecules in cationic and radical polymerization.

Cationic Polymerization

Cationic polymerization is initiated by an electrophile and proceeds through a carbocationic propagating species. The stability of the carbocation intermediate is paramount to the reaction's feasibility and rate.

Styrene readily undergoes cationic polymerization. The attack of an electrophile on the double bond forms a secondary benzylic carbocation, which is well-stabilized by resonance with the adjacent phenyl ring. This stability allows for efficient propagation.

2-Methyl-1,1-diphenylpropene is also expected to be highly reactive towards cationic polymerization, likely even more so than styrene under certain conditions. Attack by a proton on the C2 carbon would generate a tertiary carbocation that is also benzylic to two phenyl groups. This 1,1-diphenyl-2-methylpropan-2-yl cation would be exceptionally stable. However, the severe steric hindrance from the two phenyl and two methyl groups at the propagating chain end would significantly slow down the rate of propagation. In competition experiments with substituted styrenes, it has been shown that electron-donating groups on the monomer increase reactivity in cationic polymerization.[1] Given the multiple electron-donating groups in 2-Methyl-1,1-diphenylpropene, it is predicted to have a high intrinsic reactivity towards initiation.

Experimental Protocol: Cationic Polymerization of Styrene

This protocol describes a typical laboratory-scale cationic polymerization of styrene initiated by a Lewis acid.

Materials:

• Styrene (freshly distilled to remove inhibitors)

• Dichloromethane (anhydrous)

• Tin(IV) chloride (SnCl4) solution in dichloromethane (1 M)

• Methanol

• Nitrogen or Argon source

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a rubber septum is charged with 10 mL of anhydrous dichloromethane and 2 mL of freshly distilled styrene under a positive pressure of inert gas.

• The flask is cooled to 0 °C in an ice bath.

• Initiation is achieved by the dropwise addition of 0.1 mL of the 1 M SnCl4 solution via a syringe.

• The reaction is allowed to proceed for 1 hour with continuous stirring.

• The polymerization is terminated by the addition of 5 mL of methanol.

• The polymer is precipitated by pouring the reaction mixture into a large volume of methanol (200 mL) with vigorous stirring.

• The precipitated polystyrene is collected by filtration, washed with methanol, and dried in a vacuum oven at 60 °C to a constant weight.

Causality: The use of anhydrous conditions and an inert atmosphere is crucial to prevent premature termination of the growing cationic chains by water or oxygen. The Lewis acid, SnCl4, acts as a co-initiator with trace amounts of water to generate a strong protic acid that initiates polymerization.

Caption: Initiation of cationic polymerization of styrene.

Radical Polymerization

Free radical polymerization is a versatile method that is tolerant of various functional groups. The reactivity in this case is governed by the stability of the radical intermediate and steric factors.

Styrene is a classic monomer for free radical polymerization, producing polystyrene, a widely used plastic.[2][3] The propagating benzylic radical is resonance-stabilized, which favors the chain growth process.

2-Methyl-1,1-diphenylpropene is expected to be highly unreactive in radical polymerization. The extreme steric hindrance around the double bond would prevent the approach of a radical initiator and, more importantly, the subsequent addition of monomers to a propagating radical. The formation of a long polymer chain is highly improbable. While the radical formed would be highly stabilized (tertiary and doubly benzylic), the steric impediment to propagation would be the dominant factor, likely leading to oligomerization at best.

Electrophilic Addition Reactions

The reaction of an alkene with an electrophile, such as a hydrogen halide, is a fundamental transformation. The regioselectivity of this reaction is governed by Markovnikov's rule, which dictates that the electrophile adds to the carbon of the double bond that bears the greater number of hydrogen atoms, leading to the formation of the more stable carbocation intermediate.[4][5][6][7]

Styrene reacts with HBr to form 1-bromo-1-phenylethane. The initial protonation of the double bond occurs at the terminal carbon, generating the resonance-stabilized benzylic carbocation. Subsequent attack by the bromide ion yields the Markovnikov product.

2-Methyl-1,1-diphenylpropene would also undergo electrophilic addition. Protonation of the C2 carbon would lead to the formation of the highly stable tertiary, doubly benzylic carbocation. The subsequent attack of a nucleophile would occur at the tertiary carbon. However, the rate of this reaction might be slower than that of styrene with less substituted alkenes due to the steric hindrance impeding the initial approach of the electrophile.

Caption: Electrophilic addition of HBr to Styrene and 2-Methyl-1,1-diphenylpropene.

Experimental Protocol: Hydrobromination of Styrene

This protocol outlines the addition of HBr to styrene.

Materials:

• Styrene

• 33% HBr in acetic acid

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a 50 mL round-bottom flask, dissolve 1 g of styrene in 10 mL of diethyl ether.

• Cool the solution in an ice bath.

• Slowly add 3 mL of 33% HBr in acetic acid dropwise with stirring.

• After the addition is complete, allow the mixture to stir in the ice bath for 30 minutes.

• Transfer the reaction mixture to a separatory funnel and wash with 20 mL of cold water, followed by 20 mL of saturated sodium bicarbonate solution, and finally 20 mL of water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent by rotary evaporation to yield 1-bromo-1-phenylethane.

Self-Validation: The reaction progress can be monitored by thin-layer chromatography (TLC). The product can be characterized by ¹H NMR and ¹³C NMR spectroscopy to confirm the regioselectivity of the addition.

Oxidation Reactions

The oxidation of the double bond or the alkyl side chain of an aromatic compound can provide valuable synthetic intermediates.

Styrene can be oxidized under various conditions. With a strong oxidizing agent like potassium permanganate (KMnO4) under harsh conditions, the entire vinyl group is cleaved to yield benzoic acid. Under milder conditions, epoxidation or dihydroxylation of the double bond can be achieved.

2-Methyl-1,1-diphenylpropene is resistant to oxidation at the benzylic position by reagents like KMnO4 because it lacks a benzylic hydrogen atom, a prerequisite for this reaction.[8][9][10] Oxidation would likely occur at the double bond, leading to cleavage under strong oxidizing conditions to yield benzophenone and acetone.

Conclusion

The reactivity of 2-Methyl-1,1-diphenylpropene and styrene is a tale of two competing factors: electronics and sterics. While the electron-donating substituents on 2-Methyl-1,1-diphenylpropene make its double bond electron-rich and favor the formation of cationic intermediates, its profound steric hindrance is the overriding factor that dictates its overall reactivity. Styrene, being less hindered, readily participates in a wider range of reactions, most notably radical polymerization.

For the researcher, this comparative guide underscores the critical importance of steric considerations in reaction design. While electronic effects provide a valuable predictive tool, the spatial arrangement of atoms can ultimately determine the feasibility and outcome of a chemical transformation.

References

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• Study Mind. (n.d.). Alkene Structure and Reactivity (A-Level Chemistry). Retrieved from [Link]

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• ARKIVOC. (2001). The gem-dimethyl effect in reactions through tetrahedral intermediates: cyclizations of some ethyl 2,3-disubstituted-5-(p- nitrophenyl) hydantoates. Retrieved from [Link]

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A Comparative Guide to the Steric Hindrance of 2-Methyl-1,1-diphenylpropene and Triphenylethylene

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug design, understanding the nuanced interplay of electronic and steric effects is paramount for predicting molecular reactivity and biological activity. This guide provides an in-depth comparison of the steric hindrance profiles of two structurally related alkenes: 2-Methyl-1,1-diphenylpropene and triphenylethylene. While both molecules feature multiple phenyl substituents on an ethylene core, their subtle structural differences lead to distinct steric environments, influencing their reactivity, conformational preferences, and spectroscopic signatures.

Structural Overview: A Tale of Two Alkenes

At first glance, 2-Methyl-1,1-diphenylpropene and triphenylethylene appear quite similar. However, their substitution patterns around the carbon-carbon double bond are fundamentally different, which is the primary determinant of their disparate steric characteristics.

• 2-Methyl-1,1-diphenylpropene is a tetrasubstituted alkene . The double bond is adorned with two phenyl groups on one carbon and two methyl groups on the other. This high degree of substitution inherently creates a sterically crowded environment around the π-system.

• Triphenylethylene , in contrast, is a trisubstituted alkene . It possesses two phenyl groups on one of the vinylic carbons and a single phenyl group and a hydrogen atom on the other. While still sterically encumbered, the presence of a smaller hydrogen atom offers a region of reduced steric bulk compared to its tetrasubstituted counterpart.

Theoretical Underpinnings of Steric Hindrance

The concept of steric hindrance arises from the repulsive forces between electron clouds of non-bonded atoms or groups within a molecule.[1] When these groups are forced into close proximity, the molecule experiences strain, leading to an increase in its potential energy and a decrease in its thermodynamic stability. In the context of 2-Methyl-1,1-diphenylpropene and triphenylethylene, the bulky phenyl groups are the primary contributors to steric strain.

To alleviate this strain, the phenyl rings are forced to twist out of the plane of the double bond. This has two significant consequences:

• Reduced Conjugation: The π-orbitals of the phenyl rings can only effectively overlap with the π-orbital of the double bond when they are coplanar. As the rings twist, this overlap is diminished, reducing the extent of electronic delocalization and impacting the molecule's electronic properties.

• Shielding of the Double Bond: The out-of-plane phenyl groups create a three-dimensional "cage" around the double bond, sterically hindering the approach of reactants.

Based on first principles, 2-Methyl-1,1-diphenylpropene is predicted to exhibit greater steric hindrance than triphenylethylene . The presence of four bulky substituents around the double bond in the former leads to more severe non-bonded interactions compared to the three substituents in the latter.

Experimental Evidence and Comparative Analysis

Direct comparative experimental data on the reactivity of these two specific molecules is not abundant in the literature. However, we can draw strong inferences from established principles of organic chemistry and spectroscopic data.

Reactivity Towards Electrophilic Addition

Electrophilic addition is a hallmark reaction of alkenes. The rate of this reaction is sensitive to both the electronic nature (nucleophilicity) and the steric accessibility of the double bond.

• Electronic Effects: Generally, more substituted alkenes are more nucleophilic and react faster with electrophiles due to the electron-donating nature of alkyl groups.[2]

• Steric Effects: However, severe steric hindrance can shield the double bond and dramatically decrease the reaction rate, sometimes to the point of complete inhibition.[3]

While 2-Methyl-1,1-diphenylpropene is more substituted, the significant steric shielding from its four substituents is expected to be the dominant factor, making it less reactive towards electrophiles than triphenylethylene . The vinylic hydrogen in triphenylethylene provides a less hindered pathway for electrophilic attack.

Experimental Protocol: A Proposed Comparative Bromination Experiment

To quantify the relative reactivity, a competitive bromination experiment could be performed.

Objective: To determine the relative rates of electrophilic bromination of 2-Methyl-1,1-diphenylpropene and triphenylethylene.

Materials:

• 2-Methyl-1,1-diphenylpropene

• Triphenylethylene

• Bromine (Br₂) solution in a non-polar, inert solvent (e.g., carbon tetrachloride or dichloromethane)

• Gas chromatograph-mass spectrometer (GC-MS)

Protocol:

• Prepare equimolar solutions of 2-Methyl-1,1-diphenylpropene and triphenylethylene in the chosen solvent.

• Cool the solution to a constant temperature (e.g., 0 °C) in a reaction vessel protected from light.

• Add a limiting amount of the bromine solution dropwise with stirring.

• After a set reaction time, quench the reaction by adding a solution of sodium thiosulfate.

• Analyze the reaction mixture by GC-MS to determine the relative amounts of unreacted starting materials and the corresponding dibromo-adducts.

• The ratio of the products will provide a direct measure of the relative reactivity of the two alkenes towards electrophilic bromination. It is hypothesized that the bromination of triphenylethylene will be significantly faster.[4][5]

Figure 1: Proposed workflow for a competitive electrophilic bromination experiment.

Spectroscopic Analysis

¹H NMR Spectroscopy:

The chemical shift of vinylic protons is highly sensitive to their electronic and steric environment.[6][7]

• Triphenylethylene: The vinylic proton of triphenylethylene is expected to resonate in the aromatic region, likely deshielded due to the anisotropic effect of the adjacent phenyl rings.[6] Its chemical shift provides a probe for the degree of planarity of the adjacent phenyl group.

• 2-Methyl-1,1-diphenylpropene: This molecule has no vinylic protons. The signals for the two methyl groups would appear as a singlet in the upfield region. The absence of a vinylic proton signal is a key distinguishing feature in its ¹H NMR spectrum.

UV-Vis Spectroscopy:

UV-Vis spectroscopy provides information about the extent of conjugation in a molecule. The λ(_{max}) (wavelength of maximum absorbance) shifts to longer wavelengths (a bathochromic or red shift) as the extent of conjugation increases.[8][9]

Due to greater steric hindrance, the phenyl rings in 2-Methyl-1,1-diphenylpropene are expected to be more twisted out of the plane of the double bond compared to those in triphenylethylene . This reduced conjugation would lead to a hypsochromic (blue) shift in the λ(_{max}) of 2-Methyl-1,1-diphenylpropene relative to triphenylethylene.

Data Summary Table:

Property	2-Methyl-1,1-diphenylpropene	Triphenylethylene	Rationale
Substitution Pattern	Tetrasubstituted	Trisubstituted	Number of non-hydrogen substituents on the double bond.
Predicted Steric Hindrance	Higher	Lower	More bulky groups surrounding the double bond.
Predicted Reactivity (Electrophilic Addition)	Lower	Higher	Greater steric shielding of the double bond.
¹H NMR Vinylic Protons	None	Present (deshielded)	Structural difference.
Predicted UV-Vis λ(_{max})	Shorter Wavelength	Longer Wavelength	Reduced conjugation due to greater twisting of phenyl rings.

Computational Insights

While direct experimental comparisons are sparse, computational chemistry offers a powerful tool for quantifying steric hindrance. Molecular mechanics calculations can be employed to determine the steric energy of a molecule, which is a measure of the intramolecular strain.[10]

Workflow for Computational Analysis:

Figure 2: General workflow for computational analysis of steric energy.

Such calculations would be expected to show a significantly higher steric energy for 2-Methyl-1,1-diphenylpropene compared to triphenylethylene, providing a quantitative measure of their relative steric hindrance.

Synthesis Protocols

Synthesis of 2-Methyl-1,1-diphenylpropene:

A common method for the synthesis of 2-Methyl-1,1-diphenylpropene is the dehydration of the corresponding tertiary alcohol, 2-methyl-1,1-diphenylpropan-2-ol.

Protocol:

• To a solution of 2-methyl-1,1-diphenylpropan-2-ol (1.0 eq) in a suitable solvent such as nitromethane, add aluminum (III) chloride (0.05 eq) and triphenylphosphine (0.05 eq).[11]

• Heat the reaction mixture at 80 °C for 2 hours.[11]

• After cooling to room temperature, the product can be isolated and purified by chromatography.[11]

Synthesis of Triphenylethylene:

Triphenylethylene can be synthesized via a McMurry coupling reaction.[12][13]

Protocol:

• In a flame-dried flask under an inert atmosphere, suspend zinc powder (10 eq) in dry tetrahydrofuran (THF).

• Cool the suspension to 0 °C and add titanium tetrachloride (5 eq) dropwise.

• Warm the mixture to room temperature and then reflux for 2 hours to generate the low-valent titanium reagent.

• After cooling, add a solution of a suitable benzophenone derivative (e.g., 4-chlorobenzophenone) and another appropriate ketone in THF.

• Reflux the reaction mixture for several hours.

• Upon completion, quench the reaction with aqueous potassium carbonate solution and extract the product with an organic solvent.

• The crude product can then be purified by chromatography.[12]

Conclusion

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A Comparative Guide to Polymerization Inhibitors: Evaluating 2-Methyl-1,1-diphenylpropene Against Industry Standards

Introduction: The Imperative of Controlled Reactivity

In the realm of polymer chemistry, the controlled synthesis of macromolecules is paramount. However, the very reactivity that makes monomers valuable building blocks also renders them susceptible to spontaneous, uncontrolled polymerization. This undesired self-polymerization, often initiated by heat, light, or impurities, can lead to product degradation, equipment fouling, and in exothermic systems, dangerous runaway reactions.[1] To ensure safety, product stability, and process efficiency during monomer purification, storage, and transportation, the addition of polymerization inhibitors is standard practice.[1][2]

This guide provides a comparative analysis of common polymerization inhibitors and explores the potential advantages of a lesser-documented alternative, 2-Methyl-1,1-diphenylpropene . We will delve into the mechanisms of established inhibitors, present a hypothesized mechanism for 2-Methyl-1,1-diphenylpropene based on its unique structure, and outline a rigorous experimental protocol for its evaluation against industry benchmarks.

Understanding Polymerization Inhibition: A Mechanistic Overview

Uncontrolled polymerization of vinyl monomers like styrene and acrylates typically proceeds via a free-radical chain reaction. The process can be simplified into three key stages: initiation, propagation, and termination.

Figure 1: Simplified workflow of free-radical polymerization.

Polymerization inhibitors function by intercepting the radical species involved in this process, primarily the growing polymer chain radicals (P•), thereby terminating the reaction.[2] These compounds are broadly classified into two categories:

• True Inhibitors: These compounds completely stop polymerization for a specific period, known as the induction period. They are consumed in the process, after which polymerization proceeds at its normal rate.[3]

• Retarders: These substances do not provide a distinct induction period but decrease the overall rate of polymerization.[3][4]

The selection of an inhibitor is a critical decision based on the monomer type, process conditions (especially temperature), and required shelf-life.

Established Inhibitors: Mechanisms and Performance

A deep understanding of current inhibitor technologies is essential to appreciate the potential of novel alternatives. The most widely used inhibitors fall into two main chemical classes: phenolic compounds and stable nitroxide radicals.

Phenolic Inhibitors (e.g., BHT, MEHQ)

Butylated hydroxytoluene (BHT) and the monomethyl ether of hydroquinone (MEHQ) are workhorse inhibitors, particularly for the storage and transport of monomers at ambient temperatures.[1]

Mechanism of Action: Phenolic inhibitors are radical scavengers that operate via a hydrogen atom transfer (HAT) mechanism. The labile hydrogen atom on the hydroxyl group is donated to a growing polymer radical (P•) or, more commonly, a peroxy radical (POO•) if oxygen is present, effectively terminating the chain. This process generates a stable phenoxyl radical that is too sterically hindered or has too low a reactivity to re-initiate polymerization.

Figure 2: Inhibition by hydrogen atom transfer from a phenolic antioxidant.

Performance and Limitations: Phenolic inhibitors are cost-effective and highly efficient in the presence of oxygen, which converts alkyl radicals to peroxy radicals that react rapidly with phenols.[5] However, their performance diminishes significantly in anoxic environments. A major drawback is their tendency to form colored quinone and stilbenequinone byproducts upon oxidation, leading to product discoloration.[6] Furthermore, their efficacy can be limited at the high temperatures required for monomer distillation.

Stable Nitroxide Radicals (e.g., TEMPO)

Stable radicals like 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) and its derivatives (e.g., 4-Hydroxy-TEMPO) are highly effective true inhibitors.

Mechanism of Action: Unlike phenolics, nitroxides are themselves stable radicals. They act as potent radical traps, efficiently and directly coupling with carbon-centered growing polymer radicals (P•) to form non-radical alkoxyamine species. This reaction is extremely fast and does not require oxygen.[7][8]

Performance and Limitations: TEMPO derivatives are exceptionally effective, even at very low concentrations, and perform well at high temperatures and under anaerobic conditions, making them suitable for distillation processes.[7][9] Their primary limitations are higher cost compared to phenolics and potential for side reactions at very high temperatures.

Performance Comparison of Common Inhibitors for Styrene

The following table summarizes experimental data for the inhibition of styrene polymerization, providing a benchmark for performance.

Inhibitor	Class	Polymer Growth (%) after 4h at 120°C	Styrene Conversion (%) after 4h at 120°C	Key Advantages	Key Limitations
MEHQ	Phenolic	High (Not among top performers)	> 0.134	Low cost, effective with O₂	Poor high-temp/anoxic performance, color formation
BHT	Phenolic	42.50	0.111	Low cost, good antioxidant	Moderate performance, color formation
DTBMP *	Phenolic	16.40	0.048	High efficiency for a phenolic	Color formation
4-Hydroxy-TEMPO	Nitroxide	24.85	0.065	Excellent high-temp/anoxic performance	Higher cost

Data sourced from a 2019 study by Omor M. et al. on styrene polymerization.[9][10] *2,6-di-tert-butyl-4-methoxyphenol

2-Methyl-1,1-diphenylpropene: A Novel Mechanistic Approach

Publicly available literature and patent databases contain scarce information on the use of 2-Methyl-1,1-diphenylpropene specifically as a polymerization inhibitor. It is often confused with its structural isomer, 2,4-diphenyl-4-methyl-1-pentene (α-methylstyrene dimer or αMSD), which is well-documented as an addition-fragmentation chain transfer (AFCT) agent used to control polymer molecular weight, not to inhibit polymerization.[11][12][13]

Despite the lack of direct data, we can hypothesize the inhibitory mechanism and potential advantages of 2-Methyl-1,1-diphenylpropene based on its unique chemical structure.

Hypothesized Mechanism: Steric Hindrance and Radical Entrapment

2-Methyl-1,1-diphenylpropene is a sterically hindered aromatic olefin. It lacks the labile hydrogen of phenolic inhibitors. Its proposed mechanism of action is as a potent radical acceptor. A growing polymer radical (P•) would add across the double bond. The resulting adduct is a highly stabilized, tertiary benzylic radical. Crucially, this new radical is exceptionally bulky due to the two phenyl groups and the polymer chain, making it sterically hindered from attacking another monomer molecule. This effectively traps the radical and terminates the polymerization chain.

Figure 3: Hypothesized inhibition mechanism via radical addition and steric blocking.

Potential Advantages Over Traditional Inhibitors

Based on this proposed mechanism, 2-Methyl-1,1-diphenylpropene could offer several key advantages:

• High-Temperature Performance: As a carbon-based molecule without easily abstractable hydrogens or thermally labile groups, it is expected to have excellent thermal stability, making it potentially superior to some phenolics in high-temperature distillation processes.

• Non-Staining Properties: Being a hydrocarbon, its mechanism does not involve the formation of highly conjugated, colored quinone-type byproducts that are a common issue with phenolic inhibitors. This is a significant advantage for applications requiring high color purity.

• Oxygen-Independent Mechanism: Like nitroxides, its proposed radical-trapping mechanism would not require the presence of oxygen, making it suitable for processes run under an inert atmosphere.

• Lower Volatility: With a boiling point of approximately 297°C, it is less volatile than some common inhibitors, reducing inhibitor loss in open systems or during vacuum distillation.[14]

Experimental Protocol: A Framework for Comparative Validation

To validate these hypothesized advantages, a rigorous, side-by-side comparison with established inhibitors is necessary. The following protocol provides a self-validating system for evaluating inhibitor efficacy.

Objective: To determine and compare the induction period and polymerization rate of a monomer (e.g., styrene) in the presence of 2-Methyl-1,1-diphenylpropene, BHT, and 4-Hydroxy-TEMPO.

Materials and Equipment:

• Monomer: Styrene, freshly passed through an alumina column to remove storage inhibitor.

• Inhibitors: 2-Methyl-1,1-diphenylpropene, BHT, 4-Hydroxy-TEMPO.

• High-precision balance, glass vials with septa, syringes.

• Heating block or oil bath with precise temperature control (e.g., 120°C).

• Refractometer or viscometer.

• Inert gas supply (Nitrogen or Argon).

Experimental Workflow:

Figure 4: Experimental workflow for comparing inhibitor performance.

Step-by-Step Methodology:

• Preparation: Prepare stock solutions of each inhibitor at a known high concentration (e.g., 10,000 ppm) in purified styrene.

• Sample Formulation: For each inhibitor, prepare a series of glass vials containing purified styrene. Using a microsyringe, add the appropriate volume of stock solution to achieve the desired final concentration (e.g., 50, 100, 200 ppm). Prepare a control sample with no added inhibitor.

• Inerting: Sparge each vial with dry nitrogen or argon for 5-10 minutes to remove dissolved oxygen. Tightly seal the vials with septa. Causality: This step is critical for evaluating oxygen-independent inhibitors and providing a consistent baseline, as oxygen itself can act as an inhibitor.

• Heating and Sampling: Place all vials into the pre-heated block (120°C) simultaneously. At predetermined time intervals (e.g., 0, 30, 60, 90, 120, 180, 240 minutes), remove one vial for each inhibitor set and the control. Immediately quench the reaction by cooling the vial in an ice bath.

• Conversion Measurement: Determine the polymer content in each sample. This can be done by measuring the refractive index and comparing it to a calibration curve, or by precipitating the polymer in methanol, drying, and weighing it.

• Data Analysis: Plot the percentage of polymer conversion as a function of time for each inhibitor and the control. The induction period is the time before a significant increase in polymer conversion is observed. The rate of polymerization is determined from the slope of the curve after the induction period.

Conclusion and Authoritative Grounding

While established inhibitors like BHT and TEMPO derivatives are well-characterized, the exploration of novel inhibitor structures is crucial for advancing polymer science and industrial processing. Based on its chemical structure, 2-Methyl-1,1-diphenylpropene presents a compelling hypothesis as a high-performance, non-staining polymerization inhibitor, particularly for high-temperature applications. Its proposed mechanism of radical entrapment through a sterically hindered intermediate is chemically sound and suggests distinct advantages over traditional phenolic compounds.

However, it is critical to underscore that these advantages remain theoretical without direct, peer-reviewed experimental validation. The provided protocol offers a robust framework for researchers and drug development professionals to conduct such a comparative analysis. The future development and adoption of 2-Methyl-1,1-diphenylpropene as a mainstream inhibitor will be entirely dependent on the generation of empirical data that can substantiate these promising, yet hypothesized, claims.

References

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A Researcher's Guide to the Comparative Spectral Analysis of Diphenylalkenes

For researchers, scientists, and professionals in drug development, a nuanced understanding of molecular structure is not merely academic—it is a cornerstone of innovation. Diphenylalkenes, a class of compounds characterized by a central ethylene bridge flanked by two phenyl rings, are of significant interest due to their diverse applications, from photochromic materials to pharmaceuticals. The stereoisomeric forms of these molecules, particularly the cis (Z) and trans (E) isomers, often exhibit markedly different physical, chemical, and biological properties. Consequently, their unambiguous differentiation is a critical analytical challenge.

This guide provides a comprehensive, in-depth comparison of the primary spectroscopic techniques employed for the characterization of diphenylalkenes. We will move beyond a simple recitation of data, delving into the causal relationships between molecular geometry and spectral output. The protocols and interpretations presented herein are designed to be self-validating, grounded in established principles and supported by authoritative literature.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Probing Electronic Conjugation

UV-Vis spectroscopy is a powerful first-line technique for analyzing diphenylalkenes, as it directly probes the π-conjugated system that constitutes the chromophore of these molecules. The key to differentiating isomers lies in how their spatial arrangement affects the extent of this conjugation.

Expertise & Experience: The "Why" Behind the Spectrum

The trans isomer of a diphenylalkene is generally more stable and can adopt a more planar conformation than the cis isomer.[1] In the cis configuration, steric hindrance between the two phenyl rings forces them to twist out of the plane of the double bond. This loss of planarity disrupts the overlap of p-orbitals across the molecule, effectively reducing the extent of π-conjugation.

This difference in conjugation has two primary consequences that are observable in the UV-Vis spectrum:

• Wavelength of Maximum Absorbance (λmax): A more extended conjugated system in the trans isomer lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). Consequently, less energy is required to excite an electron, resulting in the absorption of longer wavelength light. This phenomenon is known as a bathochromic (red) shift . Therefore, the λmax for a trans-diphenylalkene will be at a longer wavelength than its cis counterpart.[1][2]

• Molar Extinction Coefficient (ε): The molar extinction coefficient is a measure of how strongly a substance absorbs light at a given wavelength. The more planar trans isomer has a higher probability of undergoing the π→π* electronic transition, leading to a more intense absorption band and a significantly higher molar extinction coefficient compared to the sterically hindered cis isomer.[1]

Comparative UV-Vis Spectral Data for Stilbene Isomers

Spectroscopic Parameter	cis-Stilbene	trans-Stilbene	Key Differentiating Feature
λmax (in hexane)	~280 nm[1][3]	~295 nm[1]	trans-stilbene exhibits a bathochromic (red) shift in λmax due to greater π-conjugation in its more planar structure.
Molar Extinction Coefficient (ε)	Lower	Higher	The higher molar absorptivity of the trans isomer results in a more intense absorption band.[1]

Experimental Protocol: UV-Vis Spectroscopy of Diphenylalkenes

• Solvent Selection: Choose a UV-grade solvent that does not absorb in the region of interest (typically 200-400 nm for diphenylalkenes). Hexane is a common choice.[2]

• Preparation of Stock Solutions: Accurately weigh a small amount of the diphenylalkene isomer and dissolve it in a known volume of the chosen solvent to create a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Dilute Solutions: From the stock solutions, prepare dilute solutions of each isomer to an approximate concentration of 0.01 mg/mL. The final absorbance should ideally be between 0.5 and 1.0 for optimal accuracy.

• Spectrophotometer Setup: Use a dual-beam UV-Vis spectrophotometer. Use the pure solvent as the reference (blank) solution to calibrate the instrument.[4]

• Data Acquisition: Record the UV-Vis spectrum for each isomer over a wavelength range of 200-400 nm.[1]

• Data Analysis: Identify the wavelength of maximum absorbance (λmax) for both isomers and calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the 3D Environment

¹H NMR spectroscopy is arguably the most definitive technique for distinguishing between diphenylalkene isomers. It provides detailed information about the chemical environment of each proton in the molecule, allowing for unambiguous structural assignment.[5]

Expertise & Experience: The Anisotropic Effect of the Phenyl Rings

The key to differentiating E and Z isomers of diphenylalkenes using ¹H NMR lies in the magnetic anisotropy of the phenyl rings.[5] The circulating π-electrons in the aromatic rings generate their own magnetic field, which opposes the applied magnetic field of the NMR spectrometer. This creates distinct shielding (upfield shift to lower δ values) and deshielding (downfield shift to higher δ values) zones in the space surrounding the rings. The precise location of a proton relative to the phenyl rings will dictate its chemical shift.[5]

In cis-diphenylalkenes, the vinylic protons are in close proximity to the phenyl rings on the same side of the double bond. This often places them in the shielding region of the opposing phenyl ring, causing them to resonate at a higher field (lower ppm) compared to the vinylic protons in the trans isomer.[6] In the trans isomer, the vinylic protons are further apart and experience less of this shielding effect.

Furthermore, the coupling constant (J value) between the vinylic protons can be diagnostic. For vicinal protons on a double bond, the trans coupling constant (³Jtrans) is typically larger (12-18 Hz) than the cis coupling constant (³Jcis) (6-12 Hz).[6]

Comparative ¹H NMR Spectral Data for Stilbene Isomers

Spectroscopic Parameter	cis-Stilbene	trans-Stilbene	Key Differentiating Feature
Chemical Shift of Vinylic Protons (CDCl₃)	~6.5-6.6 ppm	~7.1 ppm	The vinylic protons of cis-stilbene are shielded and appear at a lower chemical shift.
Coupling Constant of Vinylic Protons (³JH-H)	~12 Hz	~16 Hz	The larger coupling constant for trans-stilbene is characteristic of a trans relationship between the vinylic protons.

Experimental Protocol: ¹H NMR Spectroscopy of Diphenylalkenes

• Sample Preparation: Dissolve approximately 5-10 mg of the diphenylalkene sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆) in an NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.[4]

• Data Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • If necessary, perform 2D NMR experiments like COSY (Correlation Spectroscopy) to confirm proton-proton couplings.[4]

• Data Analysis:

  • Integrate the signals to determine the relative number of protons.

  • Analyze the chemical shifts, paying close attention to the vinylic proton signals.

  • Measure the coupling constants for the vinylic protons to confirm the stereochemistry.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers clues to its structure through the analysis of its fragmentation patterns. While mass spectrometry alone may not always be sufficient to differentiate between cis and trans isomers, as they have the same molecular weight, differences in their stability can sometimes lead to subtle variations in the relative abundances of fragment ions.

Expertise & Experience: Fragmentation of Diphenylalkenes

Upon ionization in a mass spectrometer (commonly by electron impact, EI), diphenylalkenes form a molecular ion (M⁺˙). Due to the stability of the aromatic rings, the molecular ion peak is typically quite prominent.[7]

Common fragmentation pathways for diphenylalkenes include:

• Loss of a methyl group (M-15): If the diphenylalkene is substituted with methyl groups.

• Loss of a phenyl group (M-77): Cleavage of the bond between a phenyl ring and the ethylenic carbon.

• Formation of a tropylium ion (m/z 91): Rearrangement and cleavage to form the stable C₇H₇⁺ ion is a common feature for compounds containing a benzyl moiety.

• Cleavage of the ethylenic bridge: This can lead to various smaller fragments.

The more stable trans isomer may exhibit a more abundant molecular ion peak compared to the cis isomer, which might undergo fragmentation more readily due to its higher ground-state energy.

Experimental Protocol: Mass Spectrometry of Diphenylalkenes

• Sample Preparation: Prepare a dilute solution of the diphenylalkene in a suitable volatile solvent (e.g., methanol, acetonitrile).[4]

• Instrumentation: Use a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) for softer ionization or Electron Impact (EI) for more extensive fragmentation.[4] High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination and elemental composition analysis.

• Data Acquisition: Acquire the mass spectrum over a suitable m/z range.

• Data Analysis:

  • Identify the molecular ion peak to confirm the molecular weight.

  • Analyze the fragmentation pattern and propose structures for the major fragment ions.

  • Compare the relative abundances of the molecular ion and key fragment ions between the isomers, if discernible.

Visualizing the Workflow and Structural Logic

The following diagrams illustrate the general workflow for the spectroscopic analysis of diphenylalkenes and the structural basis for the observed spectral differences.

Caption: Experimental workflow for the spectroscopic analysis of diphenylalkenes.

References

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• 2. agust.hi.is [agust.hi.is]
• 3. Stability and Photoisomerization of Stilbenes Isolated from the Bark of Norway Spruce Roots - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Non-Polymerizability of 2-Methyl-1,1-diphenylpropene

This guide provides an in-depth technical analysis of 2-Methyl-1,1-diphenylpropene, a classic example of a sterically hindered monomer. We will explore the structural and electronic factors that render it resistant to conventional polymerization methods and provide comparative experimental frameworks for researchers seeking to assess the polymerizability of highly substituted olefins. This document is intended for researchers, scientists, and professionals in drug development and material science who require a deep understanding of polymerization principles and monomer reactivity.

Introduction: The Challenge of Steric Hindrance in Polymerization

Polymerization is the process of joining monomer units into a long-chain macromolecule. The feasibility of this process is governed by a delicate interplay of thermodynamics, kinetics, and the monomer's intrinsic structure. While simple alkenes like ethylene and propylene polymerize readily, increasing the substitution around the double bond can dramatically decrease or completely inhibit reactivity.

2-Methyl-1,1-diphenylpropene is a tetrasubstituted alkene that serves as an exemplary model for a non-polymerizable monomer. Its structure, featuring two bulky phenyl groups and two methyl groups attached to the vinylic carbons, creates a profound steric shield around the reactive double bond. This guide will dissect the reasons for its inertness under cationic, anionic, and radical polymerization conditions, offering both mechanistic explanations and a blueprint for experimental verification.

Structural Analysis: The Source of Non-Reactivity

The core of 2-Methyl-1,1-diphenylpropene's reluctance to polymerize lies in its molecular architecture. The molecule is characterized by a high degree of substitution at the double bond, a feature that critically impacts its reactivity.

• 1,1-Disubstitution with Phenyl Groups: The presence of two large, rigid phenyl groups on one of the vinylic carbons creates a significant steric barrier.

• Gem-Dimethyl Substitution: The two methyl groups on the adjacent carbon add to the steric congestion.

This "tetrasubstituted" nature effectively encases the double bond, physically blocking the approach of initiators and other monomer units, a prerequisite for the chain propagation step in polymerization.

Caption: Molecular structure of 2-Methyl-1,1-diphenylpropene highlighting steric crowding.

Mechanistic Assessment of Polymerization Attempts

To fully assess its non-polymerizability, we must examine the monomer's behavior under the three primary classes of chain-growth polymerization.

Cationic Polymerization: A Stable Intermediate That Cannot Propagate

Cationic polymerization is typically effective for alkenes bearing electron-donating groups, as these substituents can stabilize the requisite carbocation intermediate.[1][2]

Initiation: The reaction is initiated by an electrophile (e.g., from a Lewis acid like BF₃ or SnCl₄) adding to the double bond. In the case of 2-Methyl-1,1-diphenylpropene, this addition would form a tertiary, doubly benzylic carbocation. This intermediate is, in theory, exceptionally stable due to the combined effects of:

• Resonance Delocalization: The positive charge is delocalized across both phenyl rings.[3][4][5]

• Hyperconjugation: Stabilization is provided by the adjacent methyl groups.[4]

Propagation Failure: Despite the formation of a highly stable carbocation, polymerization stalls at this stage. The two bulky phenyl groups and the gem-dimethyl groups form a protective "cage" around the positive charge, preventing the nucleophilic attack by another monomer molecule. Chain propagation is therefore sterically forbidden. Instead of polymerization, side reactions such as dimerization or oligomerization may occur under forcing conditions, but the formation of a high molecular weight polymer is not observed.[6][7][8]

Sources

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• 3. quora.com [quora.com]
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• 8. preprints.org [preprints.org]

A Head-to-Head Battle of Hindered Olefins: Unveiling Reaction Mechanisms with 2-Methyl-1,1-diphenylpropene

For researchers, scientists, and drug development professionals navigating the intricate landscape of reaction mechanisms, the choice of a mechanistic probe is paramount. These molecular tools are the scalpels that allow for the precise dissection of reaction pathways, particularly in the study of elusive and transient intermediates like carbocations. Among the arsenal of available probes, hindered olefins stand out for their ability to trap these reactive species, providing invaluable insights into their formation and fate. This guide offers an in-depth, objective comparison of 2-Methyl-1,1-diphenylpropene against other commonly employed hindered olefins, supported by experimental data to inform your selection of the optimal probe for your research.

At the heart of mechanistic studies involving electrophilic reactions lies the challenge of capturing fleeting carbocationic intermediates. The inherent reactivity of these species necessitates the use of "trapping" agents that can intercept them before they undergo rearrangement or react with other components in the reaction mixture. Sterically hindered olefins are particularly well-suited for this role. Their electron-rich double bonds act as nucleophiles, readily attacking the electrophilic carbocation. The bulky substituents on these olefins serve a dual purpose: they prevent self-polymerization and often modulate the reactivity of the double bond, allowing for a more controlled and informative trapping experiment.

This guide will focus on a comparative analysis of 2-Methyl-1,1-diphenylpropene, a trisubstituted olefin, with other hindered alkenes, examining how variations in steric bulk and electronic properties influence their efficacy as mechanistic probes.

The Contenders: A Look at Steric and Electronic Profiles

Our primary focus is on 2-Methyl-1,1-diphenylpropene, but to understand its performance, we must compare it to its structural relatives and other hindered systems.

• 2-Methyl-1,1-diphenylpropene: This trisubstituted alkene features two phenyl groups and two methyl groups attached to the double bond. The phenyl groups provide electronic stabilization to the developing positive charge in the transition state of the trapping reaction, while the methyl groups contribute additional steric bulk compared to its less substituted counterparts.

• 1,1-Diphenylethylene: A disubstituted olefin that is structurally similar to our primary subject but lacks the two methyl groups. This makes it a crucial point of comparison for evaluating the impact of increased steric hindrance.

• Tetraphenylethylene: A tetrasubstituted olefin where all four positions on the double bond are occupied by phenyl groups. This probe represents a significant increase in both steric bulk and electronic stabilization.

• Adamantylideneadamantane: This highly hindered alkene, composed of two bulky adamantyl cages, provides an extreme example of steric shielding, making it a valuable tool for probing the steric sensitivity of a reaction.[1][2]

The choice between these probes is not arbitrary; it is a strategic decision based on the specific questions being asked about a reaction mechanism. A key consideration is the balance between the nucleophilicity of the olefin and the stability of the resulting trapped product.

Performance in Action: Trapping Carbocationic Intermediates

To objectively compare these mechanistic probes, we will consider a model reaction: the trapping of a stabilized carbocation, such as the diphenylmethyl cation. The efficiency of this trapping event can be quantified by measuring reaction rates and product distributions.

Key Performance Metrics:

• Rate of Trapping: How quickly does the olefin react with the carbocation? This is a measure of the olefin's nucleophilicity.

• Product Selectivity: Does the trapping reaction yield a single, stable adduct, or are side products formed?

• Stability of the Adduct: The resulting trapped product should be stable enough for isolation and characterization.

Table 1: Comparative Reactivity Parameters for Hindered Olefins in Carbocation Trapping

Mechanistic Probe	Structure	Relative Steric Hindrance	Key Features Affecting Reactivity	Expected Trapping Rate
2-Methyl-1,1-diphenylpropene		Moderate-High	Two phenyl groups for electronic stabilization; two methyl groups increase steric bulk and nucleophilicity of the double bond.	Fast
1,1-Diphenylethylene		Moderate	Phenyl groups provide electronic stabilization. Less sterically hindered than its 2-methyl counterpart.	Very Fast
Tetraphenylethylene		High	Four phenyl groups offer significant electronic stabilization and steric hindrance.	Moderate
Adamantylideneadamantane		Very High	Extreme steric shielding from the adamantyl cages.[1][2]	Slow

Note: The expected trapping rates are qualitative and based on general principles of steric and electronic effects. Actual rates will depend on the specific carbocation and reaction conditions.

Causality Behind Experimental Choices: Why Steric Hindrance Matters

The degree of steric hindrance is a critical factor in designing a mechanistic probe experiment.

• Probing Steric Sensitivity: By comparing the trapping efficiency of a less hindered olefin (e.g., 1,1-diphenylethylene) with a more hindered one (e.g., 2-Methyl-1,1-diphenylpropene or adamantylideneadamantane), one can determine the degree of steric congestion around the carbocationic center in the transition state. A significant drop in trapping efficiency with increasing steric bulk of the olefin suggests that the carbocation is sterically encumbered.

• Suppressing Side Reactions: In some cases, a highly reactive, unhindered olefin might lead to undesired side reactions, such as polymerization or the formation of multiple adducts. The increased steric bulk of 2-Methyl-1,1-diphenylpropene can help to ensure a cleaner, more selective trapping reaction, leading to a single, characterizable product.

The inclusion of two methyl groups in 2-Methyl-1,1-diphenylpropene compared to 1,1-diphenylethylene is a deliberate design feature. These electron-donating groups increase the electron density of the double bond, enhancing its nucleophilicity and potentially increasing the rate of carbocation trapping. However, this is counterbalanced by the increased steric hindrance, which can slow the reaction down. The interplay of these electronic and steric effects makes 2-Methyl-1,1-diphenylpropene a nuanced and informative probe.

Experimental Protocols: A Guide to Comparative Trapping Experiments

To provide a practical framework, we outline a general protocol for a competitive trapping experiment. This type of experiment is a powerful method for directly comparing the reactivity of two different olefinic probes.

Protocol: Competitive Trapping of a Carbocation with 2-Methyl-1,1-diphenylpropene and 1,1-Diphenylethylene

Objective: To determine the relative reactivity of 2-Methyl-1,1-diphenylpropene and 1,1-diphenylethylene towards a specific carbocation.

Materials:

• Precursor to the carbocation of interest (e.g., diphenylmethyl chloride)

• A suitable Lewis acid (e.g., SnCl₄ or a silver salt like AgSbF₆)

• 2-Methyl-1,1-diphenylpropene

• 1,1-Diphenylethylene

• Anhydrous dichloromethane (or other suitable non-nucleophilic solvent)

• Internal standard for quantitative analysis (e.g., durene)

• Standard laboratory glassware, syringes, and magnetic stirrer

• NMR spectrometer and/or GC-MS for product analysis

Procedure:

• Preparation of the Olefin Solution: In a flame-dried, argon-purged flask, prepare a solution of equimolar amounts of 2-Methyl-1,1-diphenylpropene and 1,1-diphenylethylene in anhydrous dichloromethane. Add a known amount of the internal standard.

• Generation of the Carbocation: In a separate, similar flask, dissolve the carbocation precursor in anhydrous dichloromethane. Cool the solution to the desired temperature (e.g., -78 °C) using a dry ice/acetone bath.

• Initiation of the Trapping Reaction: Slowly add the Lewis acid to the solution of the carbocation precursor with vigorous stirring. Allow the carbocation to form over a few minutes.

• Competitive Trapping: Using a cannula or syringe, rapidly transfer the pre-cooled solution of the olefins and internal standard to the carbocation solution.

• Quenching the Reaction: After a set period (e.g., 5-10 minutes), quench the reaction by adding a nucleophilic quenching agent, such as methanol or a saturated aqueous solution of sodium bicarbonate.

• Work-up and Analysis: Allow the mixture to warm to room temperature. Extract the organic layer, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure.

• Product Ratio Determination: Analyze the crude product mixture by ¹H NMR spectroscopy and/or GC-MS. The relative ratio of the trapped products can be determined by integrating the characteristic signals of each adduct relative to the internal standard.

Data Interpretation: The ratio of the products formed directly reflects the relative rate constants for the trapping of the carbocation by each olefin. A higher yield of the adduct from one olefin indicates its greater reactivity as a nucleophilic trap under these competitive conditions.

Visualizing the Mechanistic Landscape

To better understand the processes described, the following diagrams illustrate the key concepts and workflows.

Figure 1: General mechanism for the competitive trapping of a carbocation (R⁺) by two different hindered olefins.

Figure 2: A simplified workflow for the competitive carbocation trapping experiment.

Conclusion: Selecting the Right Tool for the Job

The selection of a hindered olefin as a mechanistic probe is a critical decision that can significantly impact the quality and clarity of experimental results.

• For probing highly sensitive steric environments , the extreme bulk of adamantylideneadamantane makes it an excellent choice, although its lower reactivity must be considered.[1][2]

• When a balance of good reactivity and the ability to suppress side reactions is needed , 2-Methyl-1,1-diphenylpropene emerges as a strong candidate. Its trisubstituted nature offers a unique combination of electronic activation and steric shielding.

• For maximizing trapping efficiency with less sterically demanding carbocations , the less hindered and highly nucleophilic 1,1-diphenylethylene is often a suitable choice.

• Tetraphenylethylene provides a highly stabilized yet sterically demanding option, useful for specific mechanistic questions.

Ultimately, the optimal choice will depend on the specific carbocation being studied and the mechanistic questions being addressed. By understanding the interplay of steric and electronic effects, and by employing carefully designed experiments such as the competitive trapping protocol outlined above, researchers can effectively utilize these powerful molecular probes to illuminate the complex pathways of chemical reactions.

References

• Kochi, J. K. Steric hindrance as a mechanistic probe for olefin reactivity: variability of the hydrogenic canopy over the isomeric adamantylideneadamantane/sesquihomoadamantene pair (a combined experimental and theoretical study). J. Org. Chem.2002 , 67 (15), 5106–5116. [Link]

• Kochi, J. K. Steric Hindrance as a Mechanistic Probe for Olefin Reactivity: Variability of the Hydrogenic Canopy over the Isomeric Adamantylideneadamantane/Sesquihomoadamantene Pair (A Combined Experimental and Theoretical Study). pubs.acs.org. [Link]

• Mayr, H.; Ofial, A. R. When Does Hammond's Postulate Predict Stabilities of Carbocations?. ChemistryOpen2023 , 12 (10), e202300123. [Link]

• PubChem. 2-Methyl-1,1-diphenylpropene. pubchem.ncbi.nlm.nih.gov. [Link]

• PubChem. 1,1-Diphenylethylene. pubchem.ncbi.nlm.nih.gov. [Link]

• Wikipedia. 1,1-Diphenylethylene. en.wikipedia.org. [Link]

• Overman, L. E.; Pennington, L. D. Synthesis of β–Heteroaryl Propionates via Trapping of Carbocations with π-Nucleophiles. J. Org. Chem.2003 , 68 (18), 7143–7153. [Link]

• Mayr, H.; Berger, S. T. A.; Ofial, A. R. Inverse solvent effects in carbocation carbanion combination reactions: the unique behavior of trifluoromethylsulfonyl stabilized carbanions. J. Am. Chem. Soc.2007 , 129 (31), 9753–9761. [Link]

• Herrera, R. P.; Ortiz, R.; Koukouras, A.; Marqués-López, E. Functionalization of π-activated alcohols by trapping carbocations in pure water under smooth conditions. Arabian Journal of Chemistry2018 , 11 (8), 1277-1284. [Link]

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Navigating Steric Congestion: A Comparative Guide to the Reactivity of 2-Methyl-1,1-diphenylpropene

For researchers, scientists, and professionals in drug development, a nuanced understanding of substrate reactivity is paramount for predictable and efficient synthesis. This guide provides an in-depth technical analysis of the limitations of 2-Methyl-1,1-diphenylpropene, a tetrasubstituted alkene, in several key reaction classes. By comparing its performance with less sterically encumbered analogs, we will elucidate the profound impact of steric hindrance and electronic effects on its chemical behavior, supported by available experimental data and detailed protocols.

Introduction: The Challenge of a Crowded Double Bond

2-Methyl-1,1-diphenylpropene, with its two phenyl groups and two methyl groups attached to the double bond, presents a classic case of a sterically congested alkene.[1][2] This steric bulk around the π-system significantly impedes the approach of reagents, thereby influencing reaction rates, regioselectivity, and in some cases, precluding reactivity altogether under standard conditions. Furthermore, the electronic nature of the phenyl and methyl substituents plays a crucial role in stabilizing or destabilizing reaction intermediates, further modulating its reactivity profile.

This guide will dissect the performance of 2-Methyl-1,1-diphenylpropene in electrophilic additions, hydroboration-oxidation, catalytic hydrogenation, and ozonolysis, drawing comparisons with benchmark alkenes such as styrene, α-methylstyrene, and 2-methylpropene to provide a clear perspective on its synthetic utility and limitations.

I. Electrophilic Addition: A Tale of Steric Hindrance and Carbocation Stability

Electrophilic addition to alkenes is a cornerstone of organic synthesis. The reaction proceeds via the formation of a carbocation intermediate, and its rate is highly dependent on both the stability of this intermediate and the accessibility of the double bond.

In the case of 2-Methyl-1,1-diphenylpropene, protonation of the double bond would lead to a highly stable tertiary benzylic carbocation. This exceptional stability is due to the combined electron-donating effects of the two phenyl groups (through resonance) and the methyl group (through hyperconjugation). However, the steric shield provided by the two bulky phenyl groups and the gem-dimethyl groups on the adjacent carbon presents a formidable barrier to the approach of an electrophile.

Comparative Analysis:

While specific kinetic data for the electrophilic addition to 2-Methyl-1,1-diphenylpropene is scarce in readily available literature, we can infer its reactivity relative to less substituted alkenes.

Alkene	Relative Rate of Electrophilic Addition (Qualitative)	Key Factors Influencing Reactivity
Styrene	Fast	Accessible double bond, formation of a stable benzylic carbocation.
α-Methylstyrene	Moderate	Increased steric hindrance compared to styrene, but forms a more stable tertiary benzylic carbocation.
2-Methylpropene	Fast	Accessible double bond, forms a stable tertiary carbocation.[3]
2-Methyl-1,1-diphenylpropene	Slow	Severe steric hindrance outweighs the high stability of the potential carbocation.

This trend highlights a crucial principle: for highly congested alkenes, steric hindrance can become the dominant factor controlling reactivity, even when electronic factors favor the reaction.

Experimental Protocol: Attempted Acid-Catalyzed Hydration of 2-Methyl-1,1-diphenylpropene

This protocol is designed to illustrate the low reactivity of 2-Methyl-1,1-diphenylpropene towards a classic electrophilic addition.

Materials:

• 2-Methyl-1,1-diphenylpropene

• Sulfuric acid (98%)

• Water

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, standard glassware

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-Methyl-1,1-diphenylpropene (5.0 g, 24.0 mmol) in 30 mL of diethyl ether.

• In a separate beaker, carefully prepare a 50% (v/v) aqueous sulfuric acid solution by slowly adding 10 mL of concentrated sulfuric acid to 10 mL of deionized water with cooling in an ice bath.

• Slowly add the aqueous sulfuric acid solution to the stirred solution of the alkene.

• Heat the mixture to reflux for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (or after 24 hours), cool the reaction mixture to room temperature.

• Carefully transfer the mixture to a separatory funnel and separate the layers.

• Wash the organic layer with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Analyze the crude product by ¹H NMR to determine the extent of conversion.

Expected Outcome: It is anticipated that the conversion to the corresponding tertiary alcohol, 2-methyl-1,1-diphenylpropan-2-ol, will be very low, with the majority of the starting material recovered unchanged. This demonstrates the significant steric hindrance to protonation of the double bond.

Caption: Steric hindrance slows electrophilic attack on 2-Methyl-1,1-diphenylpropene.

II. Hydroboration-Oxidation: A Battle of Sterics and Electronics for Regioselectivity

Hydroboration-oxidation is a powerful method for the anti-Markovnikov hydration of alkenes. The regioselectivity is primarily governed by steric factors, with the boron atom preferentially adding to the less substituted carbon of the double bond.[4][5]

For 2-Methyl-1,1-diphenylpropene, both carbons of the double bond are quaternary. This extreme steric crowding makes the approach of even a small reagent like borane (BH₃) highly challenging. While hydroboration of 2-methyl-1-propene proceeds readily with high regioselectivity for the primary carbon, the addition to our target molecule is expected to be significantly slower.[4]

Comparative Analysis:

Alkene	Regioselectivity of Boron Addition	Expected Rate
1-Hexene	High (Terminal Carbon)	Fast
Styrene	Moderate (Terminal Carbon)	Moderate
α-Methylstyrene	High (Terminal Carbon)	Moderate
2-Methyl-1,1-diphenylpropene	Not Applicable (Symmetrical Quaternary Carbons)	Very Slow to No Reaction

The hydroboration of α-methylstyrene shows a strong preference for the addition of boron to the terminal carbon, driven by both steric and electronic effects.[6] In contrast, the symmetrical nature and severe steric hindrance of 2-Methyl-1,1-diphenylpropene are likely to render it highly unreactive towards hydroboration under standard conditions.

Caption: Steric hindrance in 2-Methyl-1,1-diphenylpropene impedes hydroboration.

III. Catalytic Hydrogenation: The Challenge of Surface Adsorption

Catalytic hydrogenation of alkenes involves the addition of hydrogen across the double bond in the presence of a metal catalyst (e.g., Pd, Pt, Ni). The reaction rate is sensitive to the degree of substitution of the alkene, as steric hindrance can impede the adsorption of the alkene onto the catalyst surface.

Tetrasubstituted alkenes are notoriously difficult to hydrogenate under mild conditions. While α-methylstyrene can be hydrogenated to cumene, often requiring slightly more forcing conditions than styrene, the complete substitution of 2-Methyl-1,1-diphenylpropene presents a significant challenge.

Experimental Protocol: Comparative Catalytic Hydrogenation

This protocol compares the hydrogenation of α-methylstyrene and 2-Methyl-1,1-diphenylpropene under identical conditions.

Materials:

• α-Methylstyrene

• 2-Methyl-1,1-diphenylpropene

• 10% Palladium on carbon (Pd/C)

• Ethanol

• Hydrogen gas supply

• Parr hydrogenation apparatus or a balloon hydrogenation setup

• Filter agent (e.g., Celite®)

Procedure:

• Set up two parallel reactions. In each of two appropriately sized reaction vessels, place the alkene (1.0 g), 10% Pd/C (100 mg), and ethanol (20 mL).

• Seal the vessels and purge with hydrogen gas.

• Pressurize the vessels with hydrogen (e.g., 50 psi) or maintain a hydrogen atmosphere using a balloon.

• Stir the reactions vigorously at room temperature for 12 hours.

• Monitor the reactions by GC-MS.

• After the reaction period, carefully vent the hydrogen and purge the system with nitrogen.

• Filter the reaction mixtures through a pad of Celite® to remove the catalyst, washing the filter cake with ethanol.

• Concentrate the filtrates and analyze the crude products by ¹H NMR to determine the conversion.

Expected Outcome: The hydrogenation of α-methylstyrene is expected to proceed to a significant extent, if not to completion. In contrast, the hydrogenation of 2-Methyl-1,1-diphenylpropene is anticipated to show little to no conversion, highlighting its resistance to catalytic hydrogenation under these conditions.

IV. Ozonolysis: A Viable Transformation

Ozonolysis is an oxidative cleavage reaction that breaks the carbon-carbon double bond to form carbonyl compounds.[7][8][9][10] Unlike reactions that require direct access to the face of the double bond, the [3+2] cycloaddition of ozone is often less sensitive to steric hindrance.

Upon reductive workup (e.g., with dimethyl sulfide or zinc), the ozonolysis of 2-Methyl-1,1-diphenylpropene is expected to cleanly yield benzophenone and acetone.

Comparative Analysis:

Alkene	Ozonolysis Products (Reductive Workup)	Reactivity
Styrene	Benzaldehyde and Formaldehyde	Fast
α-Methylstyrene	Acetophenone and Formaldehyde	Fast
2-Methylpropene	Acetone and Formaldehyde	Fast
2-Methyl-1,1-diphenylpropene	Benzophenone and Acetone	Moderate to Fast

This reaction represents one of the more reliable transformations for this sterically hindered alkene, as the initial cycloaddition is less sterically demanding than many other addition reactions.

Conclusion: A Substrate Defined by Steric Constraints

2-Methyl-1,1-diphenylpropene serves as an excellent case study for the dominance of steric effects in alkene reactivity. Its highly substituted nature renders it unreactive or poorly reactive in many common transformations that proceed readily with less substituted analogs. While its potential to form a stable carbocation is high, this electronic advantage is often negated by the sheer physical blockage of the reaction center. For the synthetic chemist, this substrate necessitates the use of less sterically demanding reagents or reaction pathways, such as ozonolysis, or requires significantly more forcing reaction conditions to overcome the high activation barriers imposed by steric hindrance.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Methyl-1,1-diphenylpropene

This document provides a comprehensive, step-by-step operational plan for the safe handling and final disposal of 2-Methyl-1,1-diphenylpropene (CAS No. 781-33-9). As a Senior Application Scientist, this guide is structured to provide not just procedural instructions but also the scientific rationale behind them, ensuring that researchers, scientists, and drug development professionals can manage this chemical waste stream with confidence, ensuring personnel safety and regulatory compliance.

Hazard Assessment and Chemical Profile

Before initiating any disposal protocol, a thorough understanding of the substance's chemical properties and potential hazards is paramount. While a complete, peer-reviewed hazard profile for 2-Methyl-1,1-diphenylpropene is not extensively documented, a conservative approach based on its chemical structure and data from analogous compounds is scientifically prudent.

Chemical Structure and Class: 2-Methyl-1,1-diphenylpropene is an unsaturated aromatic hydrocarbon. Its structure consists of a propene backbone with two phenyl groups attached to the same vinylic carbon. This structure informs our understanding of its reactivity, potential combustion byproducts, and environmental fate. Aromatic hydrocarbons, as a class, can pose environmental risks and require controlled disposal methods to prevent contamination.[1][2]

Known Properties: A summary of the key physical and chemical properties is essential for safe handling and waste characterization.

Property	Value	Source
CAS Number	781-33-9	[3][4]
Molecular Formula	C₁₆H₁₆	[3][4]
Molecular Weight	208.303 g/mol	[3][4]
Appearance	Not specified; likely a liquid or low-melting solid	[5]
Boiling Point	297.2 °C at 760 mmHg	[3]
Flash Point	135.9 °C	[3]
Density	0.977 g/cm³	[3]

Inferred Hazards:

• Environmental: Due to its aromatic nature and low water solubility (inferred from LogP of ~5.4), the substance is expected to partition to soil and sediment if released. Similar structures show toxicity to aquatic life, particularly algae.[1] Therefore, it must be prevented from entering sewer systems or waterways.

• Combustibility: With a flash point of 135.9°C, it is a combustible liquid but does not meet the criteria for flammability under most transport and safety regulations (typically <60°C or <93°C). However, it will burn if exposed to an ignition source at elevated temperatures.

• Combustion Byproducts: Incomplete combustion of aromatic hydrocarbons can generate hazardous polycyclic aromatic hydrocarbons (PAHs).[6][7] This is a critical consideration for selecting the final disposal method, making high-temperature incineration the preferred route.[8]

Regulatory Framework

All chemical waste disposal is governed by strict regulations to protect human health and the environment. In the United States, the primary regulatory framework is the Resource Conservation and Recovery Act (RCRA) , administered by the Environmental Protection Agency (EPA).[9] Key tenets of RCRA that apply to laboratory waste include the prohibition of sewer or general trash disposal, mandatory documentation, and proper training for personnel generating hazardous waste.[9] This guide is designed to align with these principles.

Comprehensive Disposal Workflow

This workflow is divided into three distinct phases, from the point of generation in the laboratory to the final handoff for professional disposal.

Phase 1: Pre-Disposal Safety & Waste Segregation

This phase begins the moment the chemical is deemed "waste."

Step 1: Immediate Personal Protective Equipment (PPE) Confirmation

• Before handling the waste container, ensure you are wearing appropriate PPE:

  • Safety Goggles: Chemical splash goggles are mandatory.

  • Gloves: Use chemically resistant gloves (e.g., nitrile). If handling pure material or high concentrations, consult a glove compatibility chart.

  • Laboratory Coat: A standard lab coat is required to protect from splashes.

• Causality: This step is critical to prevent accidental exposure via skin contact or eye splashes.

Step 2: Waste Characterization and Segregation

• Treat all 2-Methyl-1,1-diphenylpropene waste as non-halogenated organic hazardous waste .

• Segregate this waste stream from other categories at the point of generation.[10] Specifically, do NOT mix it with:

  • Halogenated organic solvents (e.g., dichloromethane, chloroform).

  • Aqueous waste.

  • Strong acids, bases, or oxidizers.[10]

  • Acutely toxic waste (P-listed waste).[9]

• Causality: Segregation prevents dangerous chemical reactions within the waste container and simplifies the final disposal process for the licensed contractor. Mixing waste streams can create complex, expensive, and dangerous disposal challenges.

Phase 2: Container Management and Labeling

Proper containment is a cornerstone of safe laboratory practice.

Step 1: Select an Appropriate Waste Container

• Use a container made of a compatible material, such as borosilicate glass or high-density polyethylene (HDPE).[9]

• The container must be in good condition, free from cracks or deterioration, and have a secure, leak-proof screw cap.[9][10]

• Ensure the container has at least one inch of headspace to allow for vapor expansion.[10]

• Causality: Chemical compatibility prevents the container from degrading, leaking, or failing. Proper headspace prevents pressure buildup due to temperature fluctuations.

Step 2: Label the Container Correctly and Completely

• Affix a "Hazardous Waste" label to the container before adding the first drop of waste.[10]

• The label must include the following information, written legibly:

  • The words "Hazardous Waste" .[10]

  • Full Chemical Name: "2-Methyl-1,1-diphenylpropene" (do not use abbreviations or chemical formulas).[10]

  • Hazard(s): "Combustible," "Environmental Hazard."[10]

  • Principal Investigator/Laboratory Information: Your name, lab room number, and contact information.

• Causality: Accurate labeling is a legal requirement and is critical for safety. It informs emergency responders of the container's contents and ensures the disposal vendor can manage it correctly.

Step 3: Safe Accumulation in a Satellite Accumulation Area (SAA)

• Store the labeled waste container in a designated Satellite Accumulation Area (SAA) , which must be at or near the point of waste generation.[10][11]

• The SAA should be a secure location, such as a secondary containment tray within a fume hood or a designated cabinet.[12]

• Keep the waste container closed at all times, except when adding waste.[11]

• Causality: The SAA concept ensures that hazardous waste is under the control of laboratory personnel and minimizes the risk of spills or unauthorized access. Keeping containers closed prevents the release of vapors.

Phase 3: Final Disposal Logistics

This phase covers the procedure for when the waste container is ready for removal from the laboratory.

Step 1: Determine When the Container is "Full"

• A container is considered full when it reaches approximately 90% of its capacity or when you have finished the experiments generating this waste stream.

• Once a container is deemed full, mark the "Date Full" on the hazardous waste label.[10]

• Regulatory Note: Full containers must be removed from the SAA within three days. Partially filled containers may remain in the SAA for up to one year from the accumulation start date.[10][11]

Step 2: Arrange for Professional Disposal

• Never attempt to dispose of this chemical down the drain or in the regular trash.[9][13]

• Contact your institution's Environmental Health & Safety (EHS) department or the designated hazardous waste contractor to schedule a pickup.[12][13]

• Follow your institution's specific procedures for requesting a waste collection, which may involve an online form or a phone call.

• Causality: Licensed hazardous waste contractors have the permits, equipment, and expertise to transport and dispose of chemical waste in compliance with all local, state, and federal regulations, typically via high-temperature incineration.[14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-Methyl-1,1-diphenylpropene.

Caption: Workflow for the safe disposal of 2-Methyl-1,1-diphenylpropene waste.

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A Comprehensive Guide to Personal Protective Equipment for Handling 2-Methyl-1,1-diphenylpropene

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment: A Conservative Approach

Due to the limited availability of specific toxicological data for 2-Methyl-1,1-diphenylpropene, a thorough risk assessment is paramount before any handling. Based on the analysis of related compounds such as 2-Methyl-1-phenylpropene, potential hazards may include:

• Skin and Eye Irritation: Similar aromatic and alkene-containing compounds can cause irritation upon contact.[1]

• Flammability: While the exact flashpoint is unknown, related compounds are flammable liquids.[2]

• Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.

Given these potential risks, a comprehensive personal protective equipment (PPE) strategy is mandatory to minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE) Protocol

The following PPE is required for all personnel handling 2-Methyl-1,1-diphenylpropene. This protocol is designed to provide a multi-layered defense against potential chemical exposure.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles conforming to EN166 (EU) or NIOSH (US) approved standards. A face shield should be worn in situations with a splash hazard.[3][4]	Protects against splashes and potential vapors that could cause eye irritation or injury.
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber, minimum 0.11 mm thickness). A flame-retardant lab coat or chemical-resistant suit is necessary to prevent skin contact.[5][6]	Prevents direct skin contact, which could lead to irritation or absorption of the chemical. Always inspect gloves for integrity before use.
Respiratory Protection	All work should be conducted in a certified chemical fume hood. If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is required.[7][8]	Minimizes the inhalation of potentially harmful vapors. The odor threshold should not be used as an indicator of exposure.
Hand Protection	Wear compatible chemical-resistant gloves. Use proper glove removal technique (without touching the outer surface of the glove with bare hands) to avoid skin contact.[5]	Prevents contamination of the hands during and after the handling process.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 2-Methyl-1,1-diphenylpropene is crucial for maintaining a safe laboratory environment.

3.1. Preparation:

• Review Safety Information: Before beginning any work, thoroughly review this guide and any available safety data for structurally similar compounds.

• Don PPE: Put on all required PPE as detailed in the table above.

• Workspace Preparation: Ensure that the work area is clean and uncluttered. All handling of 2-Methyl-1,1-diphenylpropene must be performed within a certified and properly functioning chemical fume hood.[8]

3.2. Handling:

• Chemical Handling: Avoid direct contact with skin and eyes.[9] Use appropriate tools (e.g., spatulas, pipettes) to handle the chemical.

• Preventing Aerosolization: Avoid actions that could generate dust or aerosols.

• Container Management: Keep containers of 2-Methyl-1,1-diphenylpropene tightly closed when not in use to prevent the release of vapors.[1][2]

Disposal Plan: Managing 2-Methyl-1,1-diphenylpropene Waste

Proper disposal of 2-Methyl-1,1-diphenylpropene and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Identification and Segregation:

• All waste containing 2-Methyl-1,1-diphenylpropene, including unused product, contaminated labware (e.g., pipette tips, glassware), and used PPE, must be classified as hazardous chemical waste.[10]

• This waste must be segregated from other laboratory waste streams to await proper disposal.

4.2. Containerization and Labeling:

• Use a designated, chemically resistant, and leak-proof container with a secure lid for collecting all 2-Methyl-1,1-diphenylpropene waste.[10]

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "2-Methyl-1,1-diphenylpropene".[10]

4.3. Storage and Disposal:

• Store the sealed waste container in a designated satellite accumulation area or a central hazardous waste storage area.

• Arrange for the disposal of the hazardous waste through a licensed environmental waste management contractor. Do not dispose of this chemical down the drain or in the regular trash.[10][11]

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for the safe handling and disposal of 2-Methyl-1,1-diphenylpropene.

Caption: Workflow for the safe handling and disposal of 2-Methyl-1,1-diphenylpropene.

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